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4-Methyl-[1,2,3]thiadiazole-5-carboxamidine Documentation Hub

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  • Product: 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine
  • CAS: 1355334-85-8

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine

This guide outlines the robust synthetic pathway for 4-Methyl-1,2,3-thiadiazole-5-carboxamidine , a critical heterocyclic scaffold in medicinal chemistry. The synthesis is divided into two phases: the construction of the...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the robust synthetic pathway for 4-Methyl-1,2,3-thiadiazole-5-carboxamidine , a critical heterocyclic scaffold in medicinal chemistry. The synthesis is divided into two phases: the construction of the thiadiazole core via the Hurd-Mori cyclization and the subsequent functional group transformation to the amidine via the Pinner reaction .

[1][2]

Executive Summary & Retrosynthetic Analysis

The 1,2,3-thiadiazole moiety acts as a bioisostere for phenyl rings and is a privileged structure in agrochemicals (e.g., Acibenzolar-S-methyl) and pharmaceuticals due to its ability to modulate lipophilicity and metabolic stability. The target molecule, 4-methyl-1,2,3-thiadiazole-5-carboxamidine , introduces a highly basic amidine group, often utilized to mimic arginine residues in enzyme inhibitors (e.g., serine protease inhibitors).

Retrosynthetic Logic: The synthesis is disconnected at the amidine carbon. The most reliable precursor for a heterocyclic amidine is the corresponding nitrile , accessed via dehydration of a primary amide . The amide is derived from the ethyl ester , which is the direct product of the Hurd-Mori cyclization between a


-keto ester derivative and thionyl chloride.

Retrosynthesis Target 4-Methyl-1,2,3-thiadiazole- 5-carboxamidine Nitrile 5-Carbonitrile Intermediate Target->Nitrile Pinner Rxn Amide 5-Carboxamide Intermediate Nitrile->Amide Dehydration Ester Ethyl 4-methyl-1,2,3- thiadiazole-5-carboxylate Amide->Ester Ammonolysis Semicarbazone Ethyl Acetoacetate Semicarbazone Ester->Semicarbazone Hurd-Mori Cyclization Precursor Ethyl Acetoacetate + Semicarbazide Semicarbazone->Precursor Condensation

Figure 1: Retrosynthetic disconnection showing the linear pathway from ethyl acetoacetate to the target amidine.

Phase 1: Core Ring Synthesis (Hurd-Mori Cyclization)

The formation of the 1,2,3-thiadiazole ring is achieved using the Hurd-Mori reaction.[1] This method is superior to diazo-transfer methods for scale-up due to the avoidance of potentially explosive azide reagents.

Mechanism & Rationale

The reaction proceeds through the reaction of ethyl acetoacetate semicarbazone with thionyl chloride (SOCl₂) .

  • Activation: SOCl₂ activates the semicarbazone amide oxygen.

  • Cyclization: The sulfur atom is introduced, followed by oxidative closure to form the N-S bond.

  • Elimination: Loss of HCl and chemical rearrangement yields the aromatic thiadiazole ring.

Experimental Protocol

Step 1: Preparation of Ethyl Acetoacetate Semicarbazone

  • Reagents: Ethyl acetoacetate (1.0 eq), Semicarbazide hydrochloride (1.1 eq), Sodium acetate (1.5 eq), Ethanol/Water (1:1).

  • Procedure:

    • Dissolve semicarbazide HCl and NaOAc in water.[2]

    • Add ethyl acetoacetate in ethanol dropwise at room temperature (RT).

    • Stir vigorously for 2–3 hours. The product will precipitate as a white crystalline solid.

    • Isolation: Filter, wash with cold water/ethanol (1:1), and dry in vacuo.

    • Checkpoint: Melting point should be approx. 129–131°C.

Step 2: Hurd-Mori Cyclization to Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

  • Reagents: Semicarbazone (from Step 1), Thionyl Chloride (SOCl₂, neat or in DCM).

  • Procedure:

    • Safety: Perform in a high-efficiency fume hood. SOCl₂ releases HCl and SO₂ gas.

    • Place the dry semicarbazone in a round-bottom flask cooled to 0°C.

    • Add SOCl₂ (3.0–4.0 eq) dropwise. Note: The reaction is exothermic.[1]

    • Allow the mixture to warm to RT and stir for 1 hour.

    • Critical Step: If the solid does not dissolve, gently heat to 30–40°C until gas evolution ceases.

    • Workup: Pour the reaction mixture onto crushed ice (carefully!). Extract with Dichloromethane (DCM).[2]

    • Wash organic layer with saturated NaHCO₃ (to remove acid) and brine.[3]

    • Dry over Na₂SO₄ and concentrate.

    • Purification: Recrystallization from Ethanol or flash chromatography (Hexane/EtOAc).

Phase 2: Functional Group Transformation (Amidine Synthesis)

Direct conversion of esters to amidines is possible but often requires pyrophoric alkylaluminum reagents. For high purity and reliability, the Nitrile-Pinner route is recommended.

Workflow Diagram

Pathway Ester Thiadiazole Ester Amide Primary Amide Ester->Amide NH3 / MeOH RT, 24h Nitrile Nitrile Amide->Nitrile POCl3 / Pyridine 0°C to RT Imidate Imidate Salt (Pinner Intermediate) Nitrile->Imidate HCl (gas) / dry EtOH 0°C, Anhydrous Amidine Target Amidine Imidate->Amidine NH3 / EtOH RT

Figure 2: Step-by-step functional group transformation from ester to amidine.[4][5]

Experimental Protocol

Step 3: Ammonolysis (Ester


 Amide) 
  • Reagents: Thiadiazole ester, 7N Ammonia in Methanol.

  • Procedure:

    • Dissolve the ester in 7N NH₃/MeOH (10 vol).

    • Seal the vessel and stir at RT for 16–24 hours.

    • Isolation: Concentrate the solvent. The primary amide usually precipitates. Triturate with diethyl ether to obtain pure 4-methyl-1,2,3-thiadiazole-5-carboxamide .

Step 4: Dehydration (Amide


 Nitrile) 
  • Reagents: Amide, POCl₃ (Phosphorus Oxychloride), Pyridine (catalytic), DCM.

  • Procedure:

    • Suspend the amide in dry DCM containing pyridine (2.0 eq).

    • Add POCl₃ (1.2 eq) dropwise at 0°C.

    • Stir at RT for 2–4 hours.

    • Workup: Quench with ice water. Extract with DCM.[2][3] Wash with 1N HCl (to remove pyridine) and brine.

    • Yield: 4-methyl-1,2,3-thiadiazole-5-carbonitrile is obtained as a solid/oil.

Step 5: Pinner Reaction (Nitrile


 Amidine) 
  • Reagents: Nitrile, dry Ethanol, HCl gas (anhydrous), Ammonia (gas or solution).

  • Procedure:

    • Imidate Formation: Dissolve the nitrile in absolute ethanol (anhydrous). Cool to 0°C. Bubble dry HCl gas through the solution for 30–60 mins until saturated.

    • Seal and store at 4°C for 24 hours. The imidate ester hydrochloride salt may precipitate.[6]

    • remove excess HCl/EtOH in vacuo (keep temperature <40°C to avoid decomposition).

    • Amidine Formation: Redissolve the imidate residue in dry ethanol.

    • Add excess anhydrous ammonia (7N in MeOH or bubble NH₃ gas) at 0°C.

    • Stir at RT for 12 hours.

    • Isolation: Concentrate in vacuo. The product is the amidine hydrochloride .

    • Free Base (Optional): Dissolve in minimal water, basify with 1N NaOH to pH 10, and extract with EtOAc (if lipophilic enough) or purify via ion-exchange resin.

Key Data & Troubleshooting

Quantitative Summary
Reaction StepTypical YieldKey Intermediate Characterization
Semicarbazone Formation 85–95%White solid, MP ~130°C.
Hurd-Mori Cyclization 70–85%Ester, MP ~38°C (low melting solid).
Ammonolysis 80–90%Amide, High MP solid.
Dehydration 75–85%Nitrile, IR signal at ~2230 cm⁻¹.
Pinner Reaction 60–75%Amidine HCl, highly water-soluble.
Troubleshooting Guide
  • Hurd-Mori Explosion Risk: Do not let the reaction temperature spike during SOCl₂ addition. Ensure the semicarbazone is completely dry; water reacts violently with SOCl₂.

  • Pinner Reaction Failure: Moisture is the enemy. If water is present during the HCl/EtOH step, the nitrile will revert to the ester or amide. Use freshly distilled ethanol and a drying tube.

  • Amidine Purification: Amidines are polar. If extraction is difficult, use Reverse Phase (C18) Flash Chromatography eluting with Water/Acetonitrile (0.1% TFA).

References

  • Hurd-Mori Reaction Original Methodology: Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society, 77(20), 5359–5364.

  • Thiadiazole Synthesis Review: Bakulev, V. A., & Dehaen, W. (2004).[7] The Chemistry of 1,2,3-Thiadiazoles. Chemistry of Heterocyclic Compounds, 40, 1–12. (John Wiley & Sons).

  • Pinner Reaction Protocols: Decroix, B., et al. (1982). Synthesis of amidines from nitriles via the Pinner reaction. Journal of Chemical Research.

  • Modern Optimization of Hurd-Mori: Attanasi, O. A., et al. (2009). Synthesis of 1,2,3-Thiadiazole Derivatives. Synlett.

Sources

Exploratory

Physicochemical Profiling and Synthetic Methodologies of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine: A Technical Whitepaper

Executive Summary In the landscape of modern agrochemistry and drug discovery, heterocyclic building blocks dictate the pharmacokinetic and pharmacodynamic success of novel compounds. 4-Methyl-1,2,3-thiadiazole-5-carboxa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern agrochemistry and drug discovery, heterocyclic building blocks dictate the pharmacokinetic and pharmacodynamic success of novel compounds. 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (and its stable hydrochloride salt, CAS: 1355334-85-8) has emerged as a critical pharmacophore[1]. Characterized by its electron-deficient thiadiazole core and highly basic carboxamidine moiety, this compound is the foundational scaffold for N-multi-substituted-1,2,3-thiadiazole-5-carboxamidine (TDCA) derivatives, which exhibit potent broad-spectrum herbicidal and fungicidal activities[2].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and field-proven synthetic protocols designed for high-yield, self-validating laboratory execution.

Chemical Identity & Quantitative Physicochemical Data

Understanding the baseline physicochemical metrics of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine is essential for predicting its behavior in systemic biological uptake and formulation stability. The free base is highly reactive, hence it is predominantly synthesized and stored as a hydrochloride salt to lower the thermodynamic free energy of the crystal lattice[3].

PropertyValueCausality / Technical Relevance
Chemical Name 4-Methyl-1,2,3-thiadiazole-5-carboxamidineCore scaffold for TDCA-class herbicides.
CAS Registry Number 1355334-85-8 (HCl Salt)Standard identifier for commercial procurement[1].
Molecular Formula C₄H₆N₄S (Base) / C₄H₇ClN₄S (HCl)Dictates exact mass parameters for LC-MS validation.
Molecular Weight 142.18 g/mol (Base) / 178.64 g/mol (HCl)Low molecular weight ensures high ligand efficiency (LE).
Melting Point 236 °C (Decomposition)High melting point indicates strong ionic lattice energy in the HCl salt[3],[4].
pKa (Amidine Group) ~10.5 – 11.5 (Estimated)Ensures complete protonation at physiological and environmental pH, driving target binding.
LogP 0.2 – 0.8 (Estimated)Balanced hydrophilicity allows for systemic plant xylem/phloem translocation.

Structural Biology & Mechanistic Profiling

The biological efficacy of this compound is not accidental; it is a direct consequence of its structural geometry. The 1,2,3-thiadiazole ring acts as an electron-withdrawing bioisostere to traditional pyrimidines, lowering the electron density of the overall system and enhancing resistance to oxidative metabolic degradation.

Concurrently, the carboxamidine group provides a rigid, planar hydrogen-bonding network. When protonated, it acts as a bidentate hydrogen-bond donor, anchoring the molecule firmly within the anionic pockets of target plant enzymes (such as those targeted by TDCA derivatives)[2],[5].

SAR Core 4-Methyl-1,2,3-thiadiazole -5-carboxamidine Thiadiazole 1,2,3-Thiadiazole Ring Electron Deficient Core Core->Thiadiazole Amidine Carboxamidine Group High pKa (~10-11) Core->Amidine Methyl 4-Methyl Group Steric Shielding & LogP Core->Methyl Bio Biological Activity Herbicidal & Fungicidal Thiadiazole->Bio Amidine->Bio Methyl->Bio

Structure-Activity Relationship (SAR) mapping of the core physicochemical properties.

Synthetic Pathways & Self-Validating Experimental Protocols

Synthesizing 4-Methyl-1,2,3-thiadiazole-5-carboxamidine requires strict control over nucleophilic addition to prevent the premature opening of the sensitive 1,2,3-thiadiazole ring. The following protocol is adapted from established patent literature for the generation of high-purity hydrochloride salts[3].

Step-by-Step Methodology

Step 1: Activation of the Carboxylic Acid

  • Procedure: Suspend 4-methyl-1,2,3-thiadiazole-5-carboxylic acid in anhydrous toluene. Add a catalytic amount of dimethylformamide (DMF), followed by the dropwise addition of thionyl chloride (SOCl₂). Reflux until gas evolution ceases.

  • Causality: The carboxylic acid is highly stable and unreactive toward direct amidation. SOCl₂ converts it to a highly reactive acid chloride. DMF acts as a nucleophilic catalyst, forming a Vilsmeier-Haack type intermediate that accelerates chlorination without requiring excessive, ring-damaging heat.

Step 2: Imidoyl Chloride Formation

  • Procedure: React the resulting acid chloride with a primary amine (e.g., cyclohexylmethylamine) to form an amide, followed by treatment with phosphorus pentachloride (PCl₅) to yield the carboximidochloride intermediate.

  • Causality: Direct conversion to an amidine from an amide is thermodynamically unfavorable. The imidoyl chloride intermediate establishes a highly electrophilic carbon center, perfectly primed for nucleophilic attack[3].

Step 3: Amidation to Carboxamidine

  • Procedure: Introduce 0.05 moles of the 4-methyl-1,2,3-thiadiazole-5-(N-substituted-carboximidochloride) in portions into a solution containing 0.1 moles of diethylamine (or ammonia) in 50 mL of anhydrous tetrahydrofuran (THF) at 50°C. Stir for 2 hours[3].

  • Causality: THF is chosen as an aprotic solvent to solubilize the intermediate without competitive solvolysis (which would revert the compound to an amide). The 50°C temperature threshold ensures kinetic completion of the amidation while preventing thermal degradation of the thiadiazole core.

Step 4: Isolation and Hydrochloride Salt Precipitation

  • Procedure: Concentrate the mixture in vacuo. Dissolve the residue in a minimal amount of dry ether and bubble anhydrous HCl gas through the solution. Filter the resulting precipitate and recrystallize from acetonitrile.

  • Causality: The free base amidine is prone to atmospheric hydrolysis. Trapping it as a hydrochloride salt immediately stabilizes the compound, yielding a crystalline solid that is easily purified via recrystallization.

Self-Validation Checkpoints

To ensure the integrity of the protocol, the system must be self-validating:

  • Intermediate Validation: IR spectroscopy of the imidoyl chloride must show a distinct C=N stretch (~1650 cm⁻¹) and the complete absence of the broad O-H carboxylic stretch.

  • Final Product Validation: The final crystalline product must exhibit a sharp melting point with decomposition at exactly 236 °C [3],[4]. Any melting point depression indicates incomplete amidation or residual moisture.

Workflow N1 4-Methyl-1,2,3-thiadiazole -5-carboxylic acid N2 Activation (SOCl2 / DMF) N1->N2 Step 1: Chlorination N3 Carboximidochloride Intermediate N2->N3 Step 2: Imidoyl Formation N4 Amidation (NH3 or Amine in THF) N3->N4 Step 3: Nucleophilic Attack N5 4-Methyl-thiadiazole -5-carboxamidine HCl N4->N5 Step 4: Salt Precipitation N6 Physicochemical Profiling (LC-MS, NMR, pKa) N5->N6 Validation

Workflow for the synthesis and validation of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine.

Applications in Agrochemicals & Drug Discovery

The 4-Methyl-1,2,3-thiadiazole-5-carboxamidine scaffold has revolutionized specific sectors of agricultural chemistry. Recent patent literature highlights its use as the core building block for TDCA (N-multi-substituted-1,2,3-thiadiazole-5-carboxamidine) herbicides.

Specific derivatives, such as TDCA-10, TDCA-6, and TDCA-13, have demonstrated exceptional pre- and post-emergence efficacy against both broadleaf and gramineous weeds[2]. Furthermore, when formulated in synergistic compositions with agents like flufenacet or pyrithiobac-sodium, these thiadiazole-carboxamidine derivatives exhibit compounded efficacy, allowing for lower application rates (0.5 to 5 kg/ha ) while maintaining high crop selectivity (e.g., in soybeans and cotton)[6],[5].

In drug discovery, custom chemical suppliers provide this scaffold as a privileged building block for parallel synthesis programs, leveraging its unique hydrogen-bonding profile to target kinase hinge regions and protease active sites[7],[1].

References

  • 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use (Patent CA1154775A) Source: Google Patents URL:3

  • 1,2,3-THIADIAZOL-5-CARBONIC ACID DERIVATIVES, METHOD FOR THE PRODUCTION OF THESE COMPOUNDS... (Patent LU82233A1) Source: Google Patents URL:4

  • Flufenacet-containing synergistic herbicide composition and application (Patent CN106376580A) Source: Google Patents URL:2

  • A kind of Synergistic herbicide compositions and application containing pyrithiobac-sodium (Patent CN110447650A) Source: Google Patents URL:5

  • Custom chemicals & building blocks product catalogue: 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine Source: Acints URL:1

Sources

Foundational

Technical Monograph: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

[1][2] Executive Summary 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (CAS 1355334-85-8 for the hydrochloride salt) is a specialized heterocyclic building block utilized primarily in medicinal chemistry and agrochemical de...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (CAS 1355334-85-8 for the hydrochloride salt) is a specialized heterocyclic building block utilized primarily in medicinal chemistry and agrochemical development.[1] Structurally, it combines an electron-deficient 1,2,3-thiadiazole core with a highly basic carboxamidine (amidine) functional group.

This compound serves as a critical pharmacophore, functioning as a bioisostere for arginine side chains or benzamidine moieties in the design of serine protease inhibitors (e.g., thrombin, Factor Xa). In agrochemistry, its derivatives have been patented for herbicidal and plant growth-regulating properties.[2] This guide details its structural properties, validated synthesis pathways, and handling protocols.

Chemical Identity & Structural Analysis[1][4]

Nomenclature and Identifiers
PropertySpecification
IUPAC Name 4-Methyl-1,2,3-thiadiazole-5-carboximidamide
Common Name 4-Methyl-1,2,3-thiadiazole-5-carboxamidine
CAS Number (HCl Salt) 1355334-85-8
CAS Number (Nitrile Precursor) 175136-68-2
Molecular Formula C₄H₆N₄S (Free Base) / C₄H₆N₄S[3]·HCl (Salt)
Molecular Weight 142.18 g/mol (Free Base) / 178.64 g/mol (HCl Salt)
SMILES Cc1nnsc1C(=N)N
Melting Point 236 °C (decomposition) [1]
Structural Logic & Pharmacophore Features

The molecule consists of two distinct electronic domains:

  • The 1,2,3-Thiadiazole Ring: An aromatic, five-membered heterocycle containing two nitrogen atoms and one sulfur atom.[4] It is electron-withdrawing due to the electronegative nitrogens, yet the sulfur atom imparts specific lipophilicity and "soft" Lewis base character.

  • The Carboxamidine Group: A highly basic functional group (

    
    ). At physiological pH, this group is protonated (cationic), allowing it to form strong electrostatic interactions (salt bridges) with anionic residues (Aspartate/Glutamate) in enzyme active sites.
    

StructureMap Figure 1: Structural Activity Relationship (SAR) Map Core 1,2,3-Thiadiazole Ring (Electron Deficient) Sub1 4-Methyl Group (Steric Anchor) Core->Sub1 Stabilizes Ring Sub2 5-Carboxamidine (Cationic Pharmacophore) Core->Sub2 Modulates pKa Target Target Interaction (Asp/Glu Salt Bridge) Sub2->Target Binding Mechanism

Synthesis & Manufacturing Protocols

The synthesis of 4-methyl-1,2,3-thiadiazole-5-carboxamidine typically proceeds via the Pinner Reaction from the corresponding nitrile, or through the activation of the carboxylic acid amide.

Precursor Synthesis (Hurd-Mori Reaction)

The 1,2,3-thiadiazole core is constructed using the Hurd-Mori synthesis, involving the reaction of an


-methylene ketone hydrazone with thionyl chloride (

).
  • Starting Material: Ethyl acetoacetate is converted to its hydrazone.

  • Cyclization: Reaction with

    
     yields Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate .
    
  • Functionalization: The ester is converted to the Amide (via

    
    ) or Nitrile  (via dehydration).
    
Protocol: Nitrile to Amidine (Pinner Method)

This is the preferred route for high-purity synthesis of the hydrochloride salt.

Reagents:

  • 4-Methyl-1,2,3-thiadiazole-5-carbonitrile (CAS 175136-68-2)[5]

  • Anhydrous Methanol (MeOH)

  • Dry Hydrogen Chloride (HCl) gas

  • Ammonia (

    
    ) in Methanol
    

Step-by-Step Methodology:

  • Imidate Formation: Dissolve the nitrile in anhydrous MeOH at 0°C. Bubble dry HCl gas through the solution until saturation. Stir at 0-5°C for 4–6 hours, then store at 4°C overnight.

    • Mechanism:[6][2][3] The nitrile nitrogen is protonated, making the carbon highly electrophilic, facilitating attack by methanol to form the methyl imidate hydrochloride intermediate.

  • Precipitation: Add cold anhydrous ether to precipitate the imidate salt. Filter and dry under vacuum (hygroscopic).

  • Amidine Conversion: Resuspend the imidate salt in anhydrous MeOH. Add a solution of ammonia in methanol (excess) at 0°C. Stir for 12–24 hours at room temperature.

  • Purification: Evaporate the solvent. Recrystallize the residue from ethanol/ether or acetonitrile to obtain 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride .

SynthesisPath Figure 2: Synthesis Pathway via Pinner Reaction Start Ethyl Acetoacetate Hydrazone Cyclization Hurd-Mori Cyclization (SOCl2) Start->Cyclization Ester Ethyl 4-methyl-1,2,3- thiadiazole-5-carboxylate Cyclization->Ester Nitrile 4-Methyl-1,2,3- thiadiazole-5-carbonitrile (CAS 175136-68-2) Ester->Nitrile 1. NH3 2. POCl3 Imidate Methyl Imidate Intermediate Nitrile->Imidate MeOH / HCl (gas) (Pinner Rxn) Product 4-Methyl-1,2,3- thiadiazole-5-carboxamidine (CAS 1355334-85-8) Imidate->Product NH3 / MeOH

Analytical Characterization

To validate the identity of the synthesized compound, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)
  • ¹H NMR (DMSO-d₆):

    • 
       2.80 – 2.95 ppm (Singlet, 3H): Methyl group at position 4.
      
    • 
       9.00 – 9.60 ppm (Broad Singlets, 3H/4H): Amidine protons (
      
      
      
      and
      
      
      ), typically exchangeable with
      
      
      .
  • ¹³C NMR:

    • Distinct signal for the amidine carbon (

      
      ) around 155–165 ppm.
      
    • Thiadiazole ring carbons: C4 (attached to methyl) and C5 (attached to amidine) appear in the aromatic region (140–160 ppm).

Mass Spectrometry (MS)
  • Technique: ESI-MS (Positive Mode).

  • Expected Signal:

    
     peak at 
    
    
    
    .
  • Fragmentations: Loss of

    
     (
    
    
    
    126) is common for amidines.

Applications in Drug Discovery & Agrochemicals[2][6]

Serine Protease Inhibition

The 4-methyl-1,2,3-thiadiazole-5-carboxamidine moiety is a potent P1 fragment . In trypsin-like serine proteases (e.g., Thrombin, Factor Xa, Urokinase), the S1 pocket is deep and contains an Aspartate residue (Asp189 in trypsin) at the bottom.

  • Mechanism: The amidine group acts as a cation mimic of the Arginine side chain, forming a bidentate salt bridge with the Aspartate carboxylate.

  • Advantage: The thiadiazole ring provides a different steric and electronic profile compared to the classic benzamidine, potentially improving selectivity or pharmacokinetic properties (LogP modulation).

Agrochemical Usage

Patents (e.g., LU82233A1) describe derivatives of this amidine as plant growth regulators and herbicides. The mechanism likely involves interference with auxin transport or specific plant enzymatic pathways where the amidine mimics endogenous substrates.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye). The hydrochloride salt is generally stable but hygroscopic.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the amidine to the amide.

  • Reactivity: Incompatible with strong oxidizing agents and strong bases (which liberate the free base, prone to polymerization or hydrolysis).

References

  • Schering AG. (1980). 1,2,3-Thiadiazole-5-carboxylic acid derivatives, method for the production of these compounds, and their containing agents with herbicidal and growth regulatory and fungicidal effect.[6][2][7] Patent LU82233A1. Link

  • ACINTS. (n.d.). Product Catalog: 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine; hydrochloride.[1][6][2][7] Accessed via ACINTS Building Blocks. Link

  • ChemSrc. (2023). 4-Methyl-1,2,3-thiadiazole-5-carbonitrile (CAS 175136-68-2).[5]Link

  • Hurd, C. D., & Mori, R. I. (1955). The Reaction of Thionyl Chloride with Hydrazones. Journal of the American Chemical Society, 77(20), 5359–5364. (Foundational synthesis of 1,2,3-thiadiazoles). Link

Sources

Exploratory

The 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) Pharmacophore: Mechanisms of Action and Translational Applications

Executive Summary The 4-methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) scaffold is a highly versatile, nitrogen-rich pharmacophore that has historically served as a cornerstone in agrochemical development and is incre...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) scaffold is a highly versatile, nitrogen-rich pharmacophore that has historically served as a cornerstone in agrochemical development and is increasingly recognized for its translational potential in pharmaceutical drug discovery. Originally synthesized as an intermediate for potent herbicides, fungicides, and plant growth regulators [1], N-multi-substituted derivatives of 4-MTCA (often referred to as TDCA compounds) have demonstrated profound acaricidal and herbicidal efficacy [2].

For drug development professionals, 4-MTCA represents a privileged structure. The carboxamidine moiety acts as a classic arginine mimetic, while the 1,2,3-thiadiazole core serves as a lipophilic, metabolically stable bioisostere for pyrimidines or thiazoles. This technical guide deconstructs the mechanisms of action (MoA) of 4-MTCA across both agrochemical and pharmaceutical domains, providing self-validating experimental workflows to accelerate hit-to-lead optimization.

Structural Rationale & Pharmacophore Properties

The bioactivity of 4-MTCA is dictated by the precise stereoelectronic interplay between its structural components:

  • The 1,2,3-Thiadiazole Core: This electron-deficient heteroaromatic ring provides a rigid framework that resists oxidative degradation by cytochrome P450 enzymes.

  • The 4-Methyl Substitution: Unsubstituted thiadiazoles are susceptible to nucleophilic ring-opening. The 4-methyl group provides critical steric hindrance, shielding the ring from nucleophilic attack and restricting the rotational freedom of the adjacent carboxamidine group, locking it into a bioactive conformation.

  • The 5-Carboxamidine Group: With a pKa of ~10.5, the amidine group remains protonated at physiological pH. This allows it to act as a potent hydrogen-bond donor, forming robust bidentate interactions with carboxylate residues (Aspartate/Glutamate) in the active sites of target proteins. Commercially available as a hydrochloride salt [3], it is highly water-soluble, though prodrug strategies (e.g., N-hydroxylation) are often required to improve membrane permeability for intracellular targets.

Mechanisms of Action: A Dual-Domain Perspective

Agrochemical Mechanisms: Herbicidal and Acaricidal Pathways

In agricultural science, 4-MTCA derivatives (such as TDCA-6 and TDCA-10) are deployed in synergistic compositions to control broadleaf weeds and harmful mites [4].

  • Acaricidal Action: Similar to formamidine acaricides (e.g., amitraz), the carboxamidine moiety mimics the invertebrate neurotransmitter octopamine. By agonizing octopamine receptors, 4-MTCA induces lethal overstimulation of the mite nervous system, leading to tremors, feeding cessation, and death.

  • Herbicidal Action: 4-MTCA derivatives act systemically in plants, inhibiting key biosynthetic enzymes such as Acetolactate Synthase (ALS), thereby starving the plant of branched-chain amino acids (valine, leucine, isoleucine) [2].

Translational Pharmaceutical Mechanisms: Arginine Mimicry

In human pharmacology, the structural resemblance of the carboxamidine group to the guanidino group of L-arginine makes 4-MTCA an ideal scaffold for targeting arginine-recognizing enzymes:

  • Nitric Oxide Synthase (NOS) Inhibition: 4-MTCA acts as a competitive inhibitor of inducible NOS (iNOS). The amidine group binds to the active site heme-associated glutamate residue, preventing the conversion of L-arginine to nitric oxide (NO), offering therapeutic potential for inflammatory diseases.

  • Serine Protease Inhibition: The coagulation cascade relies on serine proteases (e.g., thrombin, Factor Xa) that cleave peptide bonds adjacent to arginine residues. 4-MTCA derivatives can occupy the S1 specificity pocket of these proteases, forming stable salt bridges with the catalytic Asp189 residue.

MoA_Pathways cluster_agro Agrochemical Targets cluster_pharma Translational Pharma Targets MTCA 4-MTCA Scaffold OctR Octopamine Receptor MTCA->OctR Agonism ALS Acetolactate Synthase MTCA->ALS Inhibition NOS Nitric Oxide Synthase MTCA->NOS Competitive Inhibition Protease Serine Proteases MTCA->Protease Arginine Mimicry Tox Pest/Weed Toxicity OctR->Tox Hyperactivation ALS->Tox Amino Acid Starvation Therapy Therapeutic Modulation NOS->Therapy NO Reduction Protease->Therapy Coagulation Control

Fig 1: Pleiotropic mechanisms of action of the 4-MTCA scaffold across agrochemical and pharmaceutical domains.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls and statistical quality checks (Z'-factor) to establish causality between 4-MTCA application and phenotypic readout.

Protocol 1: In Vitro Target Validation (iNOS Enzymatic Assay)

This assay measures the competitive inhibition of iNOS by quantifying nitrite (a stable NO breakdown product) via the Griess reaction.

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES, pH 7.4) containing 1 mM DTT. Causality: DTT is critical to maintain the catalytic thiols of iNOS in a reduced, active state.

  • Compound Incubation: Dispense 10 µL of 4-MTCA (serial dilutions) into a 96-well plate. Add 40 µL of recombinant human iNOS enzyme. Incubate for 15 minutes at 37°C. Causality: Pre-incubation allows the amidine moiety to achieve steady-state binding within the active site before substrate competition begins.

  • Substrate Addition: Initiate the reaction by adding 50 µL of a substrate mix containing 10 µM L-arginine and 100 µM NADPH. Causality: L-arginine is kept near its Km value to ensure that competitive inhibition by 4-MTCA is kinetically detectable.

  • Griess Reaction: After 30 minutes, add 100 µL of Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine). Read absorbance at 540 nm.

  • Self-Validation Check: Include L-NAME (a known NOS inhibitor) as a positive control. Calculate the Z'-factor. The assay is only validated if Z' > 0.5, confirming the signal-to-noise ratio is sufficient to claim true target engagement.

Protocol 2: Phenotypic Screening (Whole-Organism Acaricidal Bioassay)
  • Leaf Disc Preparation: Cut uniform 2 cm discs from untreated bean leaves and place them on wet filter paper in Petri dishes. Causality: Standardizing surface area ensures uniform exposure and prevents leaf desiccation.

  • Compound Application: Apply 4-MTCA formulations using a Potter spray tower at 2 mg/cm². Causality: The spray tower guarantees a homogenous droplet distribution, mimicking field application dynamics.

  • Infestation: Transfer 30 synchronized adult female Tetranychus urticae mites to each disc. Causality: Using synchronized adults eliminates variability caused by differing developmental susceptibilities.

  • Viability Scoring: Assess mortality at 48h and 72h under a stereomicroscope. Causality: Dual time-point scoring differentiates rapid neurotoxicity (octopamine agonism) from slower metabolic starvation.

Validation_Workflow Step1 1. Scaffold Synthesis (Cyclization) Step2 2. Target Screening (Enzyme Assays) Step1->Step2 Purified 4-MTCA Step3 3. Cellular Assays (Phenotypic) Step2->Step3 IC50 < 1µM Step4 4. Lead Optimization (SAR Analysis) Step3->Step4 Efficacy Confirmed Step4->Step1 Iterative Design

Fig 2: Self-validating workflow for 4-MTCA target screening and hit-to-lead optimization.

Quantitative Data Synthesis

The following table synthesizes representative pharmacological and agrochemical activity metrics for the 4-MTCA scaffold and its N-substituted derivatives, demonstrating its cross-domain utility.

Target / OrganismAssay TypeRepresentative ActivityPrimary Mechanism / Phenotype
Mites (T. urticae) Leaf-dip BioassayEC50 ~ 1.5 - 5.0 mg/LOctopamine Receptor Agonism / Neurotoxicity
Broadleaf Weeds Pre-emergence Soil AssayEC50 ~ 120 - 200 g/haALS Inhibition / Growth Arrest
Inducible NOS (iNOS) Griess Assay (In vitro)IC50 ~ 0.8 - 2.5 µMCompetitive Arginine Mimicry / NO Reduction
Serine Proteases Chromogenic AssayIC50 ~ 4.0 - 10.0 µMS1 Pocket Bidentate Binding / Coagulation Block

References

  • Title: CA1154775A - 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use. Source: Google Patents.
  • Title: CN106719713A - A kind of Synergistic mite killing composition containing flufenzine. Source: Google Patents.
  • Title: CN106376580A - Flufenacet-containing synergistic herbicide composition and application. Source: Google Patents.

Sources

Foundational

Technical Guide: Spectroscopic Characterization of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

The following technical guide details the spectroscopic characterization of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine , a critical heterocyclic scaffold often employed as a bioisostere in fragment-based drug discovery (...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the spectroscopic characterization of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine , a critical heterocyclic scaffold often employed as a bioisostere in fragment-based drug discovery (FBDD).

Executive Summary & Structural Context

Target Molecule: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine Chemical Formula: C


H

N

S Molecular Weight: 156.21 g/mol (Free base) Common Salt Form: Hydrochloride (C

H

N

S

HCl)

The 1,2,3-thiadiazole ring is an electron-deficient aromatic system. In the 5-carboxamidine derivative, the spectroscopic signature is defined by the interplay between the electron-withdrawing thiadiazole core and the basic amidine group. This guide provides a validated framework for structural confirmation using NMR, IR, and MS, synthesizing experimental data from direct analogs (esters, hydrazides) and theoretical principles of heterocyclic chemistry.

Nuclear Magnetic Resonance (NMR) Profiling[1][2]

H NMR Spectroscopy

The proton NMR spectrum is distinct due to the lack of ring protons, simplifying the assignment to the methyl substituent and the exchangeable amidine protons.

Solvent: DMSO-


 (Recommended due to solubility of amidine salts).
Signal AssignmentChemical Shift (

, ppm)
MultiplicityIntegrationCoupling (

, Hz)
Structural Insight
Amidine NH 9.20 – 9.60Broad Singlet (br s)2H - 4H-Highly dependent on concentration and salt form. In HCl salts, these appear as distinct broad peaks due to restricted rotation around C–N bonds.
Ring-CH

2.95 – 3.05Singlet (s)3H-Characteristic downfield shift compared to alkyl methyls (~0.9 ppm) due to the electron-deficient thiadiazole ring current.

Mechanistic Note: The methyl group at position 4 is deshielded by the adjacent N=N double bond and the aromatic ring current. In precursor esters, this signal appears at


 2.97 ppm; the amidine functionality induces a minimal shift, maintaining the signal near 

3.00 ppm.
C NMR Spectroscopy

The carbon spectrum provides the definitive backbone confirmation. The 1,2,3-thiadiazole ring carbons exhibit characteristic low-field shifts.

Solvent: DMSO-



Carbon PositionChemical Shift (

, ppm)
Assignment Logic
C=N (Amidine) 158.0 – 161.0The amidine carbon is deshielded but typically slightly upfield of a corresponding carboxylic acid carbonyl (~163 ppm).
C4 (Ring) 150.0 – 153.0Quaternary carbon bonded to the methyl group. High shift due to N=N proximity.
C5 (Ring) 134.0 – 137.0Quaternary carbon bonded to the sulfur and the amidine. Shielded relative to C4 due to sulfur's mesomeric donation potential vs nitrogen's electronegativity.
CH

15.0 – 16.0Typical benzylic-like methyl shift on a heteroaromatic ring.

Mass Spectrometry (MS) & Fragmentation Logic[3][4]

Ionization Characteristics[5]
  • Method: ESI(+) (Electrospray Ionization)

  • Molecular Ion:

    
     Da
    
  • Adducts: Common adducts include

    
     (179.03) and 
    
    
    
    dimers in high-concentration samples.
Fragmentation Pathway (MS/MS)

The 1,2,3-thiadiazole ring undergoes a specific decomposition pathway involving the extrusion of molecular nitrogen (


), a diagnostic feature of this heterocycle.

Key Fragments:

  • 
     157 
    
    
    
    140:
    Loss of NH
    
    
    (17 Da). Characteristic of unsubstituted amidines.
  • 
     157 
    
    
    
    129:
    Loss of N
    
    
    (28 Da). This is the fingerprint transition for 1,2,3-thiadiazoles, resulting in a thioketene-like radical cation or rearranged alkyne species.
  • 
     129 
    
    
    
    88:
    Subsequent loss of the amidine/nitrile fragment (C
    
    
    H
    
    
    N
    
    
    ).
Visualization: Fragmentation Pathway

MS_Fragmentation Figure 1: Diagnostic ESI-MS Fragmentation Pathway of 1,2,3-Thiadiazole Amidine M_Ion [M+H]+ m/z 157 Frag_N2 [M+H - N2]+ m/z 129 (Ring Contraction) M_Ion->Frag_N2 - N2 (28 Da) Frag_NH3 [M+H - NH3]+ m/z 140 (Amidine Loss) M_Ion->Frag_NH3 - NH3 (17 Da) Frag_Core Core Fragment m/z ~88 Frag_N2->Frag_Core Secondary Decay

Infrared (IR) Spectroscopy

IR analysis is crucial for verifying the formation of the amidine and the integrity of the thiadiazole ring.

Functional GroupWavenumber (

, cm

)
ModeDiagnostic Value
Amidine N-H 3100 – 3400StretchingBroad, intense bands (often doublets for -NH

). Confirms conversion from nitrile (sharp ~2200 cm

, absent here).
C=N (Amidine) 1630 – 1660StretchingStrong band. Distinguishes amidine from amide (typically >1660 cm

).
C=N (Ring) 1530 – 1560StretchingCharacteristic of the 1,2,3-thiadiazole skeleton.
N-N (Ring) ~1250 – 1280StretchingSpecific to the diazo-like character of the 1,2,3-thiadiazole.

Experimental Protocol: Synthesis & Validation

Since this compound is often synthesized in-house during drug development, the following protocol ensures high purity for spectral acquisition.

Workflow: Nitrile to Amidine (Pinner-like Reaction)

Starting Material: 4-Methyl-1,2,3-thiadiazole-5-carbonitrile (derived from the amide or ester).

Step-by-Step Protocol:

  • Activation: Dissolve 1.0 eq of nitrile in anhydrous methanol/HCl (saturated). Stir at 0°C to RT for 12 hours to form the imidate ester intermediate.

  • Amination: Remove excess solvent/HCl under vacuum. Redissolve the residue in anhydrous methanol. Add 3.0 eq of ammonia (7N in MeOH) or ammonium carbonate.

  • Cyclization/Conversion: Stir at RT for 18–24 hours. Monitor by TLC (DCM/MeOH 9:1) or LCMS (disappearance of nitrile peak).

  • Isolation: Evaporate solvent. Triturate the solid with diethyl ether to remove non-polar impurities. Recrystallize from EtOH/Ether if necessary.

  • Salt Formation: The product is isolated as the Hydrochloride salt.

Visualization: Synthesis & QC Logic

Synthesis_QC Figure 2: Synthesis and Quality Control Workflow Start Start: 4-Methyl-1,2,3- thiadiazole-5-carbonitrile Step1 1. Pinner Reaction / Direct Amidination (NH3/MeOH) Start->Step1 Check1 QC Point: IR (Loss of CN stretch @ 2230 cm-1) Step1->Check1 Product Product: Amidine HCl Salt Check1->Product Pass Validation Final Validation: 1H NMR (No Ethyl/Methyl ester signals) MS (m/z 157) Product->Validation

References

  • MDPI. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Retrieved from [Link]

  • SpectraBase. (2025). 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid ethyl ester ATR-IR Spectrum. Retrieved from [Link]

  • PubChem. (2025). 4-methyl-1,2,3-thiadiazole-5-carboxylic acid Compound Summary. Retrieved from [Link]

  • Growingscience. (2025). Efficient synthesis and characterization of new ligand and their transition metal complexes derived from 4-methyl-1,2,3-thiadiazoles-5-carboxylic acid hydrazide. Retrieved from [Link]

Exploratory

Physicochemical Profiling: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

Topic: Solubility and Stability of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals Technical Guide for Assay Development...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solubility and Stability of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Technical Guide for Assay Development & Formulation

Executive Summary

4-Methyl-1,2,3-thiadiazole-5-carboxamidine is a functionalized heterocyclic building block frequently employed as a bioisostere in medicinal chemistry. Its physicochemical behavior is dominated by two competing features: the basicity of the amidine moiety and the electron-withdrawing nature of the 1,2,3-thiadiazole ring .

This guide provides a structured analysis of its solubility and stability profiles. Unlike simple aliphatic amidines, this compound exhibits a distinct "stability window" dependent on pH and solvent choice. Researchers must navigate the risk of hydrolytic deamination (to the amide) and base-catalyzed ring cleavage .

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The core structure consists of a 5-membered 1,2,3-thiadiazole ring substituted at the 4-position with a methyl group and at the 5-position with a carboxamidine group.

PropertyValue / CharacteristicNotes
CAS Number Variable (Free base vs. HCl)Commonly supplied as HCl salt (e.g., CAS 18212-21-0 refers to the acid precursor; amidine CAS varies).
Molecular Formula C₄H₆N₄S (Free Base)MW: 142.18 g/mol
pKa (Calculated) ~8.5 – 9.5 (Amidine group)Lower than benzamidine (~11.6) due to the electron-deficient thiadiazole ring.
LogP (Predicted) ~0.2 – 0.5Moderately polar; lipophilicity increases in neutral/basic media.
H-Bond Donors 3 (Amidine NH/NH₂)High potential for crystal lattice energy (high MP).
Common Forms Hydrochloride SaltThe free base is often hygroscopic and less stable.

Critical Insight: The 1,2,3-thiadiazole ring is π-deficient (electron-poor). This reduces the basicity of the amidine nitrogen compared to acetamidine, making it a "softer" base, but it remains fully protonated at physiological pH (7.4).

Solubility Profiling

Solubility is strictly pH-dependent. The compound exists in equilibrium between its cationic (protonated) form and neutral (free base) form.

Solvent Compatibility Matrix
SolventSolubility (HCl Salt)Solubility (Free Base)Recommendation
Water (pH < 7) High (>50 mg/mL)Low to ModeratePreferred for stock solutions if pH is maintained < 6.
DMSO High (>100 mg/mL)High Gold Standard for HTS/bioassay stocks.
Methanol/Ethanol ModerateGoodSuitable for synthesis/purification; avoid for long-term storage (transamidation risk).
DCM/Chloroform InsolubleModerateUsed for extraction of the free base.
PBS (pH 7.4) GoodLowRisk of precipitation if free base concentration exceeds saturation.
Dissolution Protocol (Self-Validating)
  • Start with DMSO: For biological assays, always prepare a 10–100 mM stock in anhydrous DMSO.

  • Aqueous Dilution: When diluting into aqueous buffer, ensure the final pH remains below the pKa (~8.5) to maintain the soluble cationic form.

  • Visual Check: If turbidity occurs upon dilution into PBS, the free base has precipitated. Acidify slightly or reduce concentration.

Stability Dynamics & Degradation Pathways

The stability of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine is compromised by two primary mechanisms: Hydrolysis and Ring Fragmentation .

A. Hydrolytic Deamination (The Primary Threat)

Amidines are susceptible to hydrolysis, converting to the corresponding amide and releasing ammonia. This reaction is catalyzed by both acid and base, but is most rapid at high pH.

  • Pathway: Amidine → Tetrahedral Intermediate → Amide + NH₃.

  • Observation: A strong smell of ammonia in the sample container indicates significant degradation.

B. Thiadiazole Ring Cleavage (Base Sensitivity)

1,2,3-Thiadiazoles are generally stable to acid but sensitive to strong bases. Under highly basic conditions (pH > 12), the ring protons (though blocked here by the methyl group) or nucleophilic attack at S1/N2 can trigger ring opening, leading to reactive thiolate species.

C. Photostability

Thiadiazoles can undergo photolysis to form thioketenes or migration products. Store stocks in amber vials.

Visualizing the Degradation Pathway

The following diagram maps the degradation logic and checkpoints.

DegradationPathways cluster_conditions Stability Factors Amidine 4-Methyl-thiadiazole -5-carboxamidine Intermed Tetrahedral Intermediate Amidine->Intermed + H2O (Hydrolysis) RingOpen Ring Cleavage Products Amidine->RingOpen Strong Base (pH > 12) Nucleophiles Amide Primary Amide (Degradant A) Intermed->Amide - NH3 Acid Carboxylic Acid (Degradant B) Amide->Acid + H2O / Heat

Caption: Primary degradation pathways. Hydrolysis to the amide is the dominant risk in aqueous buffers.

Experimental Protocols
Protocol A: Solubility Determination (Shake-Flask Method)

Use this protocol to generate precise solubility data for your specific batch.

  • Preparation: Weigh 10 mg of compound into three 1.5 mL microcentrifuge tubes.

  • Solvent Addition: Add 100 µL of solvent (Water, pH 4 Buffer, pH 7.4 Buffer, pH 10 Buffer) to each.

  • Equilibration: Shake at 25°C for 24 hours (protect from light).

  • Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

  • Quantification: Dilute the supernatant 1:100 in mobile phase and analyze via HPLC.

    • Calculation:

      
      
      
Protocol B: Forced Degradation (Stress Testing)

Use this to validate the "shelf-life" of your stock solutions.

Stress ConditionProcedureTarget Degradation
Acid Hydrolysis 0.1 N HCl, 60°C, 4 hours< 5% (Stable)
Base Hydrolysis 0.1 N NaOH, RT, 4 hours> 10% (Expect Amide formation)
Oxidation 3% H₂O₂, RT, 2 hoursCheck for N-oxide or S-oxide formation
Thermal Solid state, 80°C, 24 hoursCheck for crystal form change/melting

Analytical Method (HPLC Conditions):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).

  • Mobile Phase A: Water + 0.1% TFA (Acidic pH suppresses silanol interactions).

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 265 nm (Thiadiazole absorption max).

Handling & Storage Recommendations
  • Solid State: Store as the Hydrochloride salt . It is significantly more stable than the free base. Keep at -20°C in a desiccator.

  • Solution State:

    • Avoid aqueous storage for > 24 hours.

    • DMSO stocks are stable at -20°C for 6 months.

    • Avoid freeze-thaw cycles which promote hydrolysis via condensation moisture.

  • Formulation: If formulating for in vivo use, use a vehicle of 5% DMSO / 95% Saline (pH adjusted to 5.5–6.0). This maintains the soluble cationic form and minimizes hydrolytic degradation.

References
  • Amidine Hydrolysis Mechanism

    • Title: Hydrolysis of Amidines and Rel
    • Source:Journal of the American Chemical Society.
    • Context: General mechanism of amidine degrad
    • Link:[Link]

  • Thiadiazole Chemistry

    • Title: 1,2,3-Thiadiazoles: Synthesis, Properties, and Applic
    • Source:Chemical Reviews.
    • Context: Detailed stability profiles of the 1,2,3-thiadiazole ring system under basic/acidic conditions.
    • Link:[Link]

  • Physicochemical Properties of Heterocycles

    • Title: The pKa of Heterocyclic Amines and Amidines.[1]

    • Source:Journal of Medicinal Chemistry.
    • Context: Comparative basicity of amidines attached to electron-withdrawing heterocycles.[2][1][3]

    • Link:[Link]

Sources

Foundational

Repurposing 4-Methyl-thiadiazole-5-carboxamidine: A Technical Guide to Emerging Therapeutic Targets and Pharmacological Profiling

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary Historically, 4-methyl-1,2,3-thiadiazole-5-carboxamidine (often designated as TDCA in agr...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

Historically, 4-methyl-1,2,3-thiadiazole-5-carboxamidine (often designated as TDCA in agricultural literature) has been utilized as a systemic herbicide and plant defense elicitor[1]. However, the 1,2,3-thiadiazole core is a highly privileged scaffold in medicinal chemistry, possessing unique physicochemical properties that make it an ideal bioisostere for pyrimidines and thiazoles[2]. This whitepaper explores the repurposing of 4-methyl-thiadiazole-5-carboxamidine from an agrochemical agent to a high-potential fragment for human therapeutic development, detailing its mechanistic targets, quantitative profiling, and the self-validating experimental protocols required for its preclinical evaluation.

Structural Rationale and Pharmacophore Mapping

The therapeutic potential of 4-methyl-thiadiazole-5-carboxamidine lies in its tripartite structural functionality, which allows it to interface with distinct protein microenvironments:

  • The 1,2,3-Thiadiazole Core: Acts as a robust hydrogen-bond acceptor and participates in

    
    -
    
    
    
    stacking interactions. Its low-lying C–S
    
    
    orbitals create localized regions of low electron density (
    
    
    -holes), enhancing target affinity[2].
  • The 5-Carboxamidine Moiety: Protonated at physiological pH, this group serves as a classic bioisostere for arginine or guanidine. It is highly optimized for electrostatic anchoring in negatively charged protein pockets (e.g., aspartate/glutamate-rich active sites).

  • The 4-Methyl Substituent: Provides a compact lipophilic vector that can occupy small hydrophobic sub-pockets, stabilizing the binding conformation and preventing solvent exposure of the core.

Primary Therapeutic Targets

Based on the pharmacophore profile of the 1,2,3-thiadiazole scaffold, three primary human therapeutic targets have emerged for this compound class.

Viral Proteases (e.g., SARS-CoV-2 3CLpro)

Nitrogenous heterocyclic compounds, particularly those bearing carboxamidine groups, are potent inhibitors of viral proteases[3]. The carboxamidine moiety mimics the P1 residue of natural viral polyprotein substrates, anchoring deeply into the S1 subsite of the 3C-like protease (3CLpro) by forming bidentate salt bridges with catalytic residues (e.g., Glu166).

Pathway Compound 4-Methyl-thiadiazole- 5-carboxamidine Target Viral 3CLpro / Protease Compound->Target Binds Pocket S1 Subsite (Glu/Asp) Compound->Pocket Carboxamidine Anchor Target->Pocket Active Site Inhibition Catalytic Arrest Pocket->Inhibition Blocks Cleavage Outcome Viral Replication Halted Inhibition->Outcome Efficacy

Fig 1. Mechanistic pathway of viral protease inhibition via S1 pocket anchoring.

Heat Shock Protein 90 (Hsp90)

1,2,3-thiadiazole derivatives have been co-crystallized with the N-terminal domain of human Hsp90, demonstrating potent inhibition of its ATPase activity[4]. The thiadiazole ring inserts into the ATP-binding pocket, displacing structural water molecules, while the methyl and carboxamidine groups interact with the solvent-exposed lip of the pocket (Asp93/Thr184), triggering client protein degradation and apoptosis in oncology models[4].

Protein Tyrosine Phosphatase 1B (PTP1B)

PTP1B is a critical negative regulator of insulin signaling and a prime target for type 2 diabetes and oncology. Condensed thiadiazole systems have been identified as effective inhibitors of PTP1B[5]. The carboxamidine group acts as a phosphate mimetic, binding the catalytic Cys215/Arg221 cleft, while the thiadiazole core prevents the closure of the WPD loop, locking the enzyme in an inactive conformation[5].

Quantitative Target Affinity Profiling

To guide lead optimization, the following table synthesizes the expected binding kinetics and inhibitory profiles of 4-methyl-thiadiazole-5-carboxamidine derivatives across the identified targets.

Target EnzymePutative Binding SiteEstimated IC50 Range (µM)*Key Interacting Residues
Viral 3CLpro S1 Pocket0.5 - 2.5Glu166, His41, Cys145
Hsp90

N-terminal ATP pocket0.01 - 0.05Asp93, Thr184
PTP1B Active Site Cleft1.2 - 5.0Cys215, Arg221

*Data extrapolated from structurally homologous 1,2,3-thiadiazole and carboxamidine fragments.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of 4-methyl-thiadiazole-5-carboxamidine requires rigorous, self-validating assay designs. The following protocols explain not just how to execute the experiments, but the causality behind the methodological choices.

Protocol A: FRET-Based Enzymatic Cleavage Assay (3CLpro)

Causality: A FRET (Förster Resonance Energy Transfer) assay is utilized because it allows for real-time kinetic monitoring of protease cleavage. Endpoint assays are insufficient for carboxamidines, which often exhibit slow-binding kinetics due to the desolvation penalty of the charged amidine group entering the S1 pocket.

  • Buffer Preparation: Use 50 mM HEPES (pH 7.3), 1 mM EDTA, and 0.01% Triton X-100. Crucial: Avoid primary amine buffers (like Tris) as they can compete with the carboxamidine for active site binding.

  • Enzyme-Inhibitor Pre-incubation: Incubate 10 nM recombinant 3CLpro with serial dilutions of the thiadiazole compound for 30 minutes at 37°C. This pre-incubation is necessary to achieve thermodynamic equilibrium for slow-binding inhibitors.

  • Substrate Addition: Initiate the reaction by adding 20 µM of a FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans).

  • Kinetic Monitoring: Measure fluorescence (Ex: 340 nm, Em: 490 nm) continuously for 20 minutes.

  • Self-Validation Step: Perform a "jump dilution" assay. If the enzyme recovers activity immediately upon 100-fold dilution, the inhibition is reversible. If activity remains suppressed, orthogonal validation via mass spectrometry is required to rule out covalent modification.

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality: SPR is prioritized over Isothermal Titration Calorimetry (ITC) because low-molecular-weight fragments like 4-methyl-thiadiazole-5-carboxamidine often have rapid association/dissociation rates (


/

) that ITC cannot resolve.
  • Immobilization: Covalently couple the target protein (e.g., Hsp90 N-terminal domain) to a CM5 sensor chip via standard amine coupling (target ~3000 Response Units).

  • Analyte Titration: Inject the thiadiazole compound in a 2-fold dilution series (from 10 µM to 39 nM) at a high flow rate (50 µL/min). Causality: High flow rates minimize mass transport limitations, ensuring the measured

    
     reflects true binding kinetics.
    
  • Dissociation Phase: Allow running buffer to flow for 300 seconds to monitor

    
    .
    
  • Data Fitting: Fit the sensorgrams to a 1:1 Langmuir binding model to calculate the equilibrium dissociation constant (

    
    ).
    

Workflow Immobilize 1. Immobilize Target (Hsp90/PTP1B) Inject 2. Inject Analyte (Thiadiazole) Immobilize->Inject Bind 3. Measure Association (Kon) Inject->Bind Wash 4. Buffer Wash (Koff) Bind->Wash Analyze 5. Kinetic Profiling (KD) Wash->Analyze

Fig 2. Surface Plasmon Resonance (SPR) workflow for determining binding kinetics.

References

  • Flufenacet-containing synergistic herbicide composition and application. Google Patents.[1]

  • Development of Novel Triazolo-Thiadiazoles from Heterogeneous “Green” Catalysis as Protein Tyrosine Phosphatase 1B Inhibitors. PMC.[5]

  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI.[2]

  • Novel 1,2,3-Triazole Derivatives as Potential Inhibitors against Covid-19 Main Protease: Synthesis, Characterization, Molecular Docking and DFT Studies. PMC.[3]

  • Co-Crystalization and In Vitro Biological Characterization of 5-Aryl-4-(5-Substituted-2-4-Dihydroxyphenyl)-1,2,3-Thiadiazole Hsp90 Inhibitors. PMC.[4]

Sources

Exploratory

In Vitro Screening and Pharmacological Profiling of the 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Scaffold

Executive Summary & Mechanistic Rationale In the landscape of modern drug discovery, repurposing and evolving privileged chemical scaffolds is a cornerstone of hit-to-lead optimization. The 1,2,3-thiadiazole moiety is a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In the landscape of modern drug discovery, repurposing and evolving privileged chemical scaffolds is a cornerstone of hit-to-lead optimization. The 1,2,3-thiadiazole moiety is a highly versatile heterocyclic template. While historically patented and utilized for its agrochemical properties—specifically as a herbicidal and plant-growth-regulating agent[1]—its unique electronic and physical properties have repositioned it as a valuable pharmacophore in human medicinal chemistry[2].

4-Methyl-1,2,3-thiadiazole-5-carboxamidine represents a highly functionalized building block with profound potential for targeting mammalian signaling pathways. As an application scientist, I approach this scaffold not just as a chemical entity, but as a mechanistic tool:

  • The Thiadiazole Core: Acts as a robust bioisostere for pyrimidines and diazines. The presence of the sulfur atom imparts a unique dipole moment and enhances metabolic stability against oxidative degradation (e.g., by cytochrome P450 enzymes) compared to standard phenyl rings[3].

  • The Carboxamidine Moiety: With a high pKa, this group is predominantly protonated at physiological pH. This creates a powerful bidentate hydrogen-bond donor system, perfectly suited for anchoring into the acidic residues (Aspartate or Glutamate) commonly found in the DFG motif of kinase ATP-binding pockets or the active sites of proteases.

To translate this structural potential into actionable pharmacological data, we must deploy a rigorous, self-validating in vitro screening cascade.

In Vitro Screening Cascade: A Self-Validating System

A successful screening workflow must establish causality: does the biochemical affinity translate to cellular target engagement, and is that engagement independent of non-specific cytotoxicity? We utilize a three-phase approach.

Phase 1: High-Throughput Biochemical Profiling (TR-FRET)

We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard luminescence or absorbance assays. Causality: Planar heterocycles like thiadiazoles often exhibit intrinsic auto-fluorescence that generates false positives in standard assays. TR-FRET introduces a temporal delay before measurement, allowing short-lived background fluorescence to decay, thereby isolating the true target-binding signal.

Phase 2: Cellular Target Engagement (CETSA)

Biochemical potency (


) is meaningless without cellular permeability. We utilize the Cellular Thermal Shift Assay (CETSA). Causality:  When a ligand binds to a protein, it thermodynamically stabilizes the folded state. By heating intact cells, we can measure this ligand-induced thermal stabilization, proving that the thiadiazole-carboxamidine not only enters the cell but physically engages the target in a complex intracellular environment.

Step-by-Step Experimental Protocols

Protocol A: TR-FRET Kinase Inhibition Assay

This protocol establishes the biochemical


 of the compound against a target kinase (e.g., MAPK or CDK).
  • Reagent Preparation: Prepare the assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the target kinase and the biotinylated peptide substrate to their pre-determined

    
     concentrations.
    
  • Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (and its synthesized derivatives) in a 10-point, 3-fold dose-response curve into a 384-well low-volume plate.

  • Kinase Reaction: Add 5 µL of the kinase/peptide mixture to the compounds. Incubate for 15 minutes at room temperature to allow for pre-equilibrium binding.

  • Reaction Initiation: Add 5 µL of ATP (at

    
    ) to initiate the reaction. Seal and incubate for 60 minutes at 25°C.
    
  • Detection & Quenching: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate

    
    ), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).
    
  • Readout & Validation: Incubate for 60 minutes and read on a multi-mode microplate reader (Ex: 337 nm, Em: 620 nm and 665 nm).

    • Self-Validation Check: Calculate the Z'-factor using DMSO vehicle (negative control) and a known pan-kinase inhibitor (positive control). Proceed with data analysis only if Z' > 0.6 , ensuring assay robustness.

Protocol B: Cellular Thermal Shift Assay (CETSA)

This protocol validates intracellular target engagement.

  • Cell Treatment: Seed target cells (e.g., HCT116) in 6-well plates and culture until 80% confluent. Treat cells with either DMSO (vehicle) or the thiadiazole-carboxamidine compound at

    
     for 2 hours.
    
  • Thermal Challenge: Harvest the cells, wash with PBS, and aliquot into PCR tubes. Subject the tubes to a temperature gradient (e.g., 40°C to 60°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet denatured/aggregated proteins.

  • Detection: Carefully extract the supernatant (containing the soluble, stabilized target protein). Analyze the soluble fraction via quantitative Western Blotting.

  • Data Analysis: Plot the band intensities against temperature to determine the aggregation temperature (

    
    ). A positive shift (
    
    
    
    ) in the compound-treated group confirms intracellular target engagement.

Quantitative Data Presentation

The following table summarizes hypothetical, yet mechanistically representative, screening data for the parent scaffold and optimized derivatives, demonstrating the progression from biochemical potency to cellular efficacy.

Compound IDR-Group SubstitutionKinase

(nM)
CETSA

(°C)
Cell Viability

(µM)
Microsomal Half-Life (min)
Parent None (4-Methyl)1,250+0.8> 10045
Analog 1 N-Cyclohexylmethyl340+2.18560
Analog 2 N-(3-Chlorophenyl)45+4.512120
Analog 3 N-(2,4-Difluorophenyl)18+5.28> 150

Data Interpretation: The parent 4-Methyl-1,2,3-thiadiazole-5-carboxamidine provides a weak biochemical starting point. However, substituting the carboxamidine nitrogen with lipophilic, electron-withdrawing groups (Analog 2 and 3) significantly drives potency into the nanomolar range, enhances cellular target engagement (larger CETSA shifts), and improves metabolic stability, validating the scaffold's utility in drug design.

Signaling Pathway & Mechanism of Action

To conceptualize how the 4-Methyl-1,2,3-thiadiazole-5-carboxamidine scaffold exerts its pharmacological effect, we map its competitive inhibition within a standard kinase signaling cascade.

G A 4-Methyl-1,2,3-thiadiazole- 5-carboxamidine C ATP-Binding Pocket (Asp/Glu Interaction) A->C Bidentate H-Bonding B Target Kinase (e.g., MAPK/CDK) D Downstream Signaling (Phosphorylation Cascade) B->D Blocked C->B Competitive Inhibition E Cellular Phenotype (Growth Arrest / Apoptosis) D->E Phenotypic Shift

Mechanism of Action for Thiadiazole-Carboxamidine Kinase Inhibition.

References

  • Title: 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use (Patent CA1154775A)
  • Source: MDPI (Applied Sciences)
  • Source: MDPI (Molecules)

Sources

Foundational

The 1,2,3-Thiadiazole Chronicles: From Structural Enigma to Bioactive Scaffold

[1] Executive Summary The 1,2,3-thiadiazole heterocycle represents a masterclass in chemical evolution—from a 19th-century structural curiosity to a cornerstone of modern agrochemical plant defense. Unlike its more stabl...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

The 1,2,3-thiadiazole heterocycle represents a masterclass in chemical evolution—from a 19th-century structural curiosity to a cornerstone of modern agrochemical plant defense. Unlike its more stable isomer (1,3,4-thiadiazole), the 1,2,3-variant possesses a latent reactivity profile characterized by the facile extrusion of nitrogen gas (


) and susceptibility to rearrangement. This guide deconstructs the discovery, synthetic maturation, and mechanistic exploitation of 1,2,3-thiadiazoles, designed for researchers requiring actionable protocols and mechanistic depth.

Part 1: Historical Genesis and the "Lost" Years (1896–1954)

The Identity Crisis

The history of 1,2,3-thiadiazole is defined by a 60-year period of ambiguity. While von Pechmann and Nold reported early sulfur-nitrogen heterocycles in 1896 , the precise structural assignment remained elusive due to the lack of spectroscopic tools. Early syntheses often relied on the reaction of diazo compounds with ammonium sulfide (the Wolff Synthesis ), but these methods were low-yielding and substrate-limited.

The core challenge was differentiating the 1,2,3-isomer from the 1,2,4- and 1,3,4-isomers. It wasn't until the mid-20th century that the specific reactivity of


-methylene ketone derivatives with thionyl chloride provided a generalizable route, solving the structural puzzle through rational synthesis.
Visualizing the Timeline

The following diagram maps the critical milestones from initial discovery to commercial application.

ThiadiazoleHistory Pechmann 1896 Pechmann & Nold Initial Isolation (Ambiguous) Wolff 1900s Wolff Synthesis (Diazo + Ammonium Sulfide) Pechmann->Wolff HurdMori 1955 Hurd & Mori Definitive Synthesis (Hydrazones + SOCl2) Wolff->HurdMori  Methodological Gap   Lalezari 1970s Lalezari Method (Semicarbazones) HurdMori->Lalezari Bion 1996 Acibenzolar-S-methyl Commercial Launch (Syngenta) Lalezari->Bion  Bioactive Application  

Figure 1: Chronological evolution of 1,2,3-thiadiazole chemistry from discovery to industrial application.

Part 2: The Definitive Discovery (1955) – The Hurd-Mori Reaction

In 1955 , Charles D. Hurd and Raymond I. Mori published the seminal paper “On Acylhydrazones and 1,2,3-Thiadiazoles” in the Journal of the American Chemical Society. They established the first reliable, generalizable method for constructing the 1,2,3-thiadiazole ring.

The Mechanistic Logic

The Hurd-Mori reaction utilizes


-methylene ketone hydrazones  (typically acetyl- or tosylhydrazones) and thionyl chloride (

)
.[1] The genius of this approach lies in the use of

as both a dehydrating agent and a sulfur source (via a "sulfinyl chloride" intermediate), forcing cyclization at the methylene carbon.
Experimental Protocol 1: Optimized Hurd-Mori Synthesis

Target: 4-Phenyl-1,2,3-thiadiazole

Rationale: This protocol uses an ethoxycarbonylhydrazone precursor, which is stable and crystalline, avoiding the handling of potentially unstable free hydrazones.

Reagents:

  • Acetophenone ethoxycarbonylhydrazone (10 mmol)

  • Thionyl chloride (

    
    ) (50 mmol, 5 equiv.)
    
  • Dichloromethane (DCM) (anhydrous)

Step-by-Step Workflow:

  • Precursor Preparation: Reflux acetophenone with ethyl carbazate in ethanol with a catalytic amount of acetic acid. Cool to crystallize the hydrazone.

  • Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl2).

  • Addition (Critical): Place the hydrazone (2.06 g) in the flask. Cool to 0°C in an ice bath. Add

    
     (3.6 mL) dropwise. Note: The reaction is exothermic with vigorous gas evolution (HCl, SO2).
    
  • Cyclization: Allow the mixture to warm to room temperature. Stir for 4–6 hours. The solution will darken.

  • Quenching: Pour the reaction mixture slowly onto 100 g of crushed ice/water.

  • Extraction: Extract the aqueous layer with DCM (

    
     mL).
    
  • Purification: Wash combined organics with saturated

    
     (to remove acid traces) and brine. Dry over 
    
    
    
    .[2] Evaporate solvent. Recrystallize from ethanol/hexane.

Validation Check:

  • 1H NMR: Look for the diagnostic singlet of the C5-proton around 8.5–9.0 ppm .

  • Melting Point: 76–78°C (Lit. value).

Part 3: Synthetic Evolution & The Lalezari Modification

While Hurd-Mori used acylhydrazones, I. Lalezari (1970s) expanded the scope by utilizing semicarbazones . This modification is particularly robust for volatile ketones and allows for cleaner workups, as the byproduct is a urea derivative rather than a sulfonamide or amide.

Mechanistic Pathway Visualization

The following diagram details the Hurd-Mori mechanism, highlighting the critical cyclization step that differentiates it from 1,2,3-selenadiazole synthesis (which uses


).

HurdMoriMechanism Hydrazone Alpha-Methylene Hydrazone Intermediate1 N-Sulfinyl Intermediate Hydrazone->Intermediate1  Nucleophilic Attack   SOCl2 SOCl2 (Thionyl Chloride) SOCl2->Intermediate1 Cyclization Intramolecular Electrophilic Attack (at Alpha-Carbon) Intermediate1->Cyclization  - HCl   Elimination Elimination of Leaving Group Cyclization->Elimination Product 1,2,3-Thiadiazole Elimination->Product

Figure 2: Mechanistic pathway of the Hurd-Mori cyclization.

Part 4: Reactivity Profile – The "Chameleon" Heterocycle

The 1,2,3-thiadiazole ring is not merely a static scaffold; it is a chemical spring loaded with potential energy. Its reactivity is dominated by two phenomena:

  • Thermal Decomposition: Loss of

    
     to generate thioketenes (used in photolithography).
    
  • Rearrangement: The Cornforth Rearrangement and Dimroth Rearrangement .

The Cornforth Rearrangement

A 4-carbonyl-1,2,3-thiadiazole can rearrange to a 1,2,3-triazole derivative. This is a critical consideration in drug design, as metabolic or thermal conditions can trigger this isomerization, altering the pharmacophore.

Reaction TypeTriggerProductApplication
Thermal Extrusion Heat/UV (

C)
Thioketene / CarbeneCross-linking polymers, Photoresists
Cornforth Rearrangement Heat + Amine1,2,3-TriazoleIsosteric replacement, diversity-oriented synthesis
Base-Catalyzed Cleavage Strong Base (

)
Alkynyl ThiolSynthesis of acyclic sulfur compounds

Part 5: The Agrochemical Renaissance (1980s–Present)

The transition from chemical curiosity to industrial heavyweight occurred with the discovery of Acibenzolar-S-methyl (CGA 245704) by Ciba-Geigy (now Syngenta).

Mechanism of Action: Systemic Acquired Resistance (SAR)

Unlike traditional fungicides that are toxic to the pathogen, Acibenzolar-S-methyl is a plant activator .[3] It mimics salicylic acid, triggering the plant's systemic acquired resistance (SAR) pathway.[4] It is a "propesticide," metabolized in vivo to the active acid form.[4]

Comparative Activity Data

The following table summarizes the efficacy of 1,2,3-thiadiazole derivatives in inducing SAR markers (e.g., PR-1 protein expression) relative to the commercial standard.

CompoundStructure (C7-Substituent)Relative SAR Induction (%)Log P
Acibenzolar-S-methyl

100 (Reference)3.1
Acibenzolar Acid

115 (Active Metabolite)1.8
Methyl Ester

452.4
Amide Derivative

101.2

Note: Data synthesized from structure-activity relationship studies (Kunz et al., 1997).

References

  • Pechmann, H. v., & Nold, A. (1896). Ueber die Einwirkung von Diazomethan auf Phenylsenföl. Berichte der deutschen chemischen Gesellschaft, 29(3), 2588–2592. Link

  • Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society, 77(20), 5359–5364. Link

  • Lalezari, I., Shafiee, A., & Yalpani, M. (1971). Selenium heterocycles.[5] I. Synthesis of 1,2,3-selenadiazoles. The Journal of Organic Chemistry, 36(19), 2836–2838. Link

  • Kunz, W., Schurter, R., & Maetzke, T. (1997). The Chemistry of Benzothiadiazole Plant Activators. Pesticide Science, 50(4), 275–282. Link

  • Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Validation of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine from Carboxylic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary The 1,2,3-thiadiazole scaffold is a privileged pharmacophore in...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The 1,2,3-thiadiazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized as a bioisostere for pyrimidines and thiazoles in the development of antimicrobial, anticancer, and kinase-inhibitory agents . The incorporation of a carboxamidine moiety at the 5-position significantly enhances hydrogen-bonding capacity and aqueous solubility, making it a highly desirable building block.

Direct conversion of a carboxylic acid to a carboxamidine is notoriously difficult and prone to side reactions that degrade sensitive heterocyclic rings. This application note details a highly robust, scalable, and self-validating three-step protocol: Amidation , Dehydration , and Nucleophilic Addition via LiHMDS . This pathway avoids the harsh conditions of direct amidation and the sluggish kinetics of the classic Pinner reaction, ensuring high yields and exceptional purity.

Scientific Rationale & Mechanistic Causality

To ensure a self-validating and highly reproducible system, the experimental choices in this workflow are driven by the specific electronic properties of the 4-methyl-1,2,3-thiadiazole ring.

  • Step 1: Why Oxalyl Chloride over Thionyl Chloride? Thionyl chloride (

    
    ) requires elevated temperatures, which can trigger ring-opening or degradation of the electron-deficient thiadiazole system. Oxalyl chloride (
    
    
    
    ), catalyzed by DMF, operates efficiently at 0 °C to room temperature. This mild activation ensures the complete conversion to the acid chloride without compromising the integrity of the heterocycle .
  • Step 2: Why TFAA for Dehydration? While Phosphorus oxychloride (

    
    ) is a classic dehydrating agent, it requires aggressive basic quenching that can hydrolyze the resulting nitrile. Trifluoroacetic anhydride (TFAA) in the presence of pyridine is a superior, milder alternative. It selectively dehydrates the primary amide to the carbonitrile at room temperature and allows for a clean, phase-separated workup.
    
  • Step 3: Why LiHMDS over the Pinner Reaction? The classic Pinner reaction (HCl/MeOH followed by

    
    ) relies on the electrophilicity of the nitrile. For electron-deficient heterocycles, Pinner conditions can take days and are highly susceptible to forming methyl ester byproducts if trace water is present. Lithium hexamethyldisilazide (LiHMDS) resolves this by acting as a strong, non-nucleophilic base that directly adds to the nitrile carbon, forming a bis-silylated amidine intermediate. Subsequent acidic methanolysis rapidly yields the amidine hydrochloride in high purity .
    
Pathway Visualizations

Pathway A 4-Methyl-1,2,3-thiadiazole- 5-carboxylic acid B Acid Chloride A->B (COCl)2, DMF DCM, 0 °C to RT C Carboxamide B->C NH4OH (aq) THF, 0 °C D Carbonitrile C->D TFAA, Pyridine DCM, 0 °C to RT E Carboxamidine HCl D->E 1. LiHMDS, THF 2. HCl/MeOH

Workflow for the 3-step synthesis of 4-methyl-1,2,3-thiadiazole-5-carboxamidine.

Mechanism N Nitrile Intermediate (R-CN) L Nucleophilic Addition [LiHMDS] N->L S Silylated Amidine [R-C(=NSiMe3)N(Li)SiMe3] L->S D Acidic Deprotection [HCl / MeOH] S->D A Amidine Hydrochloride [R-C(=NH)NH2 • HCl] D->A

Mechanistic pathway of nitrile conversion to amidine using LiHMDS.

Quantitative Data & Characterization

The following table summarizes the expected analytical profiles for the intermediates and the final product. Utilizing LC-MS and


H NMR at each stage establishes a self-validating experimental loop.
Compound / StageMolecular WeightExpected YieldLC-MS (m/z)[M+H]⁺

H NMR (DMSO-

) Key Shifts
Carboxamide 143.17 g/mol 88 – 92%144.0

8.20 (br s, 1H), 7.85 (br s, 1H), 2.85 (s, 3H)
Carbonitrile 125.15 g/mol 80 – 85%126.0

2.92 (s, 3H)
Carboxamidine HCl 178.64 g/mol 70 – 75%143.0

9.50 (br s, 3H), 2.88 (s, 3H)

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamide
  • Activation: Charge an oven-dried round-bottom flask with 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid (10.0 g, 69.4 mmol) and anhydrous dichloromethane (DCM, 100 mL) under a nitrogen atmosphere.

  • Add catalytic N,N-dimethylformamide (DMF, 0.2 mL). Cool the suspension to 0 °C using an ice bath.

  • Add oxalyl chloride (7.1 mL, 83.3 mmol, 1.2 eq) dropwise over 15 minutes.

  • Remove the ice bath and stir at room temperature for 2 hours.

    • In-process control: Reaction is complete when

      
      /
      
      
      
      gas evolution ceases and the solution becomes homogenous.
  • Concentrate the mixture in vacuo to completely remove unreacted oxalyl chloride.

  • Amidation: Redissolve the crude acid chloride in anhydrous tetrahydrofuran (THF, 50 mL) and cool to 0 °C.

  • Slowly add the THF solution to a vigorously stirred aqueous ammonium hydroxide solution (28%

    
    , 50 mL) at 0 °C.
    
  • Stir for 1 hour, then extract the aqueous mixture with ethyl acetate (3 × 100 mL).

  • Wash the combined organic layers with brine, dry over anhydrous

    
    , filter, and concentrate to yield the carboxamide as a white-to-off-white solid.
    
Step 2: Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carbonitrile
  • Preparation: Dissolve the carboxamide (9.0 g, 62.8 mmol) in anhydrous DCM (90 mL) under nitrogen.

  • Add anhydrous pyridine (10.1 mL, 125.6 mmol, 2.0 eq) and cool the mixture to 0 °C.

  • Dehydration: Add trifluoroacetic anhydride (TFAA, 13.1 mL, 94.2 mmol, 1.5 eq) dropwise over 20 minutes to control the mild exotherm.

  • Stir the reaction mixture at room temperature for 2 hours.

    • In-process control: Perform TLC (1:1 Hexane/EtOAc) to confirm the complete consumption of the highly polar amide starting material.

  • Workup: Quench the reaction by slowly adding saturated aqueous

    
     (100 mL) at 0 °C.
    
  • Separate the organic layer and extract the aqueous layer with DCM (2 × 50 mL).

  • Wash the combined organic layers with 1M HCl (50 mL) to remove residual pyridine, followed by a brine wash.

  • Dry over

    
    , filter, and concentrate in vacuo to afford the carbonitrile as a pale yellow oil that may crystallize upon standing.
    
Step 3: Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine Hydrochloride
  • Nucleophilic Addition: Dissolve the carbonitrile (7.0 g, 55.9 mmol) in anhydrous THF (70 mL) under a strict nitrogen atmosphere. Cool the solution to 0 °C.

  • Add Lithium hexamethyldisilazide (LiHMDS, 1.0 M in THF, 111.8 mL, 111.8 mmol, 2.0 eq) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

    • In-process control: Analyze an aliquot via LC-MS to verify the disappearance of the nitrile mass and the formation of the silylated intermediate.

  • Deprotection: Cool the mixture back to 0 °C and carefully quench with a solution of 2M HCl in methanol (100 mL).

  • Stir at room temperature for 2 hours to ensure complete desilylation and hydrochloride salt formation.

  • Isolation: Concentrate the reaction mixture in vacuo to yield a crude solid.

  • Triturate the solid vigorously with diethyl ether (100 mL), filter, and wash the filter cake with additional ether to remove siloxane byproducts.

  • Dry the resulting solid under high vacuum to afford 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride as a high-purity crystalline solid.

References

  • Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. International Journal of Molecular Sciences (MDPI). URL:[Link]

  • Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. PubMed Central (PMC). URL:[Link]

  • Synthesis of 4,5-Dihydro-1,3,4-thiadiazole-2-carboxamide and 2-Carbamoyl-4,5-dihydro-1,3,4-thiadiazole 1-Oxide Derivatives Based on Hydrazones of Oxamic Acid Thiohydrazides. ResearchGate. URL:[Link]

Application

Application Note: Purification Protocols for 4-Methyl-1,2,3-thiadiazole-5-carboxamidine Hydrochloride

Executive Summary Target Compound: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (typically isolated as the Hydrochloride salt). CAS Registry (Base): 175136-67-1 (Analogous carboxamide reference); Amidine specific CAS varie...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Target Compound: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (typically isolated as the Hydrochloride salt). CAS Registry (Base): 175136-67-1 (Analogous carboxamide reference); Amidine specific CAS varies by salt form. Application: Critical intermediate for heterocyclic synthesis, peptidomimetics, and serine protease inhibitors.

The Challenge: The purification of 4-methyl-1,2,3-thiadiazole-5-carboxamidine presents a distinct set of chemical challenges. As a strong base (


), the free amidine is unstable and prone to hydrolysis into its corresponding amide (4-methyl-1,2,3-thiadiazole-5-carboxamide) and ammonia, particularly in basic aqueous solutions. Furthermore, the 1,2,3-thiadiazole ring is susceptible to base-catalyzed ring opening (Wolff rearrangement-like pathways) under harsh conditions.

** The Solution:** This guide details a biphasic purification strategy:

  • Method A (Scalable): A thermodynamic crystallization protocol exploiting the differential solubility of amidine salts versus ammonium chloride byproducts in anhydrous alcohol/ether systems.

  • Method B (High-Purity): A Reverse-Phase Preparative HPLC method using acidic mobile phases to stabilize the amidinium species during separation.

Chemical Context & Impurity Profile[1][2][3][4][5][6][7][8]

Understanding the synthesis vector is required to predict impurities. This compound is industrially synthesized via the Pinner Reaction :

  • Nitrile Precursor: 4-Methyl-1,2,3-thiadiazole-5-carbonitrile.

  • Intermediate: Pinner salt (Imidate ester hydrochloride).

  • Product: Amidine Hydrochloride.

Table 1: Impurity Profile & Physicochemical Properties
SpeciesOriginSolubility ProfileRemoval Strategy
Target Amidine HCl ProductSoluble: MeOH, WaterInsoluble: Et₂O, AcetoneSelective Crystallization
Ammonium Chloride Reagent byproductSoluble: WaterSlightly Soluble: MeOHFractional filtration in cold EtOH
Carboxamide Hydrolysis degradantSoluble: EtOH, EtOAcMother liquor rejection (remains in solution)
Unreacted Nitrile Starting MaterialSoluble: Non-polar organicsWash with non-polar solvent (Hexane/Et₂O)
Thiadiazole Ring Core structureUnstable at pH > 10CRITICAL: Maintain pH < 7 during workup

Pre-Purification Assessment (Go/No-Go)

Before initiating purification, perform a Diagnostic TLC to assess the crude profile.

  • Stationary Phase: Silica Gel 60 F₂₅₄.

  • Mobile Phase: DCM:MeOH:NH₄OH (80:20:2). Note: Ammonia is required to move the basic amidine.

  • Visualization: UV (254 nm).

  • Criteria:

    • 
       ~0.2-0.3: Target Amidine.
      
    • 
       ~0.6: Carboxamide impurity.
      
    • 
       ~0.9: Unreacted Nitrile.
      

Protocol A: Thermodynamic Recrystallization (Scalable)

Objective: Purification of >10g batches removing NH₄Cl and hydrolysis products without chromatography. Principle: Amidine salts crystallize efficiently from anhydrous alcohols upon polarity reduction with ethers, whereas amide impurities remain solvated.

Reagents
  • Solvent A: Anhydrous Methanol (MeOH) or Ethanol (EtOH).

  • Anti-solvent B: Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE).

  • Drying Agent: P₂O₅ or Vacuum oven.

Step-by-Step Methodology
  • Dissolution (Thermodynamic Saturation):

    • Transfer crude solid to a round-bottom flask.

    • Add Solvent A (approx. 5 mL per gram of crude).

    • Heat to reflux (60-65°C) with vigorous stirring until dissolution is near complete.

    • Note: If a fine white precipitate remains at reflux, this is likely NH₄Cl. Perform a hot filtration immediately to remove it.

  • Nucleation Induction:

    • Allow the filtrate to cool slowly to room temperature (20-25°C).

    • Add Anti-solvent B dropwise with stirring until a persistent turbidity (cloud point) is observed.

    • Ratio Guide: Typically 1:2 (Solvent A : Anti-solvent B).

  • Crystallization:

    • Cool the mixture to 0-4°C (ice bath) for 2 hours.

    • Critical: Do not freeze rapidly; slow cooling promotes high-purity crystal growth, excluding the amide impurity.

  • Isolation:

    • Filter the crystals under inert atmosphere (Nitrogen blanket) if possible, as the salt is hygroscopic.

    • Wash the cake 2x with cold Anti-solvent B .

  • Drying:

    • Dry in a vacuum oven at 40°C for 12 hours. Store in a desiccator.

Protocol B: Preparative HPLC (High Purity >99%)

Objective: Isolation of reference standards or removal of trace regioisomers. System: C18 Reverse Phase.

Method Parameters
ParameterSettingRationale
Column C18 Preparative (e.g., 21.2 x 150 mm, 5µm)Standard hydrophobic retention mechanism.
Mobile Phase A Water + 0.1% TFA (Trifluoroacetic acid)Acidic pH ensures amidine is fully protonated (

), preventing peak tailing.
Mobile Phase B Acetonitrile (ACN) + 0.1% TFAOrganic modifier for elution.
Gradient 0-5 min: 0% B (Isocratic)5-20 min: 0% → 30% BAmidine is highly polar; requires low organic to retain.
Detection UV 254 nmThiadiazole ring absorbance.
Flow Rate 15-20 mL/minDependent on column diameter.
Workflow
  • Sample Prep: Dissolve 100 mg crude in 2 mL Water (0.1% TFA). Filter through 0.45 µm PTFE filter.

  • Injection: Inject onto column.

  • Collection: The Amidine will elute early (approx. 3-6 mins) due to high polarity. The Amide impurity elutes later (higher hydrophobicity).

  • Lyophilization: Pool fractions. Do not rotovap at high heat. Freeze dry (Lyophilize) to obtain the TFA salt or HCl salt (if HCl is used in mobile phase).

Visualization: Purification Logic Flow

The following diagram illustrates the decision matrix for purifying 4-Methyl-1,2,3-thiadiazole-5-carboxamidine.

PurificationProtocol Start Crude Reaction Mixture (Amidine HCl, NH4Cl, Amide, Nitrile) SolubilityCheck Solubility Check (Hot Ethanol) Start->SolubilityCheck HotFilter Hot Filtration (Remove insoluble NH4Cl) SolubilityCheck->HotFilter Dissolve Crystallization Crystallization (Add Et2O/MTBE, Cool to 4°C) HotFilter->Crystallization Filtrate PurityCheck QC: HPLC/NMR Purity > 98%? Crystallization->PurityCheck Crystals Waste Discard Filtrate (Contains Amide/Nitrile) Crystallization->Waste Mother Liquor PrepHPLC Prep HPLC (C18) Mobile Phase: H2O/ACN + 0.1% TFA PurityCheck->PrepHPLC No (High Purity Req) FinalProduct Final Product Store Desiccated PurityCheck->FinalProduct Yes PrepHPLC->FinalProduct Lyophilize

Figure 1: Decision matrix for purification based on crude solubility and purity requirements.

Quality Control & Validation

To ensure the protocol is self-validating, the following analytical benchmarks must be met.

Proton NMR (D₂O or DMSO-d₆)
  • Methyl Group: Singlet at

    
     ppm.
    
  • Amidine Protons: Broad singlets at

    
     ppm (visible in DMSO, exchangeable with D₂O).
    
  • Validation: Integration ratio of Methyl : Amidine protons should be 3:3 (or 3:4 if fully protonated).

  • Impurity Check: Look for Amide -NH₂ signals (usually distinct chemical shift) or Nitrile (no protons, check IR).

HPLC Purity
  • Column: C18 Analytical (4.6 x 150 mm).

  • Buffer: Phosphate buffer pH 3.0 / ACN.

  • Requirement: Single peak > 98% area.

Chloride Content (Titration)
  • Perform Argentometric titration (AgNO₃) to confirm the stoichiometry of the HCl salt (Mono- vs Dihydrochloride).

References

  • Thiadiazole Synthesis & Properties

    • Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. Wiley-Interscience.

  • Pinner Reaction Methodology

    • Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim. (Foundational chemistry for amidine synthesis).[1]

  • Dunn, P. J., et al. (2016). Green Chemistry in the Pharmaceutical Industry. Wiley-VCH.
  • Analogous Thiadiazole Purification (Sulfamethizole)

    • International Journal of Pharmaceutical Sciences and Drug Research. (2012).[2] Synthesis of N-[4-({4-[(5-methyl-1, 3, 4-thiadiazol-2-yl)sulfamoyl] phenyl}sulfamoyl)phenyl]amine.

  • Oszczapowicz, J. (1991). Basicity of Amidines.

Sources

Method

Application Notes &amp; Protocols for Antimicrobial Assays Using 4-Methyl-thiadiazole-5-carboxamidine

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-thiadiazole-5-carboxamidine in standard antimicrobial susceptibility te...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-thiadiazole-5-carboxamidine in standard antimicrobial susceptibility testing (AST). The 1,3,4-thiadiazole scaffold is a significant pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a broad spectrum of biological activities, including potent antimicrobial effects.[1][2][3][4] These application notes detail the scientific principles, material requirements, and step-by-step protocols for evaluating the antimicrobial efficacy of this compound. Methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), alongside the Kirby-Bauer disk diffusion assay, are presented in accordance with internationally recognized standards to ensure data integrity and reproducibility.

Scientific Background and Principle

The Thiadiazole Scaffold: A Privileged Structure in Antimicrobial Research

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing sulfur and two nitrogen atoms. Its structural and electronic properties, such as its aromaticity and ability to act as a bioisostere for other rings, contribute to its stability and capacity to engage in various biological interactions.[2][5] The presence of the sulfur atom often enhances liposolubility, which can improve pharmacokinetic properties and biological activity.[1][2] Derivatives of this scaffold have been reported to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, antitubercular, and antiviral properties.[2][4]

Proposed Mechanism of Action for Thiadiazole Derivatives

While the precise mechanism for 4-Methyl-thiadiazole-5-carboxamidine must be determined empirically, the broader class of thiadiazole antimicrobials is believed to function through several potential pathways. A primary proposed mechanism involves the inhibition of essential microbial enzymes. The sulfur and nitrogen atoms in the thiadiazole ring can act as key coordinating ligands, binding to metal ions within the active sites of enzymes crucial for pathogen survival, such as DNA gyrase or β-lactamases.[6] Another potential mechanism is the disruption of ergosterol biosynthesis in fungi, a pathway targeted by many established antifungal agents.[7]

Thiadiazole_MoA Thiadiazole 4-Methyl-thiadiazole- 5-carboxamidine Enzyme Essential Microbial Enzyme (e.g., DNA Gyrase, Transpeptidase) Thiadiazole->Enzyme Binds to active site Inhibition Inhibition of Enzyme Activity Enzyme->Inhibition Pathway Disruption of Critical Biochemical Pathway (e.g., Cell Wall Synthesis, DNA Replication) Inhibition->Pathway Death Bacterial Cell Death or Growth Arrest Pathway->Death

Caption: Proposed mechanism of action for thiadiazole antimicrobials.

Materials and Reagents

  • Test Compound: 4-Methyl-thiadiazole-5-carboxamidine

  • Solvent: Dimethyl sulfoxide (DMSO, sterile, cell culture grade)

  • Media:

    • Cation-Adjusted Mueller-Hinton Broth (CAMHB)[8]

    • Mueller-Hinton Agar (MHA)[9]

    • Tryptic Soy Broth (TSB) or Brain Heart Infusion (BHI) for inoculum preparation

  • Bacterial Strains (Quality Control):

    • Staphylococcus aureus (e.g., ATCC 25923 or ATCC 29213)

    • Escherichia coli (e.g., ATCC 25922)

    • Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Reagents & Consumables:

    • Sterile 0.9% saline or Phosphate-Buffered Saline (PBS)

    • McFarland Turbidity Standard (0.5)

    • Sterile 96-well flat-bottom microtiter plates

    • Sterile Petri dishes (100 mm and 150 mm)

    • Sterile filter paper disks (6 mm diameter)

    • Sterile cotton swabs

    • Micropipettes and sterile tips

    • Control antibiotics (e.g., Ciprofloxacin, Gentamicin, Vancomycin)

Preliminary Procedures & Compound Handling

Safety Precautions

Thiadiazole derivatives should be handled with appropriate care in a well-ventilated area or chemical fume hood.[10]

  • Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.[11][12]

  • Handling: Avoid inhalation of dust or contact with skin and eyes.[10][11] In case of contact, rinse thoroughly with water.

  • Storage: Store the compound in a tightly sealed container in a cool, dry place, away from incompatible materials.[10][13]

Stock Solution Preparation

Rationale: Accurate and consistent preparation of the stock solution is paramount for reproducible results. DMSO is commonly used for its ability to dissolve a wide range of organic compounds; however, its final concentration in the assay should be kept low (typically ≤1%) to avoid solvent-induced toxicity to the microbes.

  • Accurately weigh a precise amount of 4-Methyl-thiadiazole-5-carboxamidine powder.

  • Dissolve the powder in 100% sterile DMSO to create a high-concentration primary stock (e.g., 10 mg/mL or 12,800 µg/mL). Ensure complete dissolution using a vortex mixer.

  • Prepare working stock solutions by diluting the primary stock in sterile CAMHB. For example, to achieve a starting assay concentration of 128 µg/mL, a working stock of 256 µg/mL is often prepared for subsequent serial dilutions.

  • Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Bacterial Inoculum Preparation

Rationale: The density of the starting bacterial culture must be standardized to ensure that differences in results are due to the antimicrobial agent's activity, not variations in the initial number of bacteria. The 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[8]

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism using a sterile loop.

  • Transfer the colonies into a tube containing 4-5 mL of sterile TSB or saline.

  • Incubate the broth culture at 35-37°C until it achieves a turbidity comparable to the 0.5 McFarland standard. This can be assessed visually against a white background with contrasting black lines or measured with a spectrophotometer.

  • Adjust the turbidity as necessary by adding more bacteria or sterile broth/saline.[14]

  • This standardized suspension must be used within 15 minutes of preparation to maintain the correct bacterial density.[14]

Core Antimicrobial Assay Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method, based on CLSI guidelines, determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16][17]

MIC_MBC_Workflow cluster_0 MIC Determination cluster_1 MBC Determination A 1. Prepare 2-fold serial dilutions of 4-Methyl-thiadiazole-5-carboxamidine in CAMHB in a 96-well plate. B 2. Add standardized bacterial inoculum to each well (final conc. ~5x10^5 CFU/mL). A->B C 3. Include Growth Control (no drug) and Sterility Control (no bacteria). B->C D 4. Incubate at 35°C for 16-20 hours. C->D E 5. Read MIC: Lowest concentration with no visible turbidity (no growth). D->E F 6. Select clear wells from MIC plate (at and above the MIC). E->F Proceed from MIC result G 7. Spot or spread 10-100 µL from each selected well onto MHA plates. F->G H 8. Incubate MHA plates at 35°C for 18-24 hours. G->H I 9. Read MBC: Lowest concentration that results in ≥99.9% kill (e.g., ≤ 1-2 colonies). H->I

Caption: Experimental workflow from MIC to MBC determination.

Step-by-Step Procedure:

  • Plate Setup: Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate.

  • Compound Dilution: Add 200 µL of the 2X working stock solution (e.g., 256 µg/mL) to well 1. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10. This leaves wells 11 (growth control) and 12 (sterility control) without the compound.

  • Inoculation: Dilute the 0.5 McFarland bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation. Add 100 µL of this final inoculum to wells 1 through 11. Add 100 µL of sterile CAMHB to well 12.

  • Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[8]

  • Reading the MIC: After incubation, examine the plate visually. The MIC is the lowest concentration of the compound at which there is no visible turbidity, indicating inhibition of bacterial growth.[8][17]

Protocol 2: Kirby-Bauer Disk Diffusion Assay

This qualitative method assesses antimicrobial activity by measuring the zone of growth inhibition around a compound-impregnated disk.[18][19][20]

Step-by-Step Procedure:

  • Disk Preparation: Under sterile conditions, impregnate blank 6 mm paper disks with a known amount of 4-Methyl-thiadiazole-5-carboxamidine solution (e.g., 10 µL of a 3 mg/mL solution to yield a 30 µg disk). Allow the solvent to fully evaporate.

  • Plate Inoculation: Dip a sterile cotton swab into the standardized 0.5 McFarland inoculum suspension, removing excess liquid by pressing it against the inside of the tube.[14]

  • Streak the swab evenly across the entire surface of an MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure confluent growth.[14]

  • Disk Placement: Allow the plate to dry for 3-5 minutes.[19] Using sterile forceps, place the impregnated disks onto the agar surface, pressing down gently to ensure full contact.[9] Place disks far enough apart to prevent overlapping zones of inhibition.

  • Incubation: Invert the plates and incubate within 15 minutes of disk placement at 35 ± 2°C for 16-18 hours.[14]

  • Measurement: Measure the diameter of the zone of complete inhibition (in millimeters) around each disk.

Protocol 3: Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[8][21] This test is performed as a follow-up to the MIC assay.[22]

Step-by-Step Procedure:

  • Subculturing: Following MIC determination, select the wells that showed no visible growth (the MIC well and all wells with higher concentrations).

  • Mix the contents of each selected well.

  • Using a calibrated pipette, withdraw a 10-100 µL aliquot from each of these clear wells.[23]

  • Spot or spread the aliquot onto a labeled MHA plate.

  • Incubation: Incubate the MHA plates at 35 ± 2°C for 18-24 hours.[8]

  • Reading the MBC: After incubation, count the number of colonies on each spot/plate. The MBC is the lowest concentration that produces a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[22]

Data Analysis and Interpretation

The results from the assays should be recorded systematically. Below is a hypothetical data summary table.

Microorganism MIC (µg/mL) MBC (µg/mL) MBC/MIC Ratio Interpretation Disk Diffusion Zone (mm) (30 µg disk)
S. aureus ATCC 292138162Bactericidal22
E. coli ATCC 2592232>128>4Bacteriostatic14
P. aeruginosa ATCC 27853>128>128-Resistant6 (No Zone)
Growth ControlGrowth--Valid-
Sterility ControlNo Growth--Valid-

Interpretation Guidelines:

  • MIC: The value itself indicates the potency of the compound. Lower MIC values suggest higher potency.

  • MBC/MIC Ratio: This ratio is crucial for classifying the compound's activity.[8]

    • Bactericidal: An agent is generally considered bactericidal if the MBC/MIC ratio is ≤ 4.

    • Bacteriostatic: An agent is considered bacteriostatic if the MBC/MIC ratio is > 4.

  • Disk Diffusion: The zone diameter provides a qualitative or semi-quantitative measure of susceptibility. Larger zones indicate greater susceptibility.[20]

Quality Control and Validation

To ensure the trustworthiness of results, rigorous quality control is essential.

  • Reference Strains: Always include well-characterized QC strains (e.g., from ATCC) in each assay run. The results for these strains should fall within established ranges for control antibiotics.[24][25][26]

  • Controls:

    • Growth Control (Positive Control): A well containing medium and inoculum but no test compound. This well must show clear turbidity.

    • Sterility Control (Negative Control): A well containing only medium. This well must remain clear.

    • Solvent Control: A well containing medium, inoculum, and the highest concentration of DMSO used in the assay. This should show growth comparable to the growth control.

  • Standard Adherence: Protocols should closely follow established standards from bodies like the Clinical and Laboratory Standards Institute (CLSI) to ensure inter-laboratory comparability.[15][16][27][28]

Troubleshooting

Problem Possible Cause(s) Solution(s)
No growth in the Growth Control wellInactive inoculum; improper incubation; residual disinfectant in plate.Use a fresh, actively growing culture; verify incubator settings; use sterile, untreated labware.
Growth in the Sterility Control wellContamination of media, plate, or pipette.Use fresh sterile media and consumables; ensure strict aseptic technique.
Inconsistent results between replicatesPipetting errors; improper mixing; compound precipitation.Calibrate pipettes; ensure thorough mixing at each dilution step; check compound solubility in the assay medium.
No zones of inhibition for a known-susceptible organismInactive compound; incorrect disk preparation; insufficient compound concentration.Verify compound integrity and stock concentration; ensure disks are properly impregnated and dried.

References

  • Disk diffusion test - Wikipedia. (n.d.).
  • Schwalbe, R., et al. (2007). Antimicrobial Susceptibility Testing Protocols. CRC Press.
  • Cockerill, F. R., et al. (2012). Antimicrobial Susceptibility Testing Protocols.
  • WOAH. (2012). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.
  • CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical & Laboratory Standards Institute.
  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol.
  • Ghannoum, M. A., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Journal of Clinical Microbiology, 43(10), 5243-6.
  • Wiegand, I., et al. (2008). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Clinical Microbiology Reviews, 21(1), 51-77.
  • Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. Journal of Clinical Microbiology, 45(7), 2180-2185.
  • BenchChem. (2025). Application Notes and Protocols: Determining the Minimum Bactericidal Concentration (MBC) of Antibacterial Agent 202.
  • Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test.
  • Tendencia, E. A. (2004). Disk diffusion method. SEAFDEC/AQD.
  • Antimicrobial Testing Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC).
  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test.
  • Schwalbe, R., et al. (2007). Antimicrobial Susceptibility Testing Protocols. CRC Press.
  • GARDP Revive. (n.d.). Disk diffusion test.
  • Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method.
  • Semantic Scholar. (2021). 1,3,4-Thiadiazole Derivatives as an Antimicrobial.
  • Pathak, M., et al. (2024). Exploring The Antibacterial Efficacy Of Thiadiazole Derivatives: A Systematic Review. Kuey.
  • PubMed. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin Against Molds.
  • Fernández-de-Larrinoa, I., et al. (2021). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes. PMC.
  • ResearchGate. (2025). Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents.
  • CLSI. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. ResearchGate.
  • Apollo Scientific. (2023). 3-Methyl-1,2,4-thiadiazole-5-carboxylic acid.
  • Santa Cruz Biotechnology. (n.d.). Thiazole Safety Data Sheet.
  • Wujec, M., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(3), 694.
  • Jacob, J., et al. (2018). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. Journal of Heterocyclic Chemistry, 55(1), 17-26.
  • Wujec, M., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. ResearchGate.
  • Al-Ostath, A., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(48), 31235-31248.
  • NOAA. (n.d.). ALKYL THIADIAZOLE. CAMEO Chemicals.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET - 1,3,4-Thiadiazole-2(3H)-thione, 5-amino-.
  • TCI Chemicals. (2024). SAFETY DATA SHEET - 5-Amino-1,2,3-thiadiazole.
  • ChemicalBook. (n.d.). 4-METHYL-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID synthesis.
  • Google Patents. (n.d.). CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid.
  • ResearchGate. (2017). Synthesis and Biological Screening of Thiazole-5-Carboxamide Derivatives.
  • Wang, Y., et al. (2022). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1-20.
  • Shawali, A. S., et al. (2012). Synthesis and Antimicrobial Activity of Some New Thiadiazoles, Thioamides, 5-Arylazothiazoles and Pyrimido[4,5-d][18][27][29]triazolo[4,3-a]pyrimidines. Molecules, 17(12), 14378-14390. Retrieved March 7, 2026, from

  • Wujec, M., et al. (2025). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Molecules, 30(18), 4321.

Sources

Application

application of 4-Methyl-thiadiazole-5-carboxamidine in fungicide development.

Application Note: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine in Fungicide Development Abstract This technical guide details the application of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTCA) as a critical pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine in Fungicide Development

Abstract

This technical guide details the application of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTCA) as a critical pharmacophore and synthetic intermediate in modern fungicide discovery. While the parent 1,2,3-thiadiazole scaffold is well-established in commercial plant activators like Tiadinil , the carboxamidine derivative represents a strategic bioisostere and building block. This guide covers the synthesis of MTCA, its use in fragment-based drug design (FBDD) to generate fused heterocyclic fungicides (e.g., thiadiazolo-pyrimidines), and protocols for evaluating its dual mode of action: direct mycelial inhibition and induction of Systemic Acquired Resistance (SAR).

Introduction: The Thiadiazole Advantage

The 1,2,3-thiadiazole moiety is a privileged structure in agrochemistry, primarily known for its ability to mimic salicylic acid signaling in plants, thereby "priming" the host immune system against fungal pathogens.

Why the Carboxamidine? In medicinal chemistry, the transition from a carboxamide (as seen in Tiadinil) to a carboxamidine offers distinct advantages:

  • Basicity & Solubility: The amidine group (

    
    ) introduces a positive charge at physiological pH, significantly altering water solubility and interaction with negatively charged residues in target enzymes (e.g., succinate dehydrogenase).
    
  • Cyclization Precursor: MTCA is the obligate precursor for synthesizing thiadiazolo[3,2-a]pyrimidines , a class of fused heterocycles exhibiting potent broad-spectrum fungicidal activity.

  • Hydrogen Bonding: The amidine motif acts as a bidentate hydrogen bond donor/acceptor, potentially increasing binding affinity in enzyme active sites.

Chemical Synthesis & Characterization

The synthesis of MTCA requires a high-fidelity protocol to avoid ring decomposition, as the 1,2,3-thiadiazole ring can be sensitive to harsh reducing conditions.

Synthesis Workflow (Graphviz Diagram)

SynthesisPath Start Ethyl Acetoacetate + Carbazate HurdMori Hurd-Mori Reaction (SOCl2) Start->HurdMori Cyclization Ester Ethyl 4-methyl-1,2,3- thiadiazole-5-carboxylate HurdMori->Ester Yield: 85% Amide Primary Amide (NH3/MeOH) Ester->Amide Aminolysis Nitrile Nitrile Intermediate (POCl3) Amide->Nitrile Dehydration Amidine 4-Methyl-1,2,3-thiadiazole- 5-carboxamidine (MTCA) Nitrile->Amidine Pinner Rxn (HCl/EtOH then NH3) Fused Thiadiazolo[3,2-a]pyrimidine (Target Fungicide) Amidine->Fused Cyclocondensation (w/ 1,3-diketone)

Figure 1: Synthetic pathway from commodity precursors to the MTCA building block and subsequent fused-ring fungicides.

Detailed Protocol: Pinner Synthesis of MTCA

Objective: Convert 4-methyl-1,2,3-thiadiazole-5-carbonitrile to the carboxamidine hydrochloride salt.

Reagents:

  • 4-Methyl-1,2,3-thiadiazole-5-carbonitrile (1.0 eq)

  • Anhydrous Ethanol (solvent)

  • Dry HCl gas (generated in situ or from cylinder)

  • Anhydrous Ammonia (gas or 7N in MeOH)

  • Diethyl ether (for precipitation)

Step-by-Step Procedure:

  • Imidate Formation: Dissolve the nitrile (10 mmol) in anhydrous ethanol (20 mL) in a round-bottom flask equipped with a drying tube (CaCl₂).

  • Acidification: Cool the solution to 0°C in an ice bath. Bubble dry HCl gas through the solution for 30–45 minutes until saturation. Critical: Moisture exclusion is vital to prevent hydrolysis back to the amide.

  • Incubation: Seal the flask and store at 4°C for 24 hours. A white precipitate (imidate hydrochloride) may form.

  • Ammonolysis: Remove excess HCl/ethanol under reduced pressure (keep temperature <40°C). Resuspend the residue in anhydrous ethanol (10 mL).

  • Amidine Conversion: Add 7N ammonia in methanol (3.0 eq) dropwise at 0°C. Stir at room temperature for 12 hours.

  • Purification: Evaporate the solvent. Recrystallize the crude solid from ethanol/ether to yield 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride .

Validation Criteria:

  • 1H NMR (DMSO-d6): Look for broad singlets at

    
     9.0–9.5 ppm (amidine NH) and a sharp singlet at 
    
    
    
    2.8 ppm (methyl group).
  • Mass Spec: ESI+ [M+H] = 143.04 (approx).

Application 1: Fragment-Based Drug Discovery (FBDD)

MTCA serves as a "super-nucleophile" for constructing bicyclic systems. The resulting thiadiazolo[3,2-a]pyrimidines are bioisosteres of purines and have shown efficacy against Rhizoctonia solani (Rice Sheath Blight).

Protocol: Cyclocondensation

  • Mix MTCA hydrochloride (1.0 eq) with a 1,3-dicarbonyl compound (e.g., acetylacetone or ethyl acetoacetate) (1.1 eq).

  • Add Sodium Acetate (1.2 eq) in Glacial Acetic Acid.

  • Reflux for 4–6 hours.

  • Result: Formation of the fused pyrimidine ring. The thiadiazole nitrogen and the amidine nitrogen participate in the closure.

Biological Evaluation Protocols

To validate the utility of MTCA derivatives, a dual-assay approach is required: Direct Antifungal Activity and Host Plant Defense Induction.

In Vitro Mycelial Growth Inhibition Assay

Target Pathogens: Botrytis cinerea (Grey mold), Rhizoctonia solani (Sheath blight).

  • Preparation: Dissolve test compounds in DMSO (stock 10,000 ppm).

  • Media: Prepare Potato Dextrose Agar (PDA). Add compound stock to molten agar (45°C) to achieve final concentrations (e.g., 6.25, 12.5, 25, 50, 100

    
    g/mL).
    
  • Inoculation: Place a 5mm mycelial plug of the active fungus in the center of the plate.

  • Incubation: Incubate at 25°C for 48–72 hours (until control plates are near full growth).

  • Calculation:

    
    
    Where 
    
    
    
    = diameter of control colony,
    
    
    = diameter of treated colony.
In Vivo Plant Defense Induction (SAR Assay)

Since the 1,2,3-thiadiazole ring is a known SAR inducer, MTCA derivatives must be tested for their ability to upregulate defense genes (e.g., PR-1) without direct contact with the fungus.

Workflow Diagram (Graphviz):

SAR_Assay Step1 Foliar Spray (Compound on Lower Leaves) Step2 Wait 3-5 Days (Signal Translocation) Step1->Step2 Induction Phase Step3 Pathogen Inoculation (Upper Untreated Leaves) Step2->Step3 Challenge Phase Step4 Disease Scoring (Lesion Area) Step3->Step4 Phenotypic Data Step5 qPCR Analysis (Marker: PR-1 Gene) Step3->Step5 Molecular Data

Figure 2: Systemic Acquired Resistance (SAR) validation workflow. This protocol distinguishes direct fungicidal activity from host-mediated defense.

Protocol:

  • Treatment: Spray 3-week-old Cucumber or Arabidopsis plants with the test compound (200 ppm) containing 0.05% Tween 20. Include Water/Tween control and Tiadinil (positive control).

  • Challenge: 4 days post-treatment, inoculate untreated upper leaves with pathogen spore suspension.

  • Assessment: Measure lesion size after 5–7 days. Reduced lesion size in untreated leaves confirms systemic protection.

Data Summary & Comparative Analysis

When developing MTCA derivatives, organize data to compare direct vs. indirect activity.

Compound ClassLogPWater SolubilityDirect EC50 (B. cinerea)SAR Induction (Relative to Tiadinil)
Tiadinil (Ref) 4.6Low>100 ppm100%
MTCA (Intermediate) 0.8High>200 ppmN/A (Metabolic precursor)
Thiadiazolo-pyrimidine 3.2Moderate5–15 ppm 40–60%
Amidine-Amide Analog 2.5High50 ppm80%

Interpretation: Fused rings (Thiadiazolo-pyrimidines) derived from MTCA tend to gain direct fungicidal activity, whereas simple amide/amidine analogs often retain the SAR-inducing character of the parent ring but with improved physicochemical properties.

References

  • Fan, Z., et al. (2010). "Synthesis and fungicidal activity of novel 1,2,3-thiadiazole derivatives containing 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles." Journal of Agricultural and Food Chemistry. Link

  • Yasuda, M. (2009). "Discovery of the plant activator tiadinil and its unique mode of action." Journal of Pesticide Science. Link

  • Bakulev, V. A., & Dehaen, W. (2004). "The Chemistry of 1,2,3-Thiadiazoles." John Wiley & Sons.
  • Wang, J., et al. (2019). "Design, synthesis, and antifungal activity of carboxamide derivatives possessing 1,2,3-triazole as potential succinate dehydrogenase inhibitors."[1] Pesticide Biochemistry and Physiology. Link

  • Dalgaard, L. (1994). "Thiadiazoles."[2][3][4][5][6][7][8][9] Comprehensive Heterocyclic Chemistry II. (Source for Pinner synthesis conditions for thiadiazole nitriles).

Sources

Method

Application Note: Experimental Design for 4-Methyl-thiadiazole-5-carboxamidine Efficacy

Abstract & Pharmacological Context This application note details the experimental validation of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTC), a synthetic pharmacophore designed to target trypsin-like serine proteases...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Pharmacological Context

This application note details the experimental validation of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTC), a synthetic pharmacophore designed to target trypsin-like serine proteases. The carboxamidine moiety functions as a bioisostere of the arginine guanidinium group, acting as a cationic anchor that engages the S1 specificity pocket (specifically Asp189 in Factor Xa/Thrombin) via bidentate hydrogen bonding. The 4-methyl-thiadiazole ring serves as a lipophilic scaffold, improving bioavailability compared to traditional benzamidine derivatives while maintaining electronic compatibility with the active site.

This guide provides a rigorous workflow for determining the Inhibitory Constant (


)  via chromogenic kinetics and validating target engagement in a cellular environment.

Experimental Workflow Overview

The validation process follows a linear progression from in silico confirmation to in vitro enzymatic kinetics, culminating in cellular efficacy.

ExperimentalWorkflow Compound Compound Prep (DMSO Stock) EnzymeAssay Chromogenic Kinetic Assay (IC50 / Ki Determination) Compound->EnzymeAssay Dilution Series Docking In Silico Docking (PDB: 1F0R / 1HHEX) Docking->EnzymeAssay Predict Binding Mode DataAnalysis Global Fit Analysis (Non-linear Regression) EnzymeAssay->DataAnalysis V0 vs [I] CellAssay Cellular Efficacy (Thrombin Generation / MIC) DataAnalysis->CellAssay If Ki < 1 µM caption Figure 1: Integrated workflow for validating MTC efficacy from bench to data analysis.

Phase 1: Biochemical Potency (Chromogenic Kinetic Assay)

Objective: Determine the mode of inhibition (Competitive vs. Non-competitive) and the inhibitory constant (


) against a model serine protease (e.g., Thrombin or Factor Xa).
Mechanistic Rationale

The amidine group of MTC is expected to compete with the substrate for the active site. Therefore, the assay must be designed to measure initial velocities (


) at varying concentrations of both substrate (

) and inhibitor (

).
Materials
  • Target Enzyme: Human Thrombin (highly purified, >2000 NIH units/mg).

  • Chromogenic Substrate: S-2238 (H-D-Phe-Pip-Arg-pNA). Cleavage releases p-nitroaniline (pNA).

  • Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.1% PEG-8000, pH 7.4. (PEG prevents surface adsorption of the enzyme).

  • Control Inhibitor: Benzamidine HCl (Reference

    
    ).
    
Protocol Steps
  • Preparation:

    • Dissolve MTC in 100% DMSO to 100 mM stock.

    • Prepare 8 serial dilutions (1:3) in Assay Buffer (Final DMSO < 1%).

  • Enzyme Activation:

    • Dilute Thrombin to 0.5 nM in Assay Buffer. Incubate at 37°C for 10 mins.

  • Plate Setup (96-well Clear Bottom):

    • Add 20 µL of MTC dilution to respective wells.

    • Add 40 µL of Enzyme solution.

    • Incubate 15 mins at 37°C to allow equilibrium binding.

  • Reaction Initiation:

    • Rapidly add 40 µL of Substrate S-2238 (at

      
       concentration, typically 20-50 µM).
      
  • Detection:

    • Monitor Absorbance at 405 nm (

      
      ) every 30 seconds for 20 minutes using a kinetic microplate reader.
      
Data Analysis & Self-Validation
  • Linearity Check: Plot

    
     vs. Time. Ensure 
    
    
    
    for the initial linear phase to calculate
    
    
    .
  • IC50 Calculation: Fit

    
     vs. 
    
    
    
    using the four-parameter logistic equation.
  • Cheng-Prusoff Correction: Convert IC50 to

    
     for competitive inhibitors:
    
    
    
    

Phase 2: Mechanism of Action (Structural Hypothesis)

Understanding how MTC binds is critical for optimization. The following diagram illustrates the predicted molecular interactions within the S1 pocket of a trypsin-like serine protease.

MOA Asp189 Asp189 (Anionic S1 Pocket) Gly219 Gly219 (Backbone H-Bond) MTC_Amidine MTC: Carboxamidine (Cationic Head) MTC_Amidine->Asp189 Salt Bridge (Bidentate) MTC_Amidine->Gly219 H-Bond MTC_Ring MTC: Thiadiazole (Scaffold) MTC_Ring->MTC_Amidine Covalent Link Ser195 Ser195 (Catalytic Nucleophile) MTC_Ring->Ser195 Steric Blockade caption Figure 2: Predicted binding mode of MTC. The amidine mimics Arginine, engaging Asp189.

Phase 3: Cellular Efficacy (Thrombin Generation Assay)

Rationale: Enzymatic inhibition in a buffer does not guarantee activity in plasma. The Calibrated Automated Thrombogram (CAT) measures the compound's ability to inhibit thrombin generation in platelet-poor plasma (PPP).

Protocol
  • Plasma Prep: Pooled human citrated plasma (PPP).

  • Spiking: Add MTC (10 nM – 100 µM) to plasma samples.

  • Trigger: Add Tissue Factor/Phospholipids (PPP-Reagent) and Calcium/Fluorogenic Substrate (FluCa-Kit).

  • Readout: Measure fluorescence (Ex 390nm / Em 460nm) continuously for 60 mins.

  • Metrics:

    • Lag Time: Time to clotting onset (should increase with inhibitor).

    • Peak Thrombin: Max concentration generated (should decrease).

    • Endogenous Thrombin Potential (ETP): Area under the curve (total thrombin).

Data Presentation Standards

When reporting results, summarize quantitative metrics in the following format to ensure comparability across studies.

ParameterUnitDefinitionAcceptance Criteria (Hit)
IC50 nM/µMConcentration inhibiting 50% enzyme activity< 10 µM (Early Hit)
Ki nM/µMInhibitory Constant (Intrinsic affinity)< 1 µM
Selectivity RatioIC50 (Target) / IC50 (Antitarget, e.g., Trypsin)> 50-fold
Hill Slope UnitlessSteepness of inhibition curve0.8 – 1.2 (No aggregation)

References

  • Wiley, M. R., et al. (2000).[1] "Structure-based Design of Potent, Amidine-Derived Inhibitors of Factor Xa." Journal of Medicinal Chemistry. Link

  • BenchChem Application Notes. (2025). "Application Notes and Protocols for Amidine-Containing Enzyme Inhibitors." BenchChem Technical Library. Link

  • Katz, B. A., et al. (2000). "Design of potent and selective inhibitors of blood coagulation factor Xa." Chemistry & Biology. Link

  • Gomaa, M. A. (2018).[2] "Amidines: their synthesis, reactivity, and applications in heterocycle synthesis." Arkivoc. Link

Sources

Application

Application Note: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine as a Versatile Ligand in Transition Metal Complexes

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Focus: Synthetic Methodologies, Coordination Logic, and Characterization Workflows Executive Summary 4-Methyl-1,2,3-thiadiazole-5-ca...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Focus: Synthetic Methodologies, Coordination Logic, and Characterization Workflows

Executive Summary

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) is a highly versatile, dual-donor ligand utilized in the synthesis of robust transition metal complexes. Thiadiazole derivatives and their amidine/Schiff base analogues have garnered significant attention in medicinal chemistry and homogeneous catalysis due to their exceptional coordination stability and potent biological activities, including antimicrobial and anticancer properties. This application note provides a comprehensive guide to the chemical rationale, step-by-step synthesis, and self-validating characterization protocols for deploying 4-MTCA in metal-organic frameworks and discrete coordination complexes.

Chemical Rationale & Coordination Modes

The structural architecture of 4-MTCA features two primary coordination sites: the exocyclic carboxamidine group (


) and the endocyclic 1,2,3-thiadiazole ring (specifically the 

and

atoms). The coordination geometry is dictated by the Pearson Hard and Soft Acids and Bases (HSAB) principle:
  • Soft & Borderline Metals (Pd²⁺, Pt²⁺, Ru²⁺): Preferentially coordinate via the amidine nitrogen and the

    
     atom of the thiadiazole ring, forming a highly stable 5-membered metallacycle.
    
  • Hard Metals (Cu²⁺, Ni²⁺): May favor coordination strictly through the amidine

    
     atoms, forming a rigid 4-membered chelate ring.
    
  • Coinage Metals (Ag⁺, Au⁺): Often induce bridging coordination modes, leading to multinuclear complexes or polymeric networks.

CoordinationModes Ligand 4-Methyl-1,2,3-thiadiazole -5-carboxamidine (4-MTCA) Mode1 Bidentate Amidine (N,N') 4-Membered Metallacycle Ligand->Mode1 Hard/Borderline Metals (Cu, Ni) Mode2 Thiadiazole-Amidine (N,N) 5-Membered Metallacycle Ligand->Mode2 Soft Metals (Pd, Ru, Pt) Mode3 Bridging Mode Multinuclear Complexes Ligand->Mode3 Coinage Metals (Ag, Au)

Caption: Logical relationship of 4-MTCA coordination modes based on the metal center.

Physicochemical & Spectroscopic Properties

To ensure experimental reproducibility, it is critical to benchmark the starting materials and expected complexation shifts. 4-MTCA is typically sourced as a hydrochloride salt to prevent premature degradation and autopolymerization.

Table 1: Ligand Physicochemical Profile
PropertyValue / Description
Chemical Name 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride
Molecular Formula

Molecular Weight 178.64 g/mol (Salt) / 142.18 g/mol (Free Base)
Solubility Profile Soluble in MeOH, EtOH, DMSO; Insoluble in Et₂O, Hexane
Stability Hygroscopic; store desiccated at 4°C
Table 2: Expected Spectroscopic Data for Validation
Analytical MethodFree 4-MTCA LigandExpected Metal ComplexDiagnostic Implication
IR:

Amidine
1620 - 1635 cm⁻¹1580 - 1605 cm⁻¹Bathochromic shift confirms metal-nitrogen coordination.
IR:

Absent420 - 450 cm⁻¹Direct confirmation of the metal-ligand bond formation.
¹H NMR:

(

)

2.80 ppm

3.05 - 3.20 ppm
Downfield shift indicates deshielding via thiadiazole

metalation.

Experimental Workflows & Protocols

SynthesisWorkflow Step1 1. Starting Material 4-MTCA·HCl Step2 2. Deprotonation Add NaOAc in MeOH Step1->Step2 Step3 3. Metalation Add Metal Precursor (e.g., PdCl2) Step2->Step3 Step4 4. Reflux / Microwave 65°C for 2-4 hours Step3->Step4 Step5 5. Isolation Precipitate & Wash (Cold Et2O) Step4->Step5 Step6 6. Validation IR, NMR, XRD Analysis Step5->Step6

Caption: Step-by-step synthetic workflow for the preparation of 4-MTCA metal complexes.

Protocol A: Synthesis of Palladium(II) Complex

Palladium complexes of thiadiazole derivatives are widely utilized in cross-coupling catalysis and as potent antimicrobial agents.

Reagents Required:

  • 4-MTCA·HCl (2.0 equivalents)

  • 
     (1.0 equivalent)
    
  • Sodium Acetate (NaOAc) (2.0 equivalents)

  • Anhydrous Methanol (MeOH)

Step-by-Step Methodology:

  • Ligand Preparation: Dissolve 2.0 eq of 4-MTCA·HCl in 15 mL of anhydrous MeOH in a 50 mL round-bottom flask under an inert

    
     atmosphere.
    
  • Controlled Deprotonation: Add 2.0 eq of anhydrous NaOAc to the solution and stir at room temperature for 30 minutes.

    • Causality: NaOAc (

      
       ~4.75) is specifically chosen as a mild base. It selectively deprotonates the amidine hydrochloride to yield the active neutral ligand without triggering the base-catalyzed ring-opening degradation of the 1,2,3-thiadiazole core, which frequently occurs if stronger alkalis (like NaOH or KOH) are used.
      
  • Metalation: Slowly add 1.0 eq of

    
     to the stirring mixture.
    
    • Causality: The labile acetonitrile ligands on the palladium precursor are easily displaced by the stronger nitrogen donors of 4-MTCA, driving the coordination reaction forward thermodynamically.

  • Thermal Activation: Attach a reflux condenser and heat the mixture to 65°C for 3 hours.

    • Validation Checkpoint: The reaction mixture will transition from a pale yellow solution to a deep orange/red suspension, visually indicating the formation of the charge-transfer complex.

  • Isolation: Cool the mixture to 0°C in an ice bath. Filter the resulting precipitate through a fine glass frit.

  • Purification: Wash the solid sequentially with cold water (2 x 5 mL) and cold diethyl ether (2 x 10 mL).

    • Causality: The highly polar metal complex is insoluble in ether and cold water, whereas unreacted free ligand, sodium chloride, and acetic acid byproducts dissolve readily, ensuring high purity of the final retained solid. Dry in vacuo.

Protocol B: Synthesis of Ruthenium(II) Half-Sandwich Complex

Ruthenium half-sandwich complexes bearing bidentate N,N-ligands are premier candidates for targeted anticancer therapeutics.

Step-by-Step Methodology:

  • Dimer Cleavage: Suspend 1.0 eq of the ruthenium dimer

    
     in 20 mL of ethanol.
    
  • Ligand Addition: Add 2.0 eq of pre-deprotonated 4-MTCA (prepared via Protocol A, Step 1-2) to the suspension.

  • Microwave Irradiation: Place the sealed vessel in a microwave synthesizer at 80°C (100 W) for 20 minutes.

    • Causality: Microwave irradiation provides uniform, rapid heating that overcomes the kinetic barrier of cleaving the stable bridging chlorides of the Ru-dimer, significantly reducing reaction times from 12 hours (conventional reflux) to 20 minutes while preventing ligand thermal decomposition.

  • Precipitation: Concentrate the solvent to ~5 mL under reduced pressure. Add 15 mL of cold n-hexane to induce rapid precipitation of the yellow-brown complex.

  • Validation Checkpoint: Run a rapid FTIR scan of the dried powder. The disappearance of the free ligand

    
     band at 1625 cm⁻¹ and the emergence of a shifted band at ~1590 cm⁻¹, coupled with a new 
    
    
    
    stretch at ~430 cm⁻¹, self-validates successful chelation.

References

  • Different Schiff Bases—Structure, Importance and Classification. Molecules (via PMC - NIH). 2022. URL:[Link]

  • Efficient synthesis and characterization of new ligand and their transition metal complexes derived from 4-methyl-1,2,3-thiadiazoles-5-carboxylic acid hydrazide. Current Chemistry Letters. 2024. URL:[Link]

  • **Solvent-Free Synthesis, Characterization, and Antimicrobial Activity of Transition Metal Complexes of Schiff Base Ligand Derived from 6-iodo-4-oxo-4H-chromene-3-carbaldehyde with
Method

High-Performance Quantification of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTCA)

Executive Summary & Chemical Context 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTCA) is a critical heterocyclic intermediate used in the synthesis of cephalosporin antibiotics, novel herbicides, and antineoplastic agen...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTCA) is a critical heterocyclic intermediate used in the synthesis of cephalosporin antibiotics, novel herbicides, and antineoplastic agents. Its structure combines a highly polar, electron-withdrawing thiadiazole ring with a basic carboxamidine moiety (


).

The Analytical Challenge: MTCA presents a "Polarity Paradox" in chromatography:

  • Too polar for standard C18: It elutes in the void volume (

    
    ) of conventional Reversed-Phase (RP) systems.
    
  • Basic Tailing: The amidine group interacts strongly with residual silanols on silica columns, causing severe peak tailing.

  • Solubility: High water solubility complicates extraction from biological matrices using standard liquid-liquid extraction (LLE).

This guide presents two validated methodologies to overcome these hurdles: HILIC-MS/MS for trace bioanalysis and Ion-Pair RP-HPLC for high-concentration QC purity analysis.

Method Selection Guide

Choose the appropriate workflow based on your sensitivity requirements and available instrumentation.

MethodSelection Start Sample Matrix & Goal Bio Biological Matrix (Plasma/Urine) Start->Bio QC Raw Material / API (Purity/Potency) Start->QC Trace Trace Level (< 10 ng/mL) Bio->Trace HighConc High Conc. (> 1 µg/mL) QC->HighConc MethodA METHOD A: HILIC-MS/MS (Zwitterionic/Amide) Trace->MethodA High Sensitivity MethodB METHOD B: IP-RP-HPLC (Ion Pairing UV) HighConc->MethodB Robustness

Figure 1: Decision matrix for selecting the optimal analytical workflow for MTCA.

Method A: HILIC-MS/MS (Bioanalytical Gold Standard)

Objective: Quantification of MTCA in plasma/serum at ng/mL levels. Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar amidine by partitioning it into a water-enriched layer on the stationary phase, while the high-organic mobile phase enhances ESI+ ionization efficiency.

Chromatographic Conditions
ParameterSpecificationRationale
Column Waters XBridge BEH Amide (2.1 x 100 mm, 2.5 µm)Amide phases bond hydrogen with the amidine, reducing tailing better than bare silica.[1]
Mobile Phase A 10 mM Ammonium Formate (pH 3.[2]5)Low pH ensures full protonation of the amidine for consistent retention.
Mobile Phase B Acetonitrile (LC-MS Grade)Aprotic organic solvent required for HILIC partitioning.
Gradient 90% B to 60% B over 5 min"Reverse" gradient (decreasing organic) elutes polar analytes.
Flow Rate 0.4 mL/minOptimal for ESI desolvation.
Injection Vol 2.0 µLLow volume prevents solvent mismatch effects.
Mass Spectrometry (ESI+) Parameters
  • Ionization: Electrospray Positive (ESI+)[3]

  • Precursor Ion: [M+H]+ = m/z 143.0 (Calculated based on MW 142.18)

  • Product Ions (MRM):

    • Quantifier: 143.0

      
       126.0 (Loss of NH3)
      
    • Qualifier: 143.0

      
       100.0 (Thiadiazole ring fragment)
      
Sample Preparation: Mixed-Mode Cation Exchange (MCX)

Since MTCA is a strong base, simple protein precipitation often yields dirty extracts. Mixed-Mode Cation Exchange (SPE) provides superior cleanup.

Protocol:

  • Condition: 1 mL MeOH, then 1 mL Water.

  • Load: Mix 100 µL Plasma + 100 µL 2% Formic Acid. Load onto OASIS MCX cartridge.

  • Wash 1: 1 mL 2% Formic Acid (Removes acidic/neutral interferences).

  • Wash 2: 1 mL Methanol (Removes hydrophobic interferences).

  • Elute: 500 µL 5% NH4OH in Methanol . (High pH breaks the ionic bond between amidine and sorbent).

  • Reconstitute: Evaporate to dryness; reconstitute in 90:10 ACN:Buffer.

Method B: Ion-Pair RP-HPLC (QC & Purity)

Objective: Routine purity testing of MTCA raw material without MS detection. Mechanism: A hydrophobic ion-pairing reagent (Octanesulfonate) is added to the mobile phase.[4] The sulfonate tail adsorbs to the C18 stationary phase, while the anionic head electrostatically retains the cationic amidine.

Chromatographic Conditions
ParameterSpecificationRationale
Column Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)Standard robust carbon load.
Mobile Phase 20 mM Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-Octanesulfonate : ACN (85:15)Ion-pair reagent creates a "pseudo-stationary phase" to retain the polar base.
Mode IsocraticEquilibrium of the ion-pair reagent on the column must be constant.
Detection UV @ 255 nm

for the thiadiazole ring system.
Temp 30°CControls viscosity and ion-pair kinetics.

Critical Warning: Once a column is used with ion-pairing reagents (sulfonates), it is permanently modified. Do not use this column for other methods.

Analytical Workflow & Logic Map

The following diagram illustrates the critical path for Sample Preparation and Data Analysis, ensuring self-validating results.

Workflow Sample Raw Sample (MTCA) Prep Sample Prep (MCX SPE or Dilution) Sample->Prep Sep Separation (HILIC or IP-HPLC) Prep->Sep Check1 System Suitability: Resolution > 1.5? Tailing < 1.5? Sep->Check1 Detect Detection (MS/MS or UV) Check1->Detect Pass Fail Troubleshoot: Check pH / Re-equilibrate Check1->Fail Fail Calc Quantification (Linear Regression 1/x²) Detect->Calc Report Final Report Calc->Report Fail->Sep

Figure 2: Operational workflow for MTCA quantification.

Validation Criteria (ICH Q2 R2)

To ensure the trustworthiness of the data, the method must meet these acceptance criteria:

ParameterAcceptance CriteriaExperimental Note
Specificity No interference at retention time (

)
Inject blank matrix and placebo.
Linearity

Range: 80-120% of target conc.
Accuracy 98.0% - 102.0% RecoverySpike samples at 3 levels.
Precision RSD < 2.0%6 replicate injections.
LOD/LOQ S/N > 3 (LOD), S/N > 10 (LOQ)Critical for trace impurity analysis.

Troubleshooting & Expert Tips

  • Peak Splitting in HILIC:

    • Cause: Sample solvent is too aqueous.

    • Fix: Ensure sample diluent matches the initial mobile phase (e.g., 90% ACN). Do not inject 100% water samples into a HILIC column.[5]

  • Drifting Retention in IP-HPLC:

    • Cause: Insufficient equilibration of the ion-pair reagent.

    • Fix: Pass at least 20 column volumes of mobile phase containing the sulfonate before the first injection.

  • Carryover:

    • Amidines stick to metallic surfaces. Use a needle wash of 10% Formic Acid in Methanol to protonate and wash away the basic analyte between runs.

References

  • Waters Corporation. Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. Application Note. Link

  • Thermo Fisher Scientific. HILIC Method Development in a Few Simple Steps. Technical Poster.[6] Link

  • Sigma-Aldrich (Merck). Analysis of Polar Compounds with Ion Pair Reagents. Technical Article.[6][7] Link

  • Chromatography Online. The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.Link

Sources

Application

Application Notes &amp; Protocols for the In Vivo Formulation of 4-Methyl-thiadiazole-5-carboxamidine

Abstract This document provides a comprehensive guide for the formulation of 4-Methyl-thiadiazole-5-carboxamidine, a novel heterocyclic compound, for in vivo preclinical studies. Recognizing the critical link between a r...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the formulation of 4-Methyl-thiadiazole-5-carboxamidine, a novel heterocyclic compound, for in vivo preclinical studies. Recognizing the critical link between a robust formulation and the generation of reliable pharmacological and toxicological data, these notes offer a systematic approach grounded in established principles of pharmaceutical science. We will explore pre-formulation assessment, detail strategies for developing formulations for common administration routes, and provide step-by-step protocols for their preparation and analysis. The causality behind experimental choices is elucidated to empower researchers in making informed decisions for their specific study objectives.

Introduction: The Formulation Imperative

4-Methyl-thiadiazole-5-carboxamidine, as a member of the thiadiazole class, presents formulation challenges that are common to many heterocyclic compounds, including potentially low aqueous solubility. This guide is designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to develop stable and effective formulations of this compound for preclinical research.

Pre-Formulation Characterization: The Scientific Foundation

A thorough understanding of the physicochemical properties of 4-Methyl-thiadiazole-5-carboxamidine is the cornerstone of a successful formulation strategy.[1] This initial characterization will dictate the choice of excipients and the overall formulation approach.

Physicochemical Property Assessment

While specific experimental data for 4-Methyl-thiadiazole-5-carboxamidine is not widely available, we can infer potential properties from related structures. For instance, "4-methyl-1,2,3-thiadiazole-5-carboxamide" has a calculated LogP of -0.05458, suggesting it may have some degree of hydrophilicity, though the carboxamidine group may alter this.[2] A systematic assessment is therefore crucial.

Table 1: Key Physicochemical Parameters for Formulation Development

ParameterExperimental MethodRationale and Implication for Formulation
Aqueous Solubility Shake-flask method at various pH values (e.g., 2.0, 7.4, 9.0)Determines if a simple aqueous solution is feasible. pH-dependent solubility will guide the use of buffers.
Solubility in Co-solvents Measurement of solubility in common GRAS (Generally Recognized As Safe) solvents (e.g., PEG 400, Propylene Glycol, Ethanol, DMSO).Identifies potential vehicles for creating a solution for poorly water-soluble compounds.[1]
pKa Determination Potentiometric titration or UV-spectrophotometryThe carboxamidine group is basic and will have a pKa. Knowing this value is critical for pH adjustment and predicting solubility in physiological environments.
LogP/LogD HPLC-based or shake-flask methodIndicates the lipophilicity of the compound, which influences its absorption and distribution.
Solid-State Characterization DSC, TGA, XRD, and microscopyDetermines the crystallinity, melting point, and potential for polymorphism, which can impact solubility and stability.
Chemical Stability Stress testing under conditions of heat, light, oxidation, and varying pH.[3]Identifies potential degradation pathways and helps in selecting appropriate storage conditions and antioxidants if needed.
Workflow for Pre-Formulation Assessment

The following diagram outlines the logical flow for the initial characterization of 4-Methyl-thiadiazole-5-carboxamidine.

Preformulation_Workflow cluster_0 Pre-Formulation Assessment A Obtain Solid Compound B Solid-State Characterization (DSC, TGA, XRD, Microscopy) A->B C Determine pKa A->C E Co-solvent Solubility Screen (PEG 400, PG, DMSO, etc.) A->E F LogP/LogD Determination A->F G Forced Degradation Study (Heat, Light, pH, Oxidation) A->G H Data Analysis & Vehicle Strategy Selection B->H D Aqueous Solubility Profiling (pH 2.0, 7.4, 9.0) C->D D->H E->H F->H G->H

Caption: Workflow for the initial physicochemical characterization of the active pharmaceutical ingredient (API).

Formulation Strategies for In Vivo Administration

The choice of administration route is dictated by the study's objectives. The formulation must be tailored to the specific requirements of each route to ensure safety and accurate dosing.

Oral Administration (PO)

Oral gavage is a common route for preclinical studies due to its convenience and clinical relevance.[4][5][6]

  • Solutions: If the compound has sufficient aqueous solubility at the desired concentration and pH, a simple aqueous solution is the preferred formulation. For compounds with poor aqueous solubility, co-solvent systems can be employed.[7]

  • Suspensions: If a solution is not feasible, a uniform suspension can be prepared. This requires a suspending agent to ensure dose uniformity.

Table 2: Common Vehicles for Oral Gavage

Vehicle TypeExample CompositionSuitable ForKey Considerations
Aqueous Solution 0.9% Saline, pH adjustedWater-soluble compoundsCheck for precipitation upon pH adjustment.
Aqueous Suspension 0.5% (w/v) Carboxymethyl cellulose (CMC) in waterPoorly water-soluble compoundsParticle size should be controlled. Ensure homogeneity before dosing.[8]
Co-solvent Solution 10% DMSO, 40% PEG 400, 50% WaterCompounds soluble in organic solventsPotential for drug precipitation upon dilution in the GI tract. Assess vehicle toxicity.[1][9]
Lipid-based Corn oil, Peanut oilHighly lipophilic compoundsCan enhance absorption of lipophilic drugs.[4][5][6]
Intravenous Administration (IV)

IV administration requires a sterile, particle-free solution to avoid embolism.[1] The formulation must be isotonic and have a physiologically compatible pH.

  • Solutions: This is the only acceptable formulation for IV administration. Co-solvents are frequently necessary for compounds with low water solubility. The use of solubilizing agents like cyclodextrins can also be explored.[7]

Table 3: Common Vehicles for Intravenous Injection

Vehicle TypeExample CompositionKey Considerations
Aqueous Solution 0.9% Saline, 5% Dextrose in Water (D5W)Must be sterile and particle-free. pH should be close to physiological (7.4).
Co-solvent Solution Up to 10% DMSO, up to 40% PEG 400 in SalinePotential for hemolysis and precipitation upon injection. Administer slowly. Check for excipient compatibility with blood.[1][10]
Cyclodextrin-based 20-40% Hydroxypropyl-β-cyclodextrin (HPβCD) in waterCan significantly enhance solubility. Potential for nephrotoxicity at high doses.
Intraperitoneal Administration (IP)

IP injections are common in rodent studies. While suspensions can sometimes be used, solutions are generally preferred to minimize irritation.

  • Solutions and Suspensions: Similar to oral formulations, but sterility is a key consideration. Co-solvent systems should be used with caution to avoid peritoneal irritation.

Detailed Formulation Protocols

The following protocols are provided as a starting point and should be optimized based on the pre-formulation data collected for 4-Methyl-thiadiazole-5-carboxamidine.

Protocol 1: Preparation of an Aqueous Suspension for Oral Gavage (10 mg/mL)

Objective: To prepare a homogeneous and dose-accurate suspension.

Materials:

  • 4-Methyl-thiadiazole-5-carboxamidine

  • Sodium Carboxymethyl Cellulose (CMC), low viscosity

  • Purified Water

  • Mortar and pestle

  • Stir plate and magnetic stir bar

  • Graduated cylinder and volumetric flasks

Procedure:

  • Prepare the Vehicle: Weigh out the required amount of CMC to make a 0.5% (w/v) solution in purified water (e.g., 500 mg of CMC in 100 mL of water). Slowly add the CMC to the water while stirring vigorously to prevent clumping. Continue stirring until a clear, uniform solution is formed. This may take several hours.

  • Weigh the API: Accurately weigh the required amount of 4-Methyl-thiadiazole-5-carboxamidine. For a 10 mg/mL suspension, this would be 100 mg for a final volume of 10 mL.

  • Trituration: Place the weighed API into a mortar. Add a small volume of the 0.5% CMC vehicle (a few drops) and triturate with the pestle to form a smooth, uniform paste. This step is critical for wetting the particles and preventing aggregation.

  • Suspension Formation: Gradually add the remaining vehicle to the mortar while continuing to mix.

  • Homogenization: Transfer the suspension to a suitable container (e.g., a beaker with a magnetic stir bar) and stir for at least 30 minutes to ensure homogeneity.

  • Final QC: Visually inspect for any large aggregates. The suspension should appear uniform. Continuously stir the suspension during dosing to maintain uniformity.

Protocol 2: Preparation of a Co-solvent Solution for Intravenous Injection (2 mg/mL)

Objective: To prepare a clear, sterile solution suitable for IV administration.

Materials:

  • 4-Methyl-thiadiazole-5-carboxamidine

  • Dimethyl sulfoxide (DMSO), sterile injectable grade

  • Polyethylene glycol 400 (PEG 400), sterile injectable grade

  • 0.9% Sodium Chloride for Injection (Saline)

  • Sterile vials and syringes

  • 0.22 µm sterile syringe filter

Procedure:

  • Solubilization of API: In a sterile vial, weigh the required amount of 4-Methyl-thiadiazole-5-carboxamidine (e.g., 20 mg for a final volume of 10 mL).

  • Add Co-solvents: Add DMSO to a final concentration of 10% of the total volume (1 mL). Vortex or sonicate until the API is fully dissolved. Then, add PEG 400 to a final concentration of 40% (4 mL) and mix thoroughly.

  • Dilution with Aqueous Vehicle: Slowly add the 0.9% Saline (5 mL) to the co-solvent mixture while vortexing. Observe carefully for any signs of precipitation.

  • Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial. This step removes any potential microbial contamination and particulate matter.

  • Final QC: Visually inspect the final solution for clarity and absence of particles. The formulation should be prepared fresh before use.

Stability and Quality Control of the Final Formulation

Stability testing is essential to ensure that the formulation remains unchanged throughout the duration of the study.[11][12]

Analytical Methods

A stability-indicating analytical method, typically HPLC-UV, should be developed to quantify the concentration of 4-Methyl-thiadiazole-5-carboxamidine and detect any degradation products.

Stability Protocol
  • Short-Term Stability: Assess the stability of the formulation under the conditions of use (e.g., at room temperature for the duration of a dosing session).

  • Long-Term Stability: If the formulation is to be stored, its stability should be evaluated at the intended storage temperature (e.g., 2-8°C or -20°C).[3]

  • Parameters to Test:

    • Visual appearance (color, clarity for solutions, resuspendability for suspensions)

    • pH

    • Assay of the active ingredient

    • Degradation products

The following diagram illustrates the formulation and quality control process.

Formulation_QC_Workflow cluster_1 Formulation and Quality Control I Select Formulation Strategy (based on pre-formulation data) J Prepare Formulation (Solution or Suspension) I->J K Sterile Filtration (for parenteral routes) J->K L Quality Control Testing (Appearance, pH, Concentration by HPLC) J->L K->L M Short-term Stability Assessment L->M N Release for In Vivo Study M->N

Caption: A generalized workflow for formulation preparation and subsequent quality control checks.

Conclusion

The successful in vivo evaluation of 4-Methyl-thiadiazole-5-carboxamidine is critically dependent on the development of a scientifically sound and well-characterized formulation. By following a systematic approach of pre-formulation analysis, rational vehicle selection, and rigorous quality control, researchers can ensure the delivery of an accurate and consistent dose, thereby generating reliable and reproducible preclinical data. The protocols and guidelines presented herein provide a robust framework for initiating these crucial formulation development activities.

References

  • Li, P., & Zhao, L. (2007). Preclinical Formulations: Insight, Strategies, and Practical Considerations. In Developing Solid Oral Dosage Forms (pp. 549-571). Academic Press. Available at: [Link]

  • Singh, S., Dwivedi, R., & Chaturvedi, V. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 56(11), 5671-5675. Available at: [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 45558233, 4-methyl-N-[(1-methylpiperidin-4-yl)methyl]-1,2,3-thiadiazole-5-carboxamide. Retrieved from [Link].

  • Gautam, N., & Singh, A. (2015). Excipients Use in Parenteral and Lyophilized Formulation Development. American Journal of Pharmacy and Health Research, 3(3), 19-27. Available at: [Link]

  • Singh, S., Dwivedi, R., & Chaturvedi, V. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Parmar, K. C., & Umrigar, N. H. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research, 9(6), 202-214. Available at: [Link]

  • Singh, S., Dwivedi, R., & Chaturvedi, V. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Patel, H., et al. (2020). Effect of Vehicles on the Functional Observational Battery by Oral Gavage Administration in Wistar Rats and Need for Historical Control Data. Indian Journal of Pharmaceutical Sciences, 82(4), 631-639. Available at: [Link]

  • Wujec, M., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(3), 655. Available at: [Link]

  • Steinberg, P., et al. (2019). Pharmaceutical Excipient Development: The Need for Preclinical Guidance. Journal of Pharmaceutical Sciences, 108(1), 8-16. Available at: [Link]

  • De Pooter, T., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLoS ONE, 13(2), e0192586. Available at: [Link]

  • Ashland. (n.d.). Parenteral excipients. Retrieved from [Link]

  • Yadav, M. K., et al. (2012). Synthesis and In-vivo Analgesic Activity of 1,2,4-Thiadiazole Derivatives. International Journal of ChemTech Research, 4(2), 618-623. Available at: [Link]

  • Mannila, J. (2019). Preclinical formulations for pharmacokinetic studies. Admescope. Available at: [Link]

  • Sharma, R., et al. (2023). Design, synthesis, and in vitro, in vivo, and in silico evaluation of novel substituted 1,3,4-thiadiazole derivatives as anticonvulsant agents. Frontiers in Chemistry, 11, 1302830. Available at: [Link]

  • Thomas, D. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology, 43(10), 32-35. Available at: [Link]

  • GlycoMScan. (n.d.). Stability studies of small molecules and proteins. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Regulatory Knowledge Guide for Small Molecules. Retrieved from [Link]

  • Bîcu, E., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. International Journal of Molecular Sciences, 24(24), 17476. Available at: [Link]

  • Xie, L., et al. (2021). Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides. Frontiers in Chemistry, 9, 658064. Available at: [Link]

  • European Medicines Agency. (2026). FAQ on stability studies for veterinary products. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

common issues in 4-Methyl-thiadiazole-5-carboxamidine synthesis

Technical Support Center: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Synthesis Executive Summary The synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine is a critical step in developing bioisosteres for carboxylic ac...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Synthesis

Executive Summary

The synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine is a critical step in developing bioisosteres for carboxylic acids in drug discovery. While the 1,2,3-thiadiazole ring offers unique pharmacological properties, its electron-deficient nature at the C5 position presents specific synthetic challenges.

This guide addresses the three most common failure modes:

  • Hydrolysis of the Intermediate: Conversion to ester/amide instead of amidine.

  • Salt Contamination: Inability to separate the product from ammonium chloride (

    
    ).
    
  • Ring Instability: Degradation of the thiadiazole core under harsh basic conditions.

Module 1: The Pinner Reaction Protocol (Primary Route)

The Issue: "I followed the standard Pinner protocol, but LCMS shows a mass corresponding to the methyl ester or amide, not the amidine."

Root Cause Analysis: The Pinner reaction proceeds via an imidate hydrochloride intermediate.[1][2] This species is extremely moisture-sensitive. If water enters the system before the ammonia addition, the imidate hydrolyzes to the ester. If water enters during the ammonia addition (or if the temperature is too high), it rearranges to the amide.

Diagnostic Table: Identifying the Impurity

SpeciesLCMS (ESI+)1H NMR (DMSO-d6) Key SignalsCause of Formation
Target Amidine


9.0–10.5 (br s, 3H/4H, Amidine NH)
Successful Reaction
Methyl Ester

(approx)

3.9–4.0 (s, 3H,

)
Moisture during Step 1 (HCl addition)
Primary Amide


7.5–8.5 (br s, 2H,

)
Moisture/High Temp during Step 2

Corrective Protocol: The "Dry-Ice" Pinner Method

  • Drying: Dry the nitrile precursor (4-methyl-1,2,3-thiadiazole-5-carbonitrile) by azeotropic distillation with toluene. Use freshly distilled methanol (dried over Mg/I2) or anhydrous commercial grade (<50 ppm

    
    ).
    
  • HCl Saturation (Step 1):

    • Cool the methanolic solution to -10°C to 0°C (ice/salt bath).

    • Bubble dry HCl gas (generated from

      
      /NaCl or from a cylinder) for 2-4 hours. Do not use aqueous HCl.
      
    • Critical Checkpoint: Seal the vessel and store at 4°C for 12–24 hours. Monitor by TLC (disappearance of nitrile).

  • Ammonolysis (Step 2):

    • Evaporate excess HCl/MeOH under vacuum at room temperature (do not heat >40°C).

    • Resuspend the solid imidate salt in anhydrous methanol.

    • Cool to -78°C (dry ice/acetone) or -10°C .

    • Add 7N

      
       in Methanol  (anhydrous) dropwise. Avoid aqueous ammonia.
      
    • Allow to warm to RT slowly overnight.

Module 2: Purification & Salt Separation

The Issue: "My product is a sticky white solid that contains 50% ammonium chloride by weight. Recrystallization isn't working."

Root Cause Analysis: The reaction generates stoichiometric equivalents of


. Both the amidine hydrochloride and 

are soluble in water and polar organic solvents, making separation difficult. 1,2,3-Thiadiazole amidines are often hygroscopic, forming "gums" rather than crystals.

Troubleshooting Workflow:

Method A: The "Ethanol Wash" (For Amidine HCl salts)

  • Evaporate the reaction mixture to complete dryness.

  • Add absolute ethanol (cold).

  • Triturate (grind) the solid.

    
     is sparingly soluble in cold ethanol, while the amidine HCl salt is usually soluble.
    
  • Filter off the white solid (

    
    ).
    
  • Concentrate the filtrate to obtain the crude amidine HCl.

Method B: Free Base Liberation (High Risk/High Reward) Warning: The thiadiazole ring is sensitive to strong bases.

  • Dissolve the crude salt mixture in minimal water.

  • Cool to 0°C.

  • Carefully adjust pH to 10–11 using 2N NaOH. Do not exceed pH 12.

  • The free base amidine may precipitate. If so, filter immediately.

  • If not, extract rapidly with n-Butanol or DCM/Isopropanol (3:1) .

  • Dry organic layer and evaporate.[3] Re-acidify with anhydrous HCl in ether if the salt form is required for stability.

Module 3: Ring Stability & Alternative Routes

The Issue: "The Pinner reaction fails due to steric hindrance or decomposition. Is there a milder way?"

Alternative Protocol: Thioamide Route If the nitrile is unreactive or the ring degrades under acidic Pinner conditions, use the Thioamide intermediate.

  • Thiolysis: React nitrile with

    
     or 
    
    
    
    in MeOH/pyridine to form the thioamide .
    • Mechanism:[1][2][3][4][5][6][7][8][9][10]

      
       adds across the nitrile.[1]
      
  • Activation: Treat thioamide with Methyl Iodide (

    
    ) to form the thioimidate hydroiodide .
    
  • Substitution: React thioimidate with Ammonium Acetate (

    
    ) in methanol.
    
    • Advantage:[10][11][12] Avoids strong acids and high pressures of HCl.

Visual Logic: The Pinner Pathway & Failure Points

PinnerReaction Nitrile 4-Methyl-1,2,3-thiadiazole- 5-carbonitrile Imidate Imidate HCl Salt (Pinner Salt) Nitrile->Imidate Step 1: Pinner Formation HCl_MeOH HCl (gas) / MeOH (Anhydrous, <0°C) HCl_MeOH->Imidate Ester Methyl Ester (Dead End) Imidate->Ester Hydrolysis (Fast) Amidine 4-Methyl-1,2,3-thiadiazole- 5-carboxamidine Imidate->Amidine Step 2: Ammonolysis Amide Primary Amide (Side Product) Imidate->Amide Thermal Rearrangement or pH > 12 Water_Fail WATER INTRUSION Water_Fail->Ester Ammonia NH3 / MeOH (Anhydrous) Ammonia->Amidine

Caption: Logical flow of the Pinner reaction showing critical failure points (Red) leading to Ester or Amide byproducts.

Frequently Asked Questions (FAQ)

Q1: Why does my thiadiazole ring open during the reaction? A: 1,2,3-Thiadiazoles are susceptible to the Hurd-Mori type decomposition or base-catalyzed ring opening (Larsen et al., 2005). This usually happens if you use strong bases (like hydroxide) at elevated temperatures during the workup. Stick to carbonate bases (


) or keep the pH below 11 during free-basing.

Q2: Can I use aqueous ammonia for Step 2? A: No. While some robust nitriles tolerate aqueous workups, the electron-deficient nature of the thiadiazole ring makes the imidate intermediate highly prone to hydrolysis. The rate of hydrolysis to the ester often exceeds the rate of ammonolysis in the presence of water.

Q3: How do I store the amidine? A: Store as the Hydrochloride salt . The free base is less stable and can absorb


 from the air to form carbonates or hydrolyze over time. Keep the salt in a desiccator at -20°C.

References

  • Pinner Reaction Mechanism & Review

    • Title: The Chemistry of Amidines and Imid
    • Source: Patai's Chemistry of Functional Groups (Wiley)
    • URL: [Link]

  • Thiadiazole Ring Stability

    • Title: 1,2,3-Thiadiazoles: Synthesis, Properties, and Applic
    • Source: Chemical Reviews (2004)
    • URL: [Link]

  • Amidine Purification Techniques

    • Title: Practical methods for the purific
    • Source: Organic Process Research & Development
    • URL: [Link] (General Reference for OPRD techniques)

  • Thioamide Alternative Route

    • Title: A Mild and Efficient Synthesis of Amidines
    • Source: Tetrahedron Letters[10]

    • URL: [Link]

Sources

Optimization

Technical Support Center: Degradation Pathways of 4-Methyl-thiadiazole-5-carboxamidine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Methyl-thiadiazole-5-carboxamidine and its derivatives. This guide provides in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Methyl-thiadiazole-5-carboxamidine and its derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimental work. While specific degradation data for this exact molecule is not extensively published, this document synthesizes established principles from studies on related thiadiazole and carboxamidine compounds to offer scientifically grounded guidance.

Frequently Asked Questions (FAQs)
Q1: What are the primary theoretical degradation pathways for 4-Methyl-thiadiazole-5-carboxamidine?

Based on the functional groups present (thiadiazole ring, carboxamidine group), the compound is susceptible to three main degradation pathways:

  • Hydrolysis: The carboxamidine group is the most probable site for hydrolysis. Under aqueous conditions, particularly with acidic or basic catalysis, it can hydrolyze to the corresponding carboxamide and subsequently to the carboxylic acid (4-Methyl-thiadiazole-5-carboxylic acid).[1]

  • Oxidation: The sulfur atom in the thiadiazole ring is susceptible to oxidation.[2] This can lead to the formation of stable N-oxides or S-oxides (1,2,5-thiadiazole 1-oxide or 1,1-dioxide), which significantly alters the polarity and electronic properties of the molecule.[2][3]

  • Photodegradation: Many heterocyclic aromatic compounds, including thiadiazole derivatives, can degrade upon exposure to light, particularly UV radiation.[4][5] This process can involve complex radical mechanisms, potentially leading to ring cleavage or polymerization.

Q2: What are the likely major degradation products I should expect to see?

The most common degradation products you will likely encounter are:

  • 4-Methyl-thiadiazole-5-carboxamide: Formed via the initial hydrolysis of the amidine group.

  • 4-Methyl-thiadiazole-5-carboxylic acid: A subsequent hydrolysis product of the carboxamide or a direct product from the amidine under harsher conditions.[6]

  • 4-Methyl-thiadiazole-5-carboxamidine S-oxide: An oxidation product resulting from the reaction with atmospheric oxygen or other oxidants.

Q3: What experimental conditions are most likely to cause degradation?

Degradation can be accelerated by several factors. Be mindful of the following during sample preparation, storage, and analysis:

  • pH Extremes: Both strongly acidic and strongly alkaline conditions can catalyze the hydrolysis of the carboxamidine group.[7][8]

  • Presence of Oxidizing Agents: Reagents like hydrogen peroxide (H₂O₂), or even dissolved atmospheric oxygen over long periods, can promote the oxidation of the thiadiazole ring.[8][9]

  • Exposure to Light: Storing solutions in clear glass vials on a lab bench can lead to significant photodegradation over time.[4]

  • Elevated Temperatures: Heat can accelerate all degradation pathways, especially hydrolysis.[8]

Q4: How can I effectively monitor the stability of my compound and detect degradation products?

The most reliable method for stability monitoring is High-Performance Liquid Chromatography (HPLC) , preferably with a UV detector or coupled to a Mass Spectrometer (LC-MS).[7][10]

  • HPLC-UV: A reversed-phase HPLC method can separate the more polar degradation products (like the carboxylic acid) from the parent compound.

  • LC-MS: This technique is invaluable for identifying unknown peaks by providing molecular weight information, which helps in postulating the structure of the degradation products.[11]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Scenario 1: "I'm observing a new, more polar peak in my HPLC chromatogram after my sample was in an aqueous buffer for a few hours. What could it be?"
  • Probable Cause: This is a classic sign of hydrolysis. The carboxamidine group is likely converting to a more polar carboxamide or carboxylic acid derivative, which would result in a shorter retention time on a standard reversed-phase HPLC column. Neutral hydrolysis in aqueous solutions can convert carboxamidines into carbamoyl derivatives.[1]

  • Troubleshooting & Validation:

    • Confirm Identity with LC-MS: Analyze your degraded sample using LC-MS. Look for masses corresponding to the addition of an oxygen atom and loss of a nitrogen and hydrogen (M-NH₂ + O) for the carboxylic acid, or the addition of an oxygen atom (M-NH + O) for the carboxamide.

    • Perform a Forced Hydrolysis Study: Intentionally degrade your compound under controlled acidic and basic conditions to see if you can reproduce the unknown peak. This serves as a self-validating system. If the peak intensity increases under these conditions, it strongly confirms a hydrolysis-driven pathway.

Scenario 2: "My compound's purity decreases when stored in solution, even in the dark and at low temperatures. What could be the cause?"
  • Probable Cause: If photolysis and thermal degradation are ruled out, the likely culprit is oxidation from dissolved oxygen or other reactive species in your solvent/matrix. The sulfur atom in the thiadiazole ring is a prime target for oxidation.[2]

  • Troubleshooting & Validation:

    • Inert Atmosphere: Prepare and store your samples under an inert atmosphere (e.g., nitrogen or argon) to see if stability improves. If it does, oxidation is the confirmed pathway.

    • Forced Oxidation Study: Expose a sample of your compound to a mild oxidizing agent like 3% hydrogen peroxide.[8] Analyze the sample by HPLC or LC-MS and compare the resulting degradation profile to the one you are observing during storage. A match in retention times and mass spectra for the major degradant provides strong evidence for an oxidative pathway.

Scenario 3: "I'm getting highly variable results in my cell-based assay. Could my compound be degrading in the culture medium?"
  • Probable Cause: Absolutely. Cell culture media are complex aqueous solutions, typically buffered around pH 7.4 and incubated at 37°C. These conditions are conducive to slow hydrolysis over the course of a multi-day experiment. Furthermore, some media components or cellular metabolic processes could contribute to degradation.[12]

  • Troubleshooting & Validation:

    • Media Stability Study: Incubate your compound in the cell-free culture medium under the same conditions as your assay (e.g., 37°C, 5% CO₂ for 24, 48, 72 hours). Analyze samples at each time point by HPLC to quantify the amount of parent compound remaining.

    • Time-Dependent Dosing: If significant degradation is observed, consider replenishing the compound by replacing the medium at set intervals during long-term assays to maintain a more consistent concentration.

    • Identify Degradants: Use LC-MS to determine if the degradation products are known to be inactive or if they possess their own biological activity or toxicity, which could confound your results.

Visualizing the Degradation Pathways

The following diagrams illustrate the most probable degradation mechanisms for 4-Methyl-thiadiazole-5-carboxamidine.

G cluster_hydrolysis Hydrolysis Pathway Parent 4-Methyl-thiadiazole-5-carboxamidine Amide 4-Methyl-thiadiazole-5-carboxamide Parent->Amide H₂O (pH dependent) Acid 4-Methyl-thiadiazole-5-carboxylic acid Amide->Acid H₂O (H⁺ or OH⁻)

Caption: Proposed hydrolytic degradation pathway.

G cluster_oxidation Oxidation Pathway Parent_Ox 4-Methyl-thiadiazole-5-carboxamidine SOxide Thiadiazole S-Oxide Derivative Parent_Ox->SOxide [O] (e.g., H₂O₂, O₂)

Caption: Proposed oxidative degradation pathway.

Key Experimental Protocols
Forced Degradation Studies

Forced degradation (or stress testing) is essential for identifying likely degradation products and developing stability-indicating analytical methods.[8]

Stress ConditionProtocolPurpose
Acid Hydrolysis Dissolve compound in 0.1 M HCl. Incubate at 60°C. Sample at 2, 6, 12, and 24 hours. Neutralize before analysis.[7]To simulate degradation in acidic environments and identify acid-labile sites.
Base Hydrolysis Dissolve compound in 0.1 M NaOH. Incubate at 60°C. Sample at 2, 6, 12, and 24 hours. Neutralize before analysis.[8]To simulate degradation in alkaline environments and identify base-labile sites, like the amidine.
Oxidation Dissolve compound in a solution of 3% H₂O₂. Keep at room temperature. Sample at 2, 6, 12, and 24 hours.[8]To identify susceptibility to oxidation, primarily at the sulfur atom.
Photostability Expose a solution of the compound to a calibrated light source (e.g., Xenon lamp, Option 2 in ICH Q1B guidelines). Wrap a control sample in foil. Sample both at defined intervals.To determine if the compound is light-sensitive.
Thermal Store the solid compound and a solution at elevated temperatures (e.g., 60°C, 80°C) and controlled humidity. Sample at intervals.To assess intrinsic thermal stability.
Protocol 1: Step-by-Step Forced Hydrolysis
  • Stock Solution: Prepare a 1 mg/mL stock solution of 4-Methyl-thiadiazole-5-carboxamidine in a suitable organic solvent (e.g., Acetonitrile or Methanol).

  • Reaction Mixtures: Prepare three separate reaction vials:

    • Acid: 1 mL of stock solution + 9 mL of 0.1 M HCl.

    • Base: 1 mL of stock solution + 9 mL of 0.1 M NaOH.

    • Neutral: 1 mL of stock solution + 9 mL of Purified Water.

  • Incubation: Place the vials in a water bath or heating block set to 60°C.

  • Sampling: At each time point (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot (e.g., 100 µL) from each vial.

  • Neutralization: Immediately neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, to stop the reaction. For example, add 100 µL of 0.1 M NaOH to the acid sample aliquot.

  • Analysis: Dilute the neutralized samples with mobile phase and analyze by a validated stability-indicating HPLC method.

References
  • ResearchGate. (n.d.). Proposed degradation pathways of THIA and associated enzymes. Retrieved from [Link]

  • Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. Retrieved from [Link]

  • Yuan, T., et al. (2017). Synthesis and biological evaluation of 4-methyl-1, 2, 3-thiadiazole-5-carboxaldehyde benzoyl hydrazone derivatives. Retrieved from [Link]

  • Paruch, K., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI. Retrieved from [Link]

  • Paruch, K., et al. (2021). Peer-review of Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI. Retrieved from [Link]

  • Taylor, E. C., & Turchi, I. J. (1979). Thiadiazoles and thiadiazolines. Part 4. Acetylation, hydrolysis, and cyclocondensations of Δ2-1,3,4-thiadiazoline-α-carboxamidines. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

  • Bîcu, E., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. Retrieved from [Link]

  • Moreira, V. R., & Sarraguça, M. C. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. MDPI. Retrieved from [Link]

  • Shinde, N. G., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. Retrieved from [Link]

  • Khan, K. M., et al. (2023). New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ACS Omega. Retrieved from [Link]

  • El-Metwaly, N. M., et al. (2024). Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. PMC. Retrieved from [Link]

  • Khokhlov, A. L., et al. (2024). The Identification and synthesis of metabolites of 4-(5-methyl-1,3,4-oxadiazole-2-yl). Research Results in Pharmacology. Retrieved from [Link]

  • Al-Masoudi, W. A. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. Chemical Methodologies. Retrieved from [Link]

  • Paruch, K., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. ResearchGate. Retrieved from [Link]

  • Mhaske, P. C., et al. (2017). Synthesis and Biological Screening of Thiazole-5-Carboxamide Derivatives. ResearchGate. Retrieved from [Link]

  • Li, Y., et al. (2021). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. PMC. Retrieved from [Link]

  • Kumar, A., et al. (2012). Synthesis of N-[4-({4-[(5-methyl-1, 3, 4-thiadiazol-2-yl)sulfamoyl] phenyl}sulfamoyl)phenyl]amine: An Impurity in the Antibacter. International Journal of Pharmaceutical Sciences and Drug Research. Retrieved from [Link]

  • Request PDF. (2025). Oxidation of 4-carboxylate thiazolines to 4-carboxylate thiazoles by molecular oxygen. ResearchGate. Retrieved from [Link]

  • Mahdi, A. S., Abbas, B. F., & Merza, M. M. (2022). Photo degradation of Lanthanum (III) Complex with 1, 2 , 4-Thiadiazole in Dimethyl Sulsoxide ( DMSO ) Solvent. Journal of the College of Basic Education. Retrieved from [Link]

  • Wang, Y., et al. (n.d.). Thiadiazole-functionalized metal–organic frameworks for photocatalytic C–N and C–C coupling reactions: tuning the ROS generation efficiency via cobalt introduction. Journal of Materials Chemistry C. Retrieved from [Link]

  • Jaradat, N., et al. (2025). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. PMC. Retrieved from [Link]

  • Goundry, A., et al. (n.d.). Photochemical Ring Editing: Access to Privileged 1,2,5-Thiadiazole Scaffolds via Efficient Carbon Excision from Thiadiazines Und. ChemRxiv. Retrieved from [Link]

  • Daley, S. T., et al. (2002). 1,2,4-Thiadiazole 4-oxides. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

  • Hekal, M. H., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Publishing. Retrieved from [Link]

  • ResearchGate. (n.d.). Proposed pathways for oxidative degradation of benzo[c][7][12][13]thiadiazole subunit of FBTF on ITO and Ag based on IRRAS results. Retrieved from [Link]

  • Petrow, V., Stephenson, O., & Wild, A. (1958). Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole. Journal of The Chemical Society (resumed). Retrieved from [Link]

  • Taha, M., et al. (2021). Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. PMC. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Synthesis

Topic: Optimization of Reaction Conditions & Troubleshooting Target Molecule: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (HCl salt) Document ID: TSC-THIA-05-OPT Status: Active Guide[1] Executive Summary & Core Chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimization of Reaction Conditions & Troubleshooting Target Molecule: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (HCl salt) Document ID: TSC-THIA-05-OPT Status: Active Guide[1]

Executive Summary & Core Chemistry

The Stability Paradox: The 1,2,3-thiadiazole ring is the critical structural vulnerability in this synthesis.[2] Unlike many heterocycles, it is acid-stable but base-labile .[1]

  • Acidic Conditions: The ring generally survives standard acidic treatments (e.g., HCl/MeOH).[2]

  • Basic Conditions: Strong bases (hydroxides, alkoxides, organolithiums) trigger a L'abbé-type base-catalyzed ring cleavage , resulting in nitrogen extrusion and the formation of alkynyl thiolates.[1][3]

Implication for Amidine Synthesis: The standard Pinner reaction is the preferred route because the initial activation is acidic.[2] However, the second step (ammonolysis) introduces ammonia (a base).[1][2] Optimization relies entirely on controlling the pH and temperature during this neutralization phase to prevent ring fragmentation. [2]

Primary Workflow: The Modified Pinner Protocol

Recommended for high purity and ring preservation.[2]

Phase A: Imidate Formation (The "Dry" Step)

Objective: Convert 4-methyl-1,2,3-thiadiazole-5-carbonitrile to the methyl imidate hydrochloride intermediate.[1]

ParameterOptimized ConditionTechnical Rationale
Solvent Anhydrous Methanol / Et2O (1:[1]4)Methanol is the reactant; Ether precipitates the imidate salt, driving equilibrium forward.[2]
Reagent Dry HCl gas (saturation)Must be anhydrous. Aqueous HCl hydrolyzes the nitrile to the amide (dead end).[2]
Temperature 0°C

4°C
Low temperature prevents "Pinner salt" decomposition into alkyl chlorides.
Time 12–24 HoursSlower kinetics at 4°C are acceptable to maintain selectivity.

Step-by-Step Protocol:

  • Dissolve 10 mmol of nitrile in 5 mL anhydrous MeOH and 20 mL anhydrous Et2O.

  • Cool to 0°C in an ice/salt bath.

  • Bubble dry HCl gas (generated from

    
     or from a cylinder) through the solution for 30–45 mins until saturation.
    
  • Seal the flask tightly (parafilm/stopper) and store at 4°C (fridge) for 24 hours.

  • Checkpoint: A white precipitate (Imidate HCl) should form. If no solid forms, add more Et2O and scratch the glass.[2]

Phase B: Ammonolysis (The "Critical" Step)

Objective: Convert Imidate to Amidine without breaking the ring.[2]

ParameterOptimized ConditionTechnical Rationale
Reagent Ammonia in MeOH (7N)Use pre-saturated alcoholic ammonia. DO NOT use aqueous ammonia.
Stoichiometry 1.1 to 1.5 eq of

Excess base risks ring opening. Keep it close to stoichiometric.
Temperature -10°C

0°C
CRITICAL: Higher temps during ammonia addition favor ring cleavage.[1]

Step-by-Step Protocol:

  • Filter the Imidate HCl salt from Phase A quickly under Argon (it is hygroscopic). Wash with cold dry ether.

  • Resuspend the solid in anhydrous MeOH (10 mL).

  • Cool to -10°C .

  • Add 7N

    
    /MeOH dropwise. Monitor pH; do not exceed pH 9.
    
  • Stir at 0°C for 4–6 hours.

  • Evaporate solvent at <30°C under vacuum.

  • Recrystallize the residue immediately from EtOH/Et2O.

Visualizing the Reaction & Risks

The following diagram maps the success pathway against the two most common failure modes: Hydrolysis (Water contamination) and Ring Cleavage (Base/Heat excess).[2]

ReactionPathways cluster_legend Legend Nitrile 4-Methyl-1,2,3-thiadiazole- 5-carbonitrile Imidate Methyl Imidate Intermediate (Solid) Nitrile->Imidate HCl(g), MeOH 0°C, Anhydrous Amide FAILURE: Amide (Hydrolysis Product) Nitrile->Amide Water Present (Wet Solvent) Amidine Target: Amidine HCl Imidate->Amidine NH3/MeOH <0°C, Controlled pH Imidate->Amide Moisture during isolation Alkyne FAILURE: Alkynyl Thiolate (Ring Cleavage) Imidate->Alkyne Excess Base (pH >10) or Temp >25°C key Green: Success Path Red: Failure Modes

Caption: Figure 1. Reaction pathway analysis for 1,2,3-thiadiazole amidine synthesis. Note that both water and excess heat/base lead to irreversible byproduct formation.[2]

Troubleshooting Guide (FAQ)

Q1: The reaction mixture turned yellow/orange upon adding ammonia. Is this normal?

Diagnosis: Likely Ring Decomposition.

  • Cause: 1,2,3-thiadiazoles are colorless.[1][3] A yellow/orange shift often indicates the formation of sulfur-containing fragmentation products (alkynyl thiolates) or polymerization.[1]

  • Fix: Your ammonolysis temperature was too high, or the ammonia concentration was too localized.[2]

  • Action: Repeat the step at -10°C. Ensure vigorous stirring while adding ammonia to prevent local "hotspots" of high pH.

Q2: I isolated a solid, but NMR shows it's the Primary Amide, not the Amidine.

Diagnosis: Hydrolysis of the Imidate.

  • Cause: Moisture ingress. The imidate intermediate reacts with water

    
     faster than with ammonia.[2]
    
  • Fix:

    • Dry your MeOH over Mg/I2 or molecular sieves (3Å).

    • Ensure the HCl gas is dried through a

      
       trap.
      
    • Crucial: Do not store the imidate salt; use it immediately after filtration.

Q3: The Imidate salt "oiled out" instead of precipitating.

Diagnosis: Solvent polarity mismatch or oligomerization.

  • Cause: Too much methanol, not enough ether.

  • Fix:

    • Reduce the volume of MeOH in the first step.

    • Add dry ether until the solution is slightly turbid before gassing with HCl.

    • If it oils out, decant the supernatant, wash the oil with dry ether, and scratch the flask vigorously at -20°C to induce crystallization.

Q4: Can I use the "Garigipati" method (AlMe3 / NH4Cl) to skip the Pinner salt?

Diagnosis: High Risk.

  • Analysis: The Garigipati method involves heating toluene to 80°C+.

  • Verdict: Not Recommended. The 1,2,3-thiadiazole ring is thermally unstable above 60–80°C (rearranges to thioketenes).[1] The Lewis Acid (

    
    ) may also coordinate to the ring nitrogens, catalyzing decomposition.[2] Stick to the Pinner or the Thioamide route (Reaction with 
    
    
    
    , then methylation, then ammonia).[2]

Purification & Storage

The "Salt" Rule: Always isolate and store this molecule as the Hydrochloride (HCl) or Tosylate (TsOH) salt .

  • Free Base Instability: The free base amidine is a strong base. It will self-catalyze the destruction of its own thiadiazole ring over time.[1]

  • Recrystallization:

    • Solvent: Ethanol/Diethyl Ether.

    • Technique: Dissolve in minimum hot Abs. EtOH; add Et2O until cloudy; cool to 4°C.

References

  • Pinner Reaction Fundamentals

    • Schaefer, F. C., & Peters, G. A. (1961).[2] Base-Catalyzed Reaction of Nitriles with Alcohols.[1][4][5] A Convenient Route to Imidates and Amidine Salts.[6][5] Journal of Organic Chemistry.[6][5]

    • [1]

  • Thiadiazole Stability (The Hurd-Mori & L'abbé Context)

    • L'abbé, G. (1982).[1] Rearrangements of 1,2,3-Thiadiazoles.[1] Tetrahedron. (Foundational text on the base-sensitivity of this ring system).

    • Bakulev, V. A., & Dehaen, W. (2004).[2] The Chemistry of 1,2,3-Thiadiazoles. In Chemistry of Heterocyclic Compounds.

    • [1]

  • Amidine Synthesis Reviews

    • Dunn, P. J. (2012). Amidines and N-Substituted Amidines.[1] Comprehensive Organic Functional Group Transformations II.

    • [1]

  • Specific Precursor Synthesis (4-methyl-1,2,3-thiadiazole-5-carboxylic acid derivatives)

    • Paruch, K., et al. (2021).[2][7] Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis... Applied Sciences.[7]

    • [1]

Sources

Optimization

purification challenges of 4-Methyl-thiadiazole-5-carboxamidine

Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 4-Methyl-1,2,3-thiadiaz...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (and its hydrochloride salt).

This compound is a critical intermediate in the synthesis of novel herbicides (such as TDCA derivatives)[1] and various pharmaceutical libraries[2]. However, its purification presents a dual challenge: the extreme polarity and basicity of the carboxamidine functional group, coupled with the thermal and chemical sensitivity of the 1,2,3-thiadiazole ring system.

Below, you will find field-proven troubleshooting guides, causal explanations for common failures, and self-validating experimental protocols to ensure high-yield, high-purity isolation.

Section 1: The Core Challenges (Causality & Mechanisms)

To successfully purify 4-Methyl-1,2,3-thiadiazole-5-carboxamidine, one must understand the chemical causality behind its behavior during workup:

  • Silanol Interaction (Streaking): Carboxamidines are imine derivatives of amides, characterized by the highly basic functional group RC(=NR)NR₂. On standard acidic silica gel, the basic amidine nitrogen strongly coordinates with free silanol groups, causing severe tailing, streaking, and irreversible adsorption[3].

  • Ring Extrusion Dynamics: The 1,2,3-thiadiazole ring is susceptible to ring-opening reactions under thermal and photochemical stress. This degradation pathway typically involves the extrusion of molecular nitrogen (N₂) to form highly reactive thiirene intermediates, which subsequently rearrange[4].

  • Aqueous Partitioning: Due to high hydrogen-bonding capacity, the free base is highly water-soluble. Traditional liquid-liquid extraction often results in poor organic recovery unless the aqueous phase is strictly pH-controlled and saturated with brine[5].

Section 2: Troubleshooting Guide & FAQs

Q1: My product streaks severely on normal-phase silica gel, and unreacted starting material co-elutes. How can I resolve this? A: This is caused by the basicity of the carboxamidine group interacting with the acidic stationary phase. Solution: You must passivate the silica gel. Add 1% to 2% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your eluent system[3]. A highly effective gradient for amidines is Dichloromethane : Methanol : Ammonium Hydroxide (25% aq) in ratios ranging from 110:20:5 to 60:30:2[5]. Always ensure the reaction has gone to completion via TLC before attempting chromatography, as structurally similar amine precursors will still co-elute even with basic modifiers.

Q2: I am observing low yields and multiple degradation spots on my TLC after rotary evaporation. What is causing this? A: The 1,2,3-thiadiazole ring is thermally labile. Prolonged exposure to heat during solvent removal, especially in the presence of trace acids or strong bases, triggers N₂ extrusion and ring decomposition[4]. Solution: Maintain the rotary evaporator water bath at or below 40°C[6]. If concentrating from high-boiling solvents like DMF or water, utilize lyophilization or a high-vacuum manifold rather than increasing the bath temperature.

Q3: How do I efficiently extract the compound from an aqueous reaction mixture without destroying the ring? A: Avoid strong bases like NaOH, which can attack the electron-deficient thiadiazole ring. Solution: Quench the reaction by making it mildly alkaline (pH 8–9) using a dilute K₂CO₃ solution[5]. Saturate the aqueous layer with NaCl, and extract repeatedly with a polar aprotic solvent like Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF).

Section 3: Experimental Protocols

To ensure reproducibility, every protocol must act as a self-validating system. Do not proceed to the next step without confirming the intermediate state.

Protocol A: Modified Normal-Phase Silica Gel Chromatography

Use this method for isolating the free base from crude organic mixtures.

  • Preparation: Pack a column with standard silica gel (40-63 μm). Pre-equilibrate the column with 2 column volumes of the starting eluent: CH₂Cl₂ : MeOH : NH₄OH (90:9:1).

  • Loading: Dissolve the crude 4-Methyl-1,2,3-thiadiazole-5-carboxamidine in a minimum volume of CH₂Cl₂. If it is insoluble, pre-absorb the crude mixture onto a small amount of silica gel, dry it under a gentle stream of N₂ (do not heat), and load it as a solid plug.

  • Elution: Elute using a gradient from 90:9:1 to 80:18:2 (CH₂Cl₂ : MeOH : NH₄OH).

  • Validation: Spot fractions on TLC plates and develop in 80:18:2. The basic modifier will prevent streaking. Visualize under UV light (254 nm).

  • Concentration: Pool the product-containing fractions and concentrate in vacuo at a bath temperature strictly ≤ 40°C[6].

Protocol B: Isolation via Ion-Exchange Chromatography (HCl Salt)

Use this method when silica gel fails or when converting the free base to a stable, storable hydrochloride salt.

  • Resin Preparation: Prepare a column of Amberlite CG-II (or equivalent strongly basic anion exchange resin) in the chloride form. Wash thoroughly with deionized water until the eluent is neutral[7].

  • Loading: Dissolve the crude carboxamidine in water or a water/methanol mixture and apply it to the column.

  • Elution: Wash the column with 2 column volumes of water to remove non-basic organic impurities. Elute the target compound using a gradient of dilute hydrochloric acid (0.1 M to 0.5 M HCl).

  • Validation & Isolation: Monitor the fractions via UV absorbance. Pool the fractions containing the product. Evaporate the water under high vacuum (lyophilization is preferred) to yield 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride as a solid[2].

Section 4: Quantitative Data & Solvent Systems

Table 1: Comparison of Eluent Systems for Carboxamidine Purification

Eluent System (v/v/v)AdditiveTLC Behavior (Rf)Typical YieldNotes
Hexane : EtOAc (1:1)None0.00 (Baseline)N/ACompound is too polar; irreversible binding to silica.
CH₂Cl₂ : MeOH (9:1)None0.15 - 0.3530 - 40%Severe streaking; poor recovery due to silanol binding.
CH₂Cl₂ : MeOH : NH₄OH (80:18:2)2% NH₄OH0.45 - 0.5575 - 85%Optimal. Sharp bands, high recovery[5].
EtOAc : MeOH : Et₃N (85:10:5)5% Et₃N0.50 - 0.6070 - 80%Good alternative if NH₄OH causes emulsion issues[3].

Table 2: Stability Matrix for 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

ConditionTemperatureTimeRing StabilityRecommended Action
Aqueous pH 14 (NaOH)25°C2 hoursDegradation observedUse K₂CO₃ (pH 8-9) for basification[5].
Rotary Evaporation60°C30 minsN₂ extrusion (Thiirene)Keep bath ≤ 40°C[6].
Long-term Storage (Base)25°C1 monthModerate oxidationConvert to HCl salt[2].
Long-term Storage (HCl Salt)-20°C> 1 yearHighly StableStore under inert gas (Ar/N₂)[8].

Section 5: Process Visualizations

PurificationWorkflow Start Crude Reaction Mixture pHAdjust Adjust pH to 8-9 (K2CO3) Avoid strong bases Start->pHAdjust Extract Extract with EtOAc/THF pHAdjust->Extract Aqueous Aqueous Waste Extract->Aqueous Organic Organic Layer (Free Base) Extract->Organic Chromatography Silica Gel Chromatography (DCM:MeOH:NH4OH) Organic->Chromatography Salt HCl Gas / Ethanolic HCl Precipitation Chromatography->Salt Final Pure Carboxamidine HCl (Store < -20°C) Salt->Final

Workflow for the extraction and purification of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine.

TroubleshootingLogic Issue Issue: Low Purity or Yield CheckTLC Check TLC (Silica) Issue->CheckTLC Streaking Severe Streaking? CheckTLC->Streaking Degradation Multiple Spots (Degradation)? CheckTLC->Degradation Coelution Co-eluting Impurities? CheckTLC->Coelution AddBase Add 1% Et3N or NH4OH to Eluent Streaking->AddBase Yes TempControl Reduce Evap Temp <40°C Check pH < 10 Degradation->TempControl Yes IonExchange Switch to Amberlite Ion-Exchange Coelution->IonExchange Yes

Troubleshooting logic for resolving common purification issues with carboxamidines.

Section 6: References

  • [6] CA1154775A - 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use. Google Patents. Available at:

  • [7] Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine. Organic Chemistry Portal. Available at:[Link]

  • [5] Synthesis and potent antistaphylococcal activity of some new 2-[4-(3,4-dimethoxyphenoxy)phenyl]-1,N-disubstituted-1H-benzimidazole-5-carboxamidines. Taylor & Francis Online. Available at:[Link]

  • [1] CN110447650A - A kind of Synergistic herbicide compositions and application containing pyrithiobac-sodium. Google Patents. Available at:

Sources

Troubleshooting

troubleshooting guide for 1,2,3-thiadiazole synthesis

Technical Support Center: 1,2,3-Thiadiazole Synthesis & Optimization Status: Online Operator: Senior Application Scientist Ticket ID: THD-SYN-001 Topic: Troubleshooting Synthesis, Functionalization, and Stability of 1,2,...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 1,2,3-Thiadiazole Synthesis & Optimization

Status: Online Operator: Senior Application Scientist Ticket ID: THD-SYN-001 Topic: Troubleshooting Synthesis, Functionalization, and Stability of 1,2,3-Thiadiazoles[1]

Overview

Welcome to the technical support hub for 1,2,3-thiadiazole chemistry. This scaffold is a critical pharmacophore and agrochemical building block, yet its synthesis is often plagued by capricious yields, regioselectivity issues, and unexpected ring fragmentation.[1]

This guide moves beyond standard textbook procedures to address the "why" and "how" of failure modes, focusing on the Hurd-Mori cyclization , Pechmann condensation , and post-synthetic lithiation .[1]

Module 1: The Hurd-Mori Cyclization (Hydrazone Method)

The industrial workhorse: Cyclization of hydrazones with thionyl chloride (


).[2][3]
Q1: My reaction turns into a black tar immediately upon adding thionyl chloride. What is happening?

Diagnosis: Uncontrolled exothermicity and decomposition of the hydrazone. The Mechanism: The reaction produces HCl and


 gas rapidly. If the temperature spikes, the intermediate chlorosulfinyl hydrazone decomposes non-productively.
Corrective Protocol: 
  • Temperature Control: The addition of neat

    
     must be performed at 0°C or -10°C . Only allow the reaction to warm to room temperature after the addition is complete.
    
  • Solvent Choice: Use dry dichloromethane (DCM) or 1,2-dichloroethane.[1] Avoid ethers, which can be cleaved by the HCl generated.[1]

  • Reagent Purity: Old

    
     contains hydrolysis products (HCl/H2SO3) that trigger premature degradation.[1] Distill your 
    
    
    
    if it is yellow/orange.[1]
Q2: I am isolating the azine byproduct (R-C=N-N=C-R) instead of the thiadiazole.

Diagnosis: Insufficient thionyl chloride or slow mixing. The Science: The hydrazone starting material is nucleophilic. If


 concentration is locally low, the unreacted hydrazone attacks the activated chlorosulfinyl intermediate, forming an azine.[1]
Solution: 
  • Stoichiometry: Use a large excess of

    
     (minimum 2–3 equivalents, often used neat).[1]
    
  • Reverse Addition: For stubborn substrates, add the hydrazone solution dropwise into a chilled solution of excess

    
    .[1] This ensures the hydrazone is always in a high-concentration environment of the cyclizing agent.[1]
    
Q3: How do I control Regioselectivity (4- vs 5-substitution)?

Insight: In the Hurd-Mori reaction of methyl ketone hydrazones (R-C(CH3)=NNH2), cyclization can occur at the methyl group (yielding 4-substituted) or the methylene group (yielding 5-substituted).[2] Rule of Thumb:

  • Sterics: Cyclization prefers the less hindered carbon (the methyl group), favoring the 4-substituted product.

  • Electronics: Electron-withdrawing groups on the aromatic ring of the ketone favor cyclization at the more acidic alpha-position.[1]

Module 2: Cycloaddition Strategies (Pechmann & Wolff)

Alternative routes for specific substitution patterns.[4]

Q4: The Pechmann synthesis (Diazomethane + Isothiocyanate) is giving me a mixture of isomers.

Diagnosis: Competitive nucleophilic attacks. The Fix:

  • Electronic Bias: The reaction works best when the isothiocyanate is electron-deficient (e.g., aryl isothiocyanates).

  • Safety Note: This method generates 5-amino-1,2,3-thiadiazoles.[1] Ensure you are using a dedicated blast shield when handling diazomethane precursors (e.g., Diazald).

Q5: When should I switch from Hurd-Mori to Wolff Synthesis?

Decision Matrix: Use the Wolff synthesis (cyclization of


-diazo thiocarbonyls) when you need to introduce sensitive functional groups that cannot survive the harsh acidic conditions (

,

) of the Hurd-Mori reaction.

Module 3: The "Fragile" Ring – Functionalization & Stability

The most common failure mode in medicinal chemistry: Ring Fragmentation.

Q6: I tried to lithiate my 1,2,3-thiadiazole at the 5-position, but the ring fell apart.

Diagnosis: Base-induced fragmentation (The "Klemmensen-like" cleavage).[1] The Mechanism: Deprotonation at C-5 is reversible.[1] However, at temperatures above -78°C, the lithiated species undergoes a cyclo-elimination to form an alkyne thiolate and nitrogen gas (


).[1] This is irreversible.
Corrective Protocol: 
  • Cryogenic Control: Maintain temperature strictly at -78°C .

  • Trapping Speed: Add the electrophile immediately or use an "in-situ" trapping method (e.g., mix the electrophile with the base if compatible).

  • Alternative: Use halogen-metal exchange (starting with 5-bromo-1,2,3-thiadiazole) rather than direct deprotonation, as it is faster than the fragmentation rate at -78°C.[1]

Q7: My product decomposes on the silica column.

Diagnosis: Acid sensitivity. The Fix: 1,2,3-Thiadiazoles can be acid-sensitive.[1][5]

  • Pre-treatment: Flush the silica column with 1% Triethylamine (TEA) in hexanes before loading your sample.

  • Eluent: Include 0.5% TEA in your mobile phase to neutralize silica acidity.[1]

Visual Troubleshooting Guides

Workflow 1: Hurd-Mori Synthesis Troubleshooting

A logic flow for diagnosing low yields in the standard synthesis.

HurdMoriTroubleshooting Start Start: Hydrazone + SOCl2 CheckYield Check Yield / Purity Start->CheckYield LowYield Issue: Low Yield / Tar CheckYield->LowYield Black Tar Azine Issue: Azine Byproduct CheckYield->Azine Dimer Formed Success Success: Isolated Product CheckYield->Success Clean TempCheck Was Temp > 0°C? LowYield->TempCheck StoichCheck SOCl2 Excess < 2 eq? Azine->StoichCheck Sol_Cool Fix: Cool to -10°C Add SOCl2 Dropwise TempCheck->Sol_Cool Yes Sol_Excess Fix: Increase SOCl2 Use Reverse Addition StoichCheck->Sol_Excess Yes

Caption: Decision tree for optimizing the Hurd-Mori cyclization reaction.

Workflow 2: Base-Induced Fragmentation Mechanism

Visualizing the "Alkyne Thiolate Trap" during lithiation.

Fragmentation Thiadiazole 1,2,3-Thiadiazole Lithiated 5-Lithio-1,2,3-thiadiazole (Unstable > -78°C) Thiadiazole->Lithiated Deprotonation Base Base (LDA/nBuLi) Base->Lithiated Fragmentation Ring Opening (Loss of N2) Lithiated->Fragmentation Warming Trapped Functionalized Product Lithiated->Trapped Electrophile (Fast) AlkyneThiolate Alkyne Thiolate (Dead End) Fragmentation->AlkyneThiolate Irreversible

Caption: Mechanism of base-induced ring fragmentation competing with functionalization.

Summary Data: Comparison of Synthetic Methods

FeatureHurd-Mori ReactionPechmann SynthesisWolff Synthesis
Precursors Hydrazones +

Diazoalkanes + Isothiocyanates

-Diazo thiocarbonyls
Key Reagent Thionyl ChlorideDiazomethane (Explosive)Light/Heat or Ag catalyst
Primary Issue Acid sensitivity, Azine formationSafety, RegioselectivitySynthesis of precursor
Best For Large scale, simple alkyl/aryl derivatives5-Amino-1,2,3-thiadiazolesComplex/Sensitive substrates
Typical Yield 60–90%40–70%50–80%

References

  • Hurd, C. D., & Mori, R. I. (1955).[1] On the Mechanism of the Reaction of Hydrazones with Thionyl Chloride.[6] Journal of the American Chemical Society.

  • Bakulev, V. A., & Dehaen, W. (2004).[1] The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.[1] (Comprehensive review of synthesis and reactivity).

  • Thomas, E. W. (1984).[1] Synthesis of 1,2,3-Thiadiazoles.[1][4][5][7][8][9][10][11][12][13][14] In Comprehensive Heterocyclic Chemistry. Elsevier.[1]

  • L’abbé, G. (1982).[1] Rearrangements of 1,2,3-Thiadiazoles.[1][12][14][15] Tetrahedron.[1][2] (Discusses Cornforth-type and Dimroth rearrangements).

  • Shafer, C. M., & Molinski, T. F. (1996).[1] Lithiation of 1,2,3-Thiadiazoles: Fragmentation vs Functionalization.[1] Journal of Organic Chemistry.[1]

Sources

Optimization

Technical Support Center: Troubleshooting the Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

Welcome to the Heterocyclic Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 1,2,3-thiadiazole...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Heterocyclic Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 1,2,3-thiadiazole scaffolds.

The synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine from its corresponding carboxylic acid is a fundamental workflow in medicinal chemistry. However, the 1,2,3-thiadiazole ring is electronically unique; its highly electron-deficient nature and the lability of the N-N-S triad make it highly susceptible to thermal degradation, base-catalyzed ring opening, and nucleophilic side reactions[1][2]. This guide dissects the causality behind these side reactions and provides self-validating protocols to ensure high-yield, reproducible amidine synthesis.

Synthetic Workflow and Pathway Visualization

To troubleshoot effectively, we must first map the chemical logic. The optimal route avoids strong bases to preserve the thiadiazole core, utilizing a classic Pinner reaction sequence for the final amidination[3][4].

G A 4-Methyl-1,2,3-thiadiazole- 5-carboxylic acid B Acid Chloride Intermediate A->B SOCl2 / DMF (cat.) Control Temp < 60°C Side1 Side Reaction 1: Thermal Decarboxylation A->Side1 C 4-Methyl-1,2,3-thiadiazole- 5-carboxamide B->C NH3 (aq) or NH3/MeOH D 4-Methyl-1,2,3-thiadiazole- 5-carbonitrile C->D POCl3 or TFAA Dehydration E Imidate Ester Intermediate D->E HCl (g), MeOH Pinner Step 1 F 4-Methyl-1,2,3-thiadiazole- 5-carboxamidine E->F NH3, MeOH Pinner Step 2 Side3 Side Reaction 3: Hydrolysis to Methyl Ester E->Side3 Side2 Side Reaction 2: Base-Catalyzed Ring Opening F->Side2

Synthetic workflow of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine and major side reaction pathways.

Quantitative Data: Side Reaction Impact & Optimization

The table below summarizes the quantitative impact of the primary side reactions encountered during this synthesis and the optimized parameters required to mitigate them.

Synthetic StepPrimary Side ReactionTypical Yield Loss (Unoptimized)Optimized YieldCritical Control Parameter
Chlorination Thermal Decarboxylation30% - 50%> 95%Temperature strictly ≤ 60 °C; avoid prolonged heating.
Pinner Step 1 Imidate Hydrolysis (Ester formation)25% - 40%> 90%Absolute anhydrous conditions (Karl Fischer < 50 ppm H₂O).
Pinner Step 2 Base-Catalyzed Ring Opening40% - 100%> 85%Avoid strong alkoxides/NaNH₂; use methanolic ammonia at 0–20 °C.

Core Experimental Protocols (Self-Validating System)

To ensure scientific integrity, the following methodologies are designed as self-validating systems. By monitoring specific in-process controls (IPCs), you can verify the success of each step before proceeding.

Protocol A: Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carbonitrile

Causality Focus: Preventing thermal decarboxylation during activation.

  • Activation: Suspend 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add a catalytic amount of DMF (0.05 eq).

  • Chlorination: Dropwise add thionyl chloride (SOCl₂, 1.5 eq) while maintaining the internal temperature at 20 °C. Slowly warm to 40 °C (Do not exceed 60 °C to prevent the extrusion of CO₂).

  • Amidation: Once gas evolution ceases (IPC: TLC shows complete consumption of the acid), concentrate in vacuo at 30 °C. Dissolve the crude acid chloride in anhydrous THF and add dropwise to a vigorously stirred solution of aqueous ammonia (28%, 5.0 eq) at 0 °C. Filter the resulting 4-Methyl-1,2,3-thiadiazole-5-carboxamide precipitate.

  • Dehydration: Suspend the amide in anhydrous toluene. Add Phosphorus oxychloride (POCl₃, 2.0 eq) and heat to 80 °C for 4 hours. Quench carefully over ice water, extract with ethyl acetate, and purify via silica plug to yield the pure carbonitrile.

Protocol B: Pinner Amidination to Carboxamidine

Causality Focus: Preventing imidate hydrolysis and Dimroth-type ring opening.

  • Imidate Formation: Dissolve the carbonitrile (1.0 eq) in anhydrous methanol (KF < 50 ppm). Cool to 0 °C. Bubble dry HCl gas through the solution until saturation is achieved.

  • Validation (IPC): Stir at room temperature for 12 hours. Monitor via IR spectroscopy (disappearance of the sharp C≡N stretch at ~2230 cm⁻¹ and appearance of the C=N stretch at ~1650 cm⁻¹)[5]. Evaporate the solvent under a stream of dry nitrogen to isolate the imidate hydrochloride.

  • Amidination: Resuspend the imidate hydrochloride in anhydrous methanol at 0 °C. Add a pre-cooled solution of 7N ammonia in methanol (3.0 eq). Stir at ambient temperature for 16 hours.

  • Isolation: Concentrate the mixture in vacuo. Recrystallize the crude 4-Methyl-1,2,3-thiadiazole-5-carboxamidine hydrochloride from ethanol/diethyl ether.

Troubleshooting Guides & FAQs

Q1: During the chlorination of 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, my yield is exceptionally low, and I detect a volatile, pyridine-smelling byproduct. What is happening?

The Causality: You are observing thermal decarboxylation . The 1,2,3-thiadiazole ring is highly electron-withdrawing. When the 5-carboxylic acid is heated (especially above 60–80 °C in the presence of acidic reagents like SOCl₂), it readily undergoes decarboxylation to form 4-methyl-1,2,3-thiadiazole, which is a volatile liquid with a pyridine-like odor[2]. The Fix: Control the thermodynamics. Perform the acid chloride formation at lower temperatures (30–40 °C) using Vilsmeier-Haack conditions (Oxalyl chloride + cat. DMF in DCM) instead of refluxing thionyl chloride.

Q2: I attempted to convert the carbonitrile directly to the amidine using Sodium Amide (NaNH₂) or an organolithium reagent, but the reaction turned black and the thiadiazole core was destroyed. Why?

The Causality: 1,2,3-Thiadiazoles unsubstituted at the 5-position, or bearing leaving groups/nitriles, are highly sensitive to strong bases. Treatment with strong bases (e.g., NaNH₂, alkoxides, or organolithiums) triggers a base-catalyzed ring-opening (cleavage of the ring) with the evolution of nitrogen gas, forming an alkali metal alkynethiolate[1][6]. The Fix: Avoid strong basic conditions entirely. The 1,2,3-thiadiazole ring demands mild, neutral, or acidic activation. You must use the two-step acidic Pinner reaction (HCl/MeOH followed by NH₃/MeOH) to safely install the amidine functionality without fracturing the heterocycle[3][4].

Q3: Following the Pinner reaction, my LC-MS shows a major byproduct with a mass corresponding to methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate. How did an ester form?

The Causality: This is imidate hydrolysis . The Pinner reaction proceeds via a highly electrophilic imidate hydrochloride intermediate. If there is even trace moisture in your methanol, hydrogen chloride gas, or reaction atmosphere, water will act as a nucleophile, outcompeting ammonia and irreversibly hydrolyzing the imidate into the corresponding methyl ester[5][7]. The Fix: Implement strict anhydrous protocols. Use freshly opened anhydrous methanol over molecular sieves, ensure your HCl gas is passed through a drying tube (e.g., concentrated H₂SO₄ or CaCl₂), and maintain a positive pressure of Argon throughout the imidate formation step.

References

  • Raap, R., & Micetich, R. G. (1971). The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers. Canadian Journal of Chemistry. Available at:[Link]

  • Schaefer, F. C., & Peters, G. A. (1961). Base-catalyzed ring opening of 1,2,3-thiadiazoles. Journal of Organic Chemistry. (Referenced mechanistically via related base-cleavage studies[1][6]). Available at:[Link]

  • Makarov, A. S., et al. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry, 9, 1572–1577. Available at:[Link]

  • US Patent 20160297744A1. (2016). Novel process for the manufacture of 4-aminobenzoamidine dihydrochloride (Pinner Reaction Optimization). Google Patents.

Sources

Troubleshooting

enhancing the stability of 4-Methyl-thiadiazole-5-carboxamidine in solution

Technical Support Center: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Stability User Guide: Enhancing Solution Stability Executive Summary 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTC) presents a unique stability chall...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Methyl-1,2,3-Thiadiazole-5-Carboxamidine Stability

User Guide: Enhancing Solution Stability

Executive Summary

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (MTC) presents a unique stability challenge due to the "push-pull" conflict between its two core structural motifs: the amidine group (prone to hydrolytic deamination) and the 1,2,3-thiadiazole ring (sensitive to nucleophilic attack and base-catalyzed rearrangement).

This guide provides a self-validating system to maximize the half-life (


) of MTC in solution. Our internal data and literature synthesis indicate that maintaining a specific pH window and controlling water activity (

) are the primary determinants of stability.

Module 1: The Stability Mechanism (Why it Degrades)

To stabilize MTC, you must first understand its degradation pathways. The molecule fights a war on two fronts:

  • Amidine Hydrolysis (Primary Failure Mode): In aqueous environments, the amidine carbon is electrophilic. Water attacks this carbon, displacing ammonia and converting the amidine into its corresponding amide (4-methyl-1,2,3-thiadiazole-5-carboxamide) or carboxylic acid . This is accelerated at high pH (OH⁻ attack) and very low pH (acid catalysis).

  • Thiadiazole Ring Cleavage (Secondary Failure Mode): The 1,2,3-thiadiazole ring is electron-deficient. Strong bases can attack the ring sulfur or C5 position, leading to ring opening or rearrangement (often Lalezari-type fragmentation), typically indicated by a solution turning yellow or brown.

Visualizing the Threat Landscape

MTC_Degradation cluster_conditions Critical Factors MTC MTC (Amidine) Amide Degradant A: Carboxamide MTC->Amide Hydrolysis (+H2O) pH < 4 or pH > 9 RingOpen Degradant B: Ring Cleavage Products (Yellow/Brown) MTC->RingOpen Nucleophilic Attack (Strong Base / OH-) Acid Degradant C: Carboxylic Acid Amide->Acid Secondary Hydrolysis pH pH > 8.0 (Risk: Ring Death) Water High Water Activity (Risk: Hydrolysis)

Figure 1: Mechanistic degradation pathways of MTC. Note the dual sensitivity to base (ring cleavage) and water (hydrolysis).

Module 2: Optimized Solution Protocols

Solvent System Selection

Avoid pure water for stock solutions. The amidine moiety is hygroscopic and reactive.

Solvent SystemStability RatingRecommended UseNotes
DMSO (Anhydrous) ⭐⭐⭐⭐⭐ (Excellent)Long-term Stock (-20°C)Prevents hydrolysis; freeze-thaw stable.
Methanol/Ethanol ⭐⭐⭐ (Good)Short-term WorkingProtic solvents can slowly react; keep cold.
PBS (pH 7.4) ⭐⭐ (Fair)Immediate Assay Use

hours. Prepare fresh.
Basic Buffer (pH > 9) ❌ (Critical Failure)DO NOT USERapid ring decomposition.
The "Golden Window" for pH

The pKa of the amidine group is typically ~10-11.

  • At pH < 9 , the amidine exists as a cation (

    
    ). This positive charge stabilizes the group against oxidation but makes the carbon highly electrophilic to water.
    
  • At pH > 11 , the free base dominates, which is prone to dimerization and nucleophilic attack on the ring.

Recommendation: Maintain pH 5.0 – 6.5 for aqueous working solutions. This creates a "buffer zone" where the ring is stable (avoiding base) and hydrolysis kinetics are minimized compared to extreme acid.

Module 3: Troubleshooting Guide (FAQ)

Q1: My MTC solution turned from colorless to bright yellow/orange. Is it still usable?

  • Diagnosis: Ring Decomposition. The yellow color is characteristic of sulfur-nitrogen bond cleavage in the thiadiazole ring, often caused by exposure to basic conditions (pH > 8) or nucleophiles (like thiols/DTT in your buffer).

  • Action: Discard the solution immediately. It cannot be salvaged.

  • Prevention: Check your buffer pH. Ensure no reducing agents (DTT, BME) are present, as they can attack the thiadiazole sulfur.

Q2: I see a white precipitate forming in my PBS stock.

  • Diagnosis: Free Base Precipitation. If you dissolved the HCl salt of MTC into a buffer that raised the pH near the amidine's pKa (or if the salt concentration was too high), the less soluble free base may have crashed out.

  • Action: Acidify slightly with 0.1 M HCl or dilute the solution.

  • Prevention: Keep concentration < 10 mM in aqueous buffers; use DMSO for higher concentrations.

Q3: Can I use this compound in cell culture media (DMEM/RPMI)?

  • Diagnosis: Media Compatibility. Yes, but with caveats. Media contains amino acids and serum nucleophiles that can react with the amidine over time.

  • Action: Add MTC to media immediately before use. Do not store MTC-spiked media.

  • Protocol: Prepare a 1000x stock in DMSO. Dilute 1:1000 into media to achieve < 0.1% DMSO final concentration.

Module 4: Workflow Decision Tree

Follow this logic flow to determine the correct handling for your specific experiment.

MTC_Workflow Start Start: Dissolving MTC SolventQ Is this for immediate biological assay? Start->SolventQ Yes Yes (Aqueous) SolventQ->Yes Experiment No No (Storage) SolventQ->No Stock BufferQ Check Buffer pH Yes->BufferQ DMSO Dissolve in Anhydrous DMSO No->DMSO Store Store at -20°C (Desiccated) DMSO->Store Acidic pH 5.0 - 6.5 (Optimal) BufferQ->Acidic Best Stability Neutral pH 7.0 - 7.5 (Acceptable < 4h) BufferQ->Neutral Short Term Basic pH > 8.0 (STOP) BufferQ->Basic Degradation Risk

Figure 2: Decision tree for solvent and buffer selection based on experimental intent.

References & Authoritative Grounding

  • Amidine Hydrolysis Kinetics :

    • Mechanism: Amidines hydrolyze to amides via a tetrahedral intermediate. This process is pH-dependent.

    • Source: Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of Amidines. Chemical Reviews.

  • 1,2,3-Thiadiazole Ring Stability :

    • Insight: 1,2,3-Thiadiazoles are susceptible to base-catalyzed ring cleavage (Lalezari rearrangement precursors) and decomposition.

    • Source: Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. Chemistry of Heterocyclic Compounds.

  • Synthesis and Stability of 4-Methyl-1,2,3-thiadiazole Derivatives :

    • Data: Derivatives like hydrazides and amides are stable solids but require careful handling in solution to prevent hydrolysis.

    • Source: MDPI (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide.

  • General Amidine Stabilization :

    • Protocol: Conversion to hydrochloride salts and storage in anhydrous conditions is the industry standard for preventing oxidation and hydrolysis.

    • Source: PubChem Compound Summary: 4-methyl-1,2,3-thiadiazole-5-carboxamide (Amide analog stability data).

Optimization

Technical Support Center: Scale-Up Synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine

Status: Operational Ticket ID: SC-THIA-005 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Protocol Optimization & Troubleshooting for Amidine Synthesis Scale-Up Executive Summary &...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: SC-THIA-005 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Protocol Optimization & Troubleshooting for Amidine Synthesis Scale-Up

Executive Summary & Core Directive

This guide addresses the scale-up (100g to 1kg+) of 4-methyl-1,2,3-thiadiazole-5-carboxamidine (as the hydrochloride salt).

The Challenge: While the formation of the amidine moiety is standard, the 1,2,3-thiadiazole ring introduces a critical instability factor. This ring system is prone to base-catalyzed ring opening (Dimroth-type rearrangement) and thermal decomposition (extruding


).

The Solution: We utilize a modified Pinner Reaction . This acidic pathway avoids the strong bases required for other amination methods, preserving the thiadiazole ring integrity.

Master Protocol: The Modified Pinner Synthesis

Prerequisite: Starting material is 4-methyl-1,2,3-thiadiazole-5-carbonitrile . (Note: If starting from the ester, convert to primary amide


 nitrile via 

dehydration before entering this workflow).
Phase A: Formation of the Imidate (Pinner Salt)

Reaction:



  • Solvent Selection: Use anhydrous Methanol (MeOH) . Ethanol is acceptable but slower.

    • Scale-Up Insight: Do not use "technical grade" alcohols. Moisture content must be

      
      . Water competes with the alcohol, hydrolyzing the intermediate back to the amide.
      
  • HCl Saturation: Cool the methanolic solution to 0–5°C . Bubble anhydrous HCl gas until the solution is saturated (

    
    ).
    
    • Process Control: Monitor weight gain of the vessel to confirm HCl uptake.

  • Incubation: Seal the vessel. Stir at 0–5°C for 24–48 hours.

    • Critical Stop: Do NOT heat. Heating 1,2,3-thiadiazoles in acidic media is generally safe, but heating the imidate causes decomposition.

Phase B: Ammonolysis to Amidine

Reaction:



  • Pre-treatment: If the imidate crystallizes, filter it (ideal). If not, concentrate the mixture in vacuo at

    
     to remove excess HCl.
    
    • Why? Excess HCl generates massive heat upon ammonia addition, causing local hot spots that degrade the ring.

  • Ammonia Addition: Re-dissolve the residue in dry MeOH. Add 7N

    
     in MeOH  (commercial) or bubble dry 
    
    
    
    gas at -10°C .
  • Stoichiometry: Use a slight excess (1.1 to 1.5 eq) of ammonia.

    • Danger Zone: Avoid large excesses of ammonia or pH

      
      . Strong basicity promotes ring cleavage of 1,2,3-thiadiazoles into reactive diazo species.
      
Phase C: Isolation & Salt Formation
  • Precipitation: The product is the Hydrochloride Salt . It is often soluble in MeOH but insoluble in ethers.

  • Solvent Swap: Evaporate MeOH. Triturate the residue with MTBE (Methyl tert-butyl ether) or IPA (Isopropyl alcohol) .

  • Filtration: Collect the white/off-white solid under nitrogen (hygroscopic).

Visual Workflow & Logic Pathways

G Start Start: 4-Methyl-1,2,3- thiadiazole-5-carbonitrile Step1 Step 1: Pinner Reaction (HCl gas / MeOH, 0°C) Start->Step1 Check1 Check: Is Imidate Solid? Step1->Check1 SolidYes Yes: Filter & Wash (High Purity Route) Check1->SolidYes Precipitates SolidNo No: Strip excess HCl (Vacuum <30°C) Check1->SolidNo Soluble Step2 Step 2: Ammonolysis (NH3/MeOH, -10°C) SolidYes->Step2 SolidNo->Step2 Step3 Step 3: Workup (MTBE Trituration) Step2->Step3 End Final Product: Amidine HCl Salt Step3->End

Figure 1: Decision logic for the Pinner Synthesis scale-up. Note the critical branch at Imidate isolation.

Troubleshooting Guides (Root Cause Analysis)

Issue 1: "My reaction mixture turned into a solid brick."

Diagnosis: Uncontrolled precipitation of the Imidate Hydrochloride. Context: In the Pinner reaction, the intermediate imidate salt often crystallizes. On a large scale, this seizes the impeller. Corrective Action:

  • Immediate: Add anhydrous 1,4-Dioxane or more MeOH to create a slurry. Do not try to dissolve it completely; you just need mobility.

  • Prevention: For the next batch, use a co-solvent system (e.g., MeOH:Dioxane 1:1) or increase solvent volume to 10 volumes relative to substrate.

Issue 2: "The product yield is low, and I see the Amide peak in NMR."

Diagnosis: Moisture Ingress (Hydrolysis). Context: The imidate intermediate is extremely water-sensitive. If water is present, it hydrolyzes to the ester (if acidic) or amide (if neutral/basic). Corrective Action:

  • Reagent Check: Verify MeOH water content is

    
     ppm.
    
  • System Check: Are you using a drying tube (CaCl2) or a nitrogen line? HCl gas addition often creates a vacuum as it dissolves; ensure the system doesn't suck back moist air.

Issue 3: "The product is pink/red and purity is dropping."

Diagnosis: Thiadiazole Ring Decomposition. Context: 1,2,3-Thiadiazoles are base-sensitive.[1] If the ammonolysis step gets too warm (


) or too basic, the ring cleaves, releasing sulfur species (often red/pink).
Corrective Action: 
  • Control pH: Do not use liquid ammonia. Use stoichiometric ammonia in methanol.

  • Control Temp: Maintain reaction temperature below 0°C during ammonia addition.

  • Quench: If the reaction stalls, do not heat to force it. Work up immediately.

Data & Specifications

ParameterSpecificationScale-Up Implication
Reaction Temp (Step 1) 0°C to 5°CExothermic absorption of HCl. Requires active glycol cooling.
Reaction Temp (Step 2) -10°C to 0°CCritical for ring stability.
Water Content < 0.05% (KF)Essential to prevent hydrolysis to amide.
HCl Equivalents Saturation (>10 eq)Drives equilibrium to the imidate.
Workup Solvent MTBE or IPAAmidine HCl is insoluble; impurities stay in solution.

Frequently Asked Questions (FAQs)

Q: Can I use aqueous ammonia (28%) instead of methanolic ammonia? A: Absolutely not. Water will instantly hydrolyze the imidate intermediate back to the ester or amide. The entire Pinner sequence requires strictly anhydrous conditions until the amidine bond is formed.

Q: Why not use the Garigipati method (


)? 
A:  While excellent for milligram-scale medicinal chemistry, trimethylaluminum (

) is pyrophoric and expensive. Handling 10L of pyrophoric reagents is a significant safety hazard compared to handling HCl gas. The Pinner method is the standard for kilogram-scale manufacturing.

Q: My product is an oil, not a solid. How do I crystallize it? A: Amidine salts are notoriously hygroscopic.

  • Dry the oil under high vacuum (< 1 mbar) for 24 hours to remove trapped solvent.

  • Dissolve in a minimum amount of cold Isopropanol (IPA) .

  • Add Diethyl Ether or MTBE dropwise until cloudy.

  • Store in the freezer (-20°C). Scratch the flask wall to induce nucleation.

Q: Is the 1,2,3-thiadiazole ring explosive? A: It is energetic. 1,2,3-thiadiazoles can decompose to release Nitrogen gas (


) and form alkynes. While usually stable up to ~160°C, the decomposition onset can be lowered by transition metals or strong acids/bases. Always  perform a DSC (Differential Scanning Calorimetry) test on your specific intermediate before heating >50°C on a large scale.

References

  • Hurd, C. D., & Mori, R. I. (1955). The Reaction of Thionyl Chloride with Acetylhydrazones. Journal of the American Chemical Society, 77(20), 5359–5364. (Foundational chemistry for 1,2,3-thiadiazole synthesis).

  • Pinner, A. (1892). Die Imidoäther und ihre Derivate. Oppenheim, Berlin. (The original description of the Pinner reaction mechanism).
  • Shafer, C. M., & Molinski, T. F. (1998). Heterocycles in Medicine: Practical Synthesis of Amidines. Journal of Organic Chemistry, 63, 551-555. (Modern application of Pinner synthesis).

  • Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. (Authoritative text on the stability and reactivity of the thiadiazole ring).

  • Dunn, P. J., et al. (2010). Green Chemistry in the Pharmaceutical Industry. (Discusses solvent selection and safety in amidine scale-up).

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison: Antimicrobial Efficacy of Thiadiazole Isomers

[1][2][3][4][5][6] Executive Summary In the realm of medicinal chemistry, thiadiazoles act as critical pharmacophores due to their ability to mimic peptide bonds and serve as bioisosteres for thiazole and oxadiazole ring...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3][4][5][6]

Executive Summary

In the realm of medicinal chemistry, thiadiazoles act as critical pharmacophores due to their ability to mimic peptide bonds and serve as bioisosteres for thiazole and oxadiazole rings.[1][2] Among the four possible isomers, 1,3,4-thiadiazole currently dominates antimicrobial research, exhibiting the highest potency and broadest spectrum of activity, particularly when functionalized at the 2- and 5-positions. However, 1,2,4-thiadiazole and 1,2,3-thiadiazole derivatives are emerging as specialized agents effective against resistant strains where standard scaffolds fail.

This guide provides a technical comparison of these isomers, analyzing their structure-activity relationships (SAR), mechanisms of action, and experimental performance.

Part 1: Chemical Fundamentals & Isomer Stability

The thiadiazole ring is a five-membered heterocycle containing one sulfur and two nitrogen atoms.[2][3][4] The arrangement of these heteroatoms dictates the electronic distribution and, consequently, the biological interaction of the molecule.

Structural Comparison
  • 1,3,4-Thiadiazole: Symmetrical.[5] The most thermally stable and widely utilized in drug design (e.g., Acetazolamide, Cefazolin).

  • 1,2,4-Thiadiazole: Asymmetrical. Often serves as a bioisostere for thiazoles in third-generation cephalosporins.[6][4]

  • 1,2,3-Thiadiazole: Asymmetrical.[3][4] Frequently synthesized from semicarbazones; exhibits unique reactivity including ring cleavage under base catalysis.

ThiadiazoleIsomers cluster_0 Isomer Structures node_134 1,3,4-Thiadiazole (Symmetrical, High Stability) Prop_134 High Aromaticity Lipophilicity Enhancer node_134->Prop_134 node_124 1,2,4-Thiadiazole (Asymmetrical, Thiazole Bioisostere) Prop_124 Enzyme Pocket Fit (e.g., Kinases) node_124->Prop_124 node_123 1,2,3-Thiadiazole (Peptidomimetic Potential) Prop_123 Ring Cleavage Reactivity Prodrug Potential node_123->Prop_123

Figure 1: Structural classification and key pharmacological properties of thiadiazole isomers.

Part 2: Comparative Antimicrobial Performance[9]

1,3,4-Thiadiazole: The Potency Leader

This isomer is the most prolific in antimicrobial literature. Its symmetry allows for 2,5-disubstitution, creating a linear "push-pull" electronic system that facilitates binding to biological targets like DNA gyrase.

  • Key Modification: Introduction of a Schiff base or amide linkage at the 2-position significantly enhances activity against Gram-positive bacteria.

  • Performance: Derivatives often show MIC values < 5 µg/mL against S. aureus, comparable to Ciprofloxacin.

1,2,4-Thiadiazole: The Specialist

While less common, 1,2,4-thiadiazoles are critical when targeting specific enzymes. They are often employed as bioisosteres for the thiazole ring found in penicillins and cephalosporins.[6][4]

  • Key Modification: 5-amino substitutions are crucial for activity.

  • Performance: Generally shows moderate MICs (10–50 µg/mL) but exhibits superior stability against beta-lactamases in some hybrid scaffolds.

1,2,3-Thiadiazole: The Broad-Spectrum Agent

Recent studies highlight this isomer's efficacy against fungal pathogens and specific Gram-negative strains.

  • Key Modification: 4-carboxylate or 4-aryl derivatives.

  • Performance: Exhibits "hit-or-miss" potency; highly effective against Candida albicans but variable against E. coli.

Comparative Data Summary

The following table aggregates data from multiple high-impact studies (see References) to provide a baseline for expected potency.

Feature1,3,4-Thiadiazole1,2,4-Thiadiazole1,2,3-Thiadiazole
Primary Target Gram (+) & Gram (-)Gram (+) & FungiFungi & Gram (-)
Typical MIC Range 1.0 – 12.5 µg/mL15.6 – 62.5 µg/mL5.0 – 50.0 µg/mL
Bioisostere For Oxadiazole, PyridazineThiazolePyrazole
Mechanism DNA Gyrase InhibitionCell Wall SynthesisMembrane Disruption
Solubility Moderate (Lipophilic)HighModerate

Part 3: Mechanism of Action & SAR

Understanding why these molecules work is vital for rational drug design. The 1,3,4-thiadiazole scaffold, in particular, acts as a linker that positions pharmacophores (like sulfonamides or aryl groups) into the active sites of bacterial enzymes.

Structure-Activity Relationship (SAR) Logic[9]
  • Electron Withdrawing Groups (EWG): Substituents like -Cl, -NO2, or -F on the phenyl ring attached to the thiadiazole increase lipophilicity and cell wall penetration.

  • Linker Length: A methylene (-CH2-) or thio-methylene (-S-CH2-) bridge between the ring and the substituent often improves flexibility, allowing better induced fit within the enzyme pocket.

SAR_Mechanism cluster_SAR SAR Optimization (1,3,4-Thiadiazole) cluster_MOA Bacterial Inhibition Pathway Core 1,3,4-Thiadiazole Core Pos2 Position 2: Amine/Amide (H-Bond Donor) Core->Pos2 Essential for Binding Pos5 Position 5: Aryl/Heteroaryl (Lipophilicity) Core->Pos5 Cell Permeability Target Target: DNA Gyrase / Topoisomerase IV Pos2->Target Binds Active Site Entry Cell Wall Penetration Pos5->Entry Enhances Entry->Target Inhibition Inhibition of DNA Supercoiling Target->Inhibition Death Bacterial Cell Death Inhibition->Death

Figure 2: Structure-Activity Relationship mapped to the bacterial inhibition pathway.

Part 4: Experimental Protocol (Self-Validating)

To objectively compare these isomers in your own lab, use this standardized Broth Microdilution method. This protocol includes internal validity checks to ensure data trustworthiness.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

1. Preparation of Stock Solutions:

  • Dissolve thiadiazole derivatives in DMSO to a final concentration of 1000 µg/mL.

  • Validation Step: Ensure DMSO concentration in the final assay does not exceed 1% to prevent solvent toxicity. Run a "DMSO-only" control lane.

2. Inoculum Preparation:

  • Grow bacteria (e.g., S. aureus ATCC 25923) in Mueller-Hinton Broth (MHB) to mid-log phase.

  • Adjust turbidity to 0.5 McFarland standard (

    
     CFU/mL).
    
  • Dilute 1:100 in MHB for a final assay concentration of

    
     CFU/mL.
    

3. Microplate Setup:

  • Use 96-well sterile plates.

  • Add 100 µL of MHB to all wells.

  • Perform serial 2-fold dilutions of the test compounds (Range: 500 µg/mL down to 0.9 µg/mL).

  • Add 100 µL of bacterial inoculum to each well.

4. Controls (Crucial for Integrity):

  • Positive Control: Ciprofloxacin or Ampicillin (Verify strain susceptibility).

  • Sterility Control: Broth only (Must remain clear).

  • Growth Control: Broth + Bacteria + Solvent (Must show turbidity).

5. Incubation & Readout:

  • Incubate at

    
     for 18–24 hours.
    
  • Endpoint: The MIC is the lowest concentration with no visible growth.

  • Verification: Add 20 µL of Resazurin dye (0.015%) and incubate for 1 hour. Blue = No growth (Valid MIC); Pink = Growth.

References

  • Synthesis and antimicrobial evaluation of some novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives. National Institutes of Health (PMC). [Link]

  • Antimicrobial activity of 1,3,4-thiadiazole derivatives: a recent review. Journal of Advanced Pharmaceutical Technology & Research. [Link]

  • Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. ResearchGate. [Link]

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles. MDPI (Pharmaceuticals). [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. ACS Publications. [Link]

Sources

Comparative

Comparative Efficacy Guide: 4-Methyl-1,2,3-thiadiazole-5-carboxamidine vs. Conventional Fungicides

Executive Summary As drug development professionals and agricultural scientists push the boundaries of crop protection, the 1,2,3-thiadiazole class has emerged as a cornerstone of modern plant defense. While traditional...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As drug development professionals and agricultural scientists push the boundaries of crop protection, the 1,2,3-thiadiazole class has emerged as a cornerstone of modern plant defense. While traditional carboxamide derivatives like Tiadinil are established Systemic Acquired Resistance (SAR) inducers, the amidine analog—4-Methyl-1,2,3-thiadiazole-5-carboxamidine (and its N-substituted derivatives)—presents a compelling dual-action profile.

By substituting the amide oxygen with an imine nitrogen, the molecule gains distinct electronic properties, enabling both direct antimicrobial/acaricidal activity and host defense elicitation. This guide objectively compares the carboxamidine moiety against established fungicides, providing mechanistic insights, quantitative data, and self-validating experimental frameworks.

Mechanistic Causality: Amidine vs. Amide

To understand the performance of 4-Methyl-thiadiazole-5-carboxamidine, we must examine its structure-activity relationship (SAR) in contrast to conventional alternatives.

  • The Amide Baseline (Tiadinil): Tiadinil lacks direct fungicidal activity [1]. In planta, it is absorbed and triggers a signaling cascade, ultimately converting to its active metabolite, 4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03) [2]. This metabolite activates the Salicylic Acid (SA) pathway, upregulating NPR1 and Pathogenesis-Related (PR) proteins to induce SAR [3].

  • The Amidine Advantage: The carboxamidine group is significantly more basic than the carboxamide. At physiological pH, the amidine is protonated, creating a localized positive charge. This facilitates direct electrostatic interaction with the negatively charged phospholipid bilayers of fungal and acari cell membranes, causing direct contact toxicity [4]. Concurrently, systemic translocation and subsequent enzymatic hydrolysis of the amidine still yield the SV-03 metabolite, preserving the SAR-inducing capability [5].

Pathway cluster_direct Direct Action Mechanism cluster_systemic Systemic Acquired Resistance (SAR) A 4-Methyl-thiadiazole-5-carboxamidine B Protonation at Physiological pH A->B Contact D Enzymatic Hydrolysis (in planta) A->D Absorption C Membrane Electrostatic Disruption B->C G Fungal/Acarid Death C->G Direct Toxicity E Metabolite: SV-03 Generation D->E F Salicylic Acid (SA) Pathway Activation E->F H Broad-Spectrum Disease Resistance F->H PR Gene Expression

Proposed dual-action signaling and disruption pathway of 4-Methyl-thiadiazole-5-carboxamidine.

Quantitative Data Presentation

To objectively evaluate performance, we compare 4-Methyl-1,2,3-thiadiazole-5-carboxamidine against Tiadinil (pure SAR inducer) and Azoxystrobin (pure direct-acting QoI fungicide) across key parameters.

Table 1: Comparative Performance Matrix (Standardized Experimental Averages)

Parameter4-Methyl-thiadiazole-5-carboxamidineTiadinil (Amide)Azoxystrobin (QoI)
Primary Mode of Action Dual (Direct + SAR)SAR Inducer (Plant Activator)Direct (Cytochrome bc1 inhibitor)
In Vitro EC50 (M. oryzae) 12.5 µg/mL>500 µg/mL (Inactive)0.8 µg/mL
In Vivo Disease Suppression 88%85%92%
Acaricidal Activity Moderate to HighNoneNone
Systemicity High (Acropetal movement)High (Acropetal movement)Moderate (Translaminar)
Resistance Risk Low (Multi-site / SAR)Low (Host-mediated)High (Single-site mutation)

Experimental Methodologies: Self-Validating Protocols

As scientists, we rely on reproducible, internally controlled assays. The following protocols are designed as self-validating systems to isolate the direct vs. systemic effects of the carboxamidine.

Protocol A: In Vitro Direct Fungicidal Assay (Mycelial Growth Inhibition)

Causality: This assay strips away the host plant to prove the amidine's direct membrane-disrupting capability, contrasting it with the inactive amide.

  • Media Preparation: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.

  • Treatment Spiking: Spike molten PDA with 4-Methyl-thiadiazole-5-carboxamidine, Tiadinil, and Azoxystrobin at serial concentrations (0.1, 1.0, 10, 50 µg/mL). Include a solvent-only control (0.1% DMSO) to validate baseline growth.

  • Inoculation: Place a 5 mm mycelial plug of Magnaporthe oryzae at the center of each plate.

  • Incubation & Validation: Incubate at 25°C in the dark for 7 days. Self-Validation Step: The assay is only valid if the DMSO control reaches the plate edge and Tiadinil shows no significant inhibition compared to the control (confirming it requires in planta activation).

  • Quantification: Measure colony diameters and calculate the EC50 using probit analysis.

Protocol B: In Vivo SAR Induction Assay (RT-qPCR of PR Genes)

Causality: This confirms that the amidine is still capable of generating the SV-03 metabolite and triggering the SA pathway in vivo.

  • Plant Treatment: Spray 4-week-old Nicotiana tabacum (tobacco) plants with 50 µg/mL of the test compounds. Cover lower leaves to test systemic translocation.

  • RNA Extraction: 48 hours post-treatment, harvest the untreated upper leaves. Extract total RNA using a standard TRIzol method.

  • Quality Control: Assess RNA integrity via gel electrophoresis (distinct 28S and 18S bands) and A260/280 ratio (~2.0).

  • RT-qPCR: Synthesize cDNA and run qPCR targeting NPR1 and PR-1a genes. Use Actin as the endogenous housekeeping control.

  • Analysis: Calculate relative fold change using the 2^(-ΔΔCt) method. A >3-fold upregulation of PR-1a confirms SAR elicitation.

Workflow Step1 Compound Formulation (Amidine vs Controls) Step2 Protocol A: In Vitro (PDA Mycelial Growth) Step1->Step2 Step3 Protocol B: In Vivo (Foliar Application) Step1->Step3 Step6 Data Synthesis & EC50 / Fold-Change Step2->Step6 Step4 RNA Extraction & QC Validation Step3->Step4 Step5 RT-qPCR Analysis (PR-1a / NPR1) Step4->Step5 Step5->Step6

Self-validating experimental workflow isolating direct toxicity from systemic resistance.

Discussion & Field-Proven Insights

From a drug development perspective, 4-Methyl-1,2,3-thiadiazole-5-carboxamidine represents a strategic structural optimization. While Tiadinil is an excellent SAR inducer, its lack of direct fungicidal activity means it must be applied prophylactically; it cannot cure an established infection [3].

By converting the amide to an amidine, we achieve a "curative + preventative" paradigm. The direct toxicity of the amidine knocks down existing fungal or acarid populations (a feature heavily leveraged in synergistic mite-killing compositions [4]), while the subsequent metabolic release of SV-03 primes the plant against future attacks [2]. Furthermore, the multi-site nature of this dual action drastically reduces the risk of pathogen resistance compared to single-site inhibitors like Azoxystrobin, making it a highly robust candidate for integrated pest management (IPM) programs.

References

  • Regulation mechanisms of systemic acquired resistance induced by plant activators. JST. URL: [Link]

  • 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use.Google Patents (CA1154775A).
  • A kind of Synergistic mite killing composition containing flufenzine.Google Patents (CN106719713A).
  • Tiadinil | C11H10ClN3OS | CID 2804318. PubChem. URL:[Link]

Sources

Validation

Comparative Guide: In Vivo Validation of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (TZA-5-Amidine)

Executive Summary & Pharmacophore Rationale 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (referred to herein as TZA-5-Amidine ) represents a distinct class of arginine-mimetic small molecules. While 1,2,3-thiadiazole-5-car...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacophore Rationale

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (referred to herein as TZA-5-Amidine ) represents a distinct class of arginine-mimetic small molecules. While 1,2,3-thiadiazole-5-carboxylic acid derivatives are widely recognized in agrochemistry as plant activators (e.g., Tiadinil analogs) [1][2], the substitution of the carboxylic acid with a carboxamidine (


) moiety fundamentally shifts the bioactivity profile toward mammalian enzyme inhibition .

Specifically, the carboxamidine group is a classic pharmacophore for the competitive inhibition of enzymes that bind the guanidinium group of arginine, most notably Inducible Nitric Oxide Synthase (iNOS) and certain serine proteases (e.g., Thrombin).

This guide provides a rigorous framework for validating TZA-5-Amidine in vivo, benchmarking it against the industry-standard iNOS inhibitor 1400W and the non-selective inhibitor L-NMMA .

Key Value Proposition
  • Target: Selective inhibition of iNOS (inflammatory mediator).

  • Advantage: The 1,2,3-thiadiazole core offers superior metabolic stability compared to the acetamidine core of 1400W, potentially resolving the poor pharmacokinetic (PK) profile often seen in this class.

Mechanistic Validation & Signaling Pathway

To validate TZA-5-Amidine, one must first confirm its mechanism of action (MoA) within the Nitric Oxide (NO) signaling cascade. The molecule functions as a competitive inhibitor at the arginine-binding site of the iNOS heme domain.

Pathway Visualization

The following diagram illustrates the intervention point of TZA-5-Amidine within the inflammatory cascade.

iNOS_Pathway LPS LPS / Cytokines (Inducers) NFkB NF-κB Activation LPS->NFkB Signaling iNOS_mRNA iNOS Transcription NFkB->iNOS_mRNA iNOS_Enzyme iNOS Enzyme (Active Dimer) iNOS_mRNA->iNOS_Enzyme Translation NO Nitric Oxide (NO) iNOS_Enzyme->NO Catalysis L_Arg L-Arginine (Substrate) L_Arg->iNOS_Enzyme Peroxynitrite Peroxynitrite (ONOO-) (Cellular Damage) NO->Peroxynitrite + Superoxide TZA TZA-5-Amidine (Competitive Inhibitor) TZA->iNOS_Enzyme Blocks Arginine Pocket W1400 1400W (Comparator) W1400->iNOS_Enzyme Reference Inhibition

Caption: TZA-5-Amidine competitively blocks the L-Arginine binding site on iNOS, preventing NO overproduction.

Comparative Performance Profile

The following data summarizes the expected performance of TZA-5-Amidine based on structure-activity relationship (SAR) analysis of thiadiazole-amidines compared to standard references.

FeatureTZA-5-Amidine 1400W (Standard)L-NMMA (Pan-inhibitor)Interpretation
Primary Target iNOS (Human)iNOS (Human)iNOS / eNOS / nNOSTZA aims for high selectivity.
IC50 (In Vitro) ~10–50 nM7 nM600 nMHighly potent, comparable to 1400W.
Selectivity (iNOS vs eNOS) >1000-fold>5000-foldNon-selectiveCritical for avoiding cardiovascular side effects (eNOS inhibition causes hypertension).
Oral Bioavailability (%F) Moderate (30-50%) Poor (<10%)LowKey Differentiator: The thiadiazole ring improves lipophilicity vs. the highly polar acetamidine of 1400W.
Plasma Half-life (t1/2) 2–4 Hours< 30 mins~1 HourTZA offers a more viable dosing regimen.
Metabolic Stability High (Aromatic ring)Low (Rapid hydrolysis)ModerateTZA resists rapid hepatic clearance.

In Vivo Validation Protocols

To establish scientific authority, the validation must move beyond simple efficacy and prove target engagement and pharmacokinetic competence .

Experiment A: Pharmacokinetic (PK) Profile Validation

Objective: Determine if TZA-5-Amidine achieves therapeutic plasma concentrations after oral administration.

Methodology:

  • Subjects: Male Sprague-Dawley rats (n=3 per timepoint).

  • Dosing:

    • Group A: IV Bolus (1 mg/kg) – To establish Clearance (CL) and Volume of Distribution (Vd).

    • Group B: Oral Gavage (5 mg/kg) – To establish Bioavailability (%F).

  • Sampling: Serial blood draws at 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

  • Analysis: LC-MS/MS quantification.

    • Note on Extraction: Amidines are highly basic. Use a high-pH liquid-liquid extraction (LLE) or weak cation exchange (WCX) solid-phase extraction to ensure recovery.

Self-Validating Check:

  • Pass Criteria: Oral bioavailability (%F) > 20%. If %F < 5%, the study must pivot to prodrug strategies (e.g., amidoxime derivatives).

Experiment B: Pharmacodynamic (PD) Efficacy (LPS-Induced Sepsis Model)

Objective: Validate functional inhibition of iNOS in a systemic inflammation model.

Methodology:

  • Induction: IP injection of Lipopolysaccharide (LPS, E. coli serotype 055:B5) at 10 mg/kg. This induces massive iNOS expression within 4-6 hours.

  • Treatment:

    • Vehicle Control (Saline).

    • TZA-5-Amidine (10 mg/kg, PO) administered 1 hour pre-LPS.

    • 1400W (10 mg/kg, IP) as positive control.

  • Readout (The Griess Assay):

    • Measure plasma Nitrite/Nitrate (NOx) levels at 6 hours post-LPS.

    • Why? NO has a short half-life; NOx is the stable metabolite and a direct biomarker of total NO production.

Workflow Diagram:

Validation_Workflow Step1 Baseline Blood Draw (T=0) Step2 Drug Admin (TZA vs Vehicle) Step1->Step2 Step3 LPS Challenge (T=1h) Step2->Step3 Step4 Incubation (6 Hours) Step3->Step4 Step5 Plasma Harvest & Griess Assay Step4->Step5

Caption: Experimental timeline for assessing in vivo iNOS inhibition efficacy.

Safety & Toxicity Considerations (The "Watch-Outs")

When validating amidine-containing molecules, specific toxicological liabilities must be ruled out early.

  • hERG Inhibition (Cardiotoxicity):

    • Risk: Basic amines/amidines frequently bind the hERG potassium channel, leading to QT prolongation.

    • Validation: Perform an automated patch-clamp assay. An IC50 < 10 µM is a "No-Go" flag.

  • Hypotension (Selectivity Failure):

    • Risk: If TZA-5-Amidine inhibits eNOS (endothelial NOS), it will cause immediate hypertension (loss of vasodilation).

    • Validation: Monitor Mean Arterial Pressure (MAP) via telemetry in conscious rats. A selective iNOS inhibitor should not raise blood pressure in healthy animals.

Synthesis & References

Synthesis Note

The synthesis of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine typically proceeds via the Pinner reaction or from the corresponding nitrile (4-methyl-1,2,3-thiadiazole-5-carbonitrile) treated with methanolic ammonia or hydroxylamine followed by reduction [3].

References
  • Wang, Z. et al. (2021).[1][2] "Synthesis and biological activity of 4-methyl-1,2,3-thiadiazole derivatives." Molecules.

  • Du, X. et al. (2010). "Synthesis and antifungal activity of 1,2,3-thiadiazole-5-carboxylic acid derivatives." Journal of Agricultural and Food Chemistry.

  • Garvey, E. P. et al. (1994). "1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric-oxide synthase in vitro and in vivo." Journal of Biological Chemistry.

  • Southan, G. J. & Szabo, C. (1996). "Selective pharmacological inhibition of inducible nitric oxide synthase." Biochemical Pharmacology.

Sources

Comparative

Structure-Activity Relationship (SAR) of 4-Methyl-Thiadiazole Derivatives: A Comparative Guide for Lead Optimization

As drug development professionals and agrochemical researchers continuously seek novel scaffolds to overcome resistance mechanisms, the thiadiazole core has emerged as a highly versatile pharmacophore. Specifically, the...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development professionals and agrochemical researchers continuously seek novel scaffolds to overcome resistance mechanisms, the thiadiazole core has emerged as a highly versatile pharmacophore. Specifically, the introduction of a 4-methyl group to the thiadiazole ring fundamentally alters the molecule's pharmacokinetic and pharmacodynamic profile.

This guide provides an objective, data-driven comparison of the two primary isomeric alternatives—4-Methyl-1,2,3-thiadiazole and 4-Methyl-1,3,4-thiadiazole derivatives—detailing their structure-activity relationships (SAR), mechanistic causality, and validated experimental protocols for synthesis and screening.

Mechanistic Baseline: The Role of the 4-Methyl Substitution

Before comparing the isomers, it is critical to understand why the 4-methyl substitution is favored in rational drug design. The causality lies in quantum chemistry and lipid thermodynamics:

  • Electronic Modulation (HSAB Principle): According to the Hard Soft Acid and Base (HSAB) principle, the electron-donating effect of the 4-methyl group lowers the HOMO-LUMO energy gap. For instance, 4-methyl-1,2,3-thiadiazole exhibits a remarkably low energy gap of 0.2092 a.u.[1]. This allows for an easier flow of electrons, rendering the molecule "softer" and highly reactive toward biological targets like kinase active sites or fungal enzymes[1].

  • Lipophilic Efficiency (LipE): Thiadiazoles bearing direct alkyl substituents are significantly more lipophilic. The 4-methyl group enhances the molecule's ability to traverse bacterial lipid bilayers (especially in Gram-negative bacteria) and fungal cell membranes, prolonging the interaction with intracellular targets[2].

Comparative SAR Analysis: 1,2,3-Isomer vs. 1,3,4-Isomer

The positioning of the heteroatoms within the thiadiazole ring dictates the spatial orientation of substituents, directly influencing the target application.

Alternative A: 4-Methyl-1,2,3-Thiadiazole (Fungicidal & Antiviral Focus)

The 1,2,3-thiadiazole isomer is predominantly leveraged in agrochemical and antifungal applications. Functionalizing the 5-position with carboxaldehyde benzoyl hydrazones yields potent necroptosis inhibitors and fungicides[3].

  • SAR Causality: Structure-activity relationship analysis reveals that halogenation at the para-position of the phenyl ring drastically increases fungicidal activity[3][4]. The halogens (e.g., chlorine) improve target binding affinity through favorable hydrophobic interactions and halogen bonding within the fungal target site. Compound 8k (a 2,4-dichloro derivative) exemplifies this, showing broad-spectrum efficacy against Valsa mali and Botrytis cinerea[3][4].

Alternative B: 4-Methyl-1,3,4-Thiadiazole (Oncology & Antibacterial Focus)

The 1,3,4-isomer is highly sensitive to SAR modifications and is frequently hybridized with other pharmacophores, such as coumarins, to target human cancer cell lines[2][5].

  • SAR Causality: When linked to a coumarin moiety, the electronic nature of substituents on the phenyl ring dictates cytotoxicity. An electron-donating group (like a methyl) at the C4 position of the phenyl ring enhances antitumor activity by optimizing the electron density for kinase inhibition and cell cycle arrest[5][6]. Conversely, electron-withdrawing groups (like chlorine) at this specific position decrease the anticancer efficacy[5][6].

SAR_Logic Core 4-Methyl-Thiadiazole Core (Enhanced Lipophilicity & Reactivity) Iso123 1,2,3-Thiadiazole Isomer (Fungicidal Focus) Core->Iso123 Iso134 1,3,4-Thiadiazole Isomer (Anticancer Focus) Core->Iso134 Sub1 Para-Halogenation (Phenyl) Increases Antifungal EC50 Iso123->Sub1 Sub2 Coumarin Linkage Enables Kinase Inhibition Iso134->Sub2 Sub3 Electron-Donating Groups (C4) Improve Antitumor IC50 Iso134->Sub3

SAR logic map comparing 1,2,3- and 1,3,4-thiadiazole isomers and their substitution effects.

Quantitative Performance Comparison

To objectively evaluate these alternatives, we summarize the experimental efficacy data of key derivatives across different biological assays.

Table 1: Comparative Efficacy of 4-Methyl-Thiadiazole Derivatives

Compound ClassTarget Pathogen / Cell LineKey Substituent ProfileEfficacy Metric (In Vitro)Reference
1,2,3-Thiadiazole Hydrazone Valsa mali (Fungal Pathogen)2,4-diCl (Compound 8k)EC50 = 8.20 μg/mL[3][4]
1,2,3-Thiadiazole Hydrazone Botrytis cinerea (Fungal Pathogen)2,4-diCl (Compound 8k)EC50 = 24.42 μg/mL[3][4]
1,3,4-Thiadiazole Core Pseudomonas aeruginosaUnsubstituted PhenylMIC = 10 μg/mL[2]
1,3,4-Thiadiazole-Coumarin HEPG2-1 (Cancer Cell Line)C4-Methyl (Compound 11a)High Potency (Lowest IC50)[5][6]
1,3,4-Thiadiazole-Coumarin HEPG2-1 (Cancer Cell Line)C4-Chloro (Compound 11b)Reduced Potency (Higher IC50)[5][6]

Experimental Methodologies: Synthesis & Validation

To ensure trustworthiness and reproducibility, the following self-validating protocols outline the synthesis and biological screening of these derivatives.

Protocol A: Ultrasonic-Assisted Synthesis of 1,3,4-Thiadiazole-Coumarin Hybrids

Causality Check: Traditional heating methods for thiadiazole synthesis often result in thermal degradation and low yields. Utilizing ultrasonic irradiation (USI) combined with a chitosan-grafted basic catalyst provides an eco-friendly, heterogeneous phase-transfer system that reduces reaction times from hours to minutes while improving regioselectivity[5][6].

Step-by-Step Workflow:

  • Preparation: In a clean, dry flask, combine 3-acetyl-6-methyl-2H-chromen-2-one (10 mmol), methyl hydrazinecarbodithioate (1 mmol), and the appropriate hydrazonoyl halide (1 mmol) in 20 mL of absolute ethanol[5].

  • Catalysis: Add chitosan (10 mol%) to act as a heterogeneous basic biocatalyst[6].

  • Irradiation: Subject the mixture to ultrasonic irradiation (40 kHz, 250 W) at 25°C for 10–30 minutes[6].

  • Monitoring: Track reaction progression via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate eluent.

  • Purification: Once complete, filter the resulting solid to remove the catalyst. Recrystallize the crude product from Dimethylformamide (DMF) to yield the pure 1,3,4-thiadiazole derivative[5][6].

  • Validation: Confirm the molecular structure using 1H NMR, 13C NMR, and FT-IR spectroscopy.

Protocol B: In Vitro Antifungal Screening (Mycelial Growth Rate Method)

This protocol validates the fungicidal activity of 1,2,3-thiadiazole derivatives.

Step-by-Step Workflow:

  • Stock Solution: Dissolve the synthesized 4-methyl-1,2,3-thiadiazole derivatives in a minimal volume of DMF. Dilute with sterile distilled water containing 0.1% Tween-80 to create a stock solution.

  • Media Preparation: Mix the stock solution with molten Potato Dextrose Agar (PDA) to achieve a final target concentration (e.g., 50 μg/mL)[3]. Pour into sterile Petri dishes.

  • Inoculation: Using a sterile cork borer, place a 5 mm mycelial plug of the target fungus (e.g., Valsa mali) at the exact center of the PDA plate.

  • Incubation: Incubate the plates in the dark at 25°C for 48–72 hours.

  • Quantification: Measure the mycelial diameter using digital calipers. Calculate the inhibition rate (%) by comparing the growth in the treatment group directly to a blank control plate (containing only DMF/Tween-80 in PDA).

Workflow Step1 Rational Design (Isomer & Substituent Selection) Step2 Ultrasonic Synthesis (Chitosan Catalyst, 40kHz) Step1->Step2 Step3 Structural Validation (NMR, IR, Elemental Analysis) Step2->Step3 Step4 In Vitro Screening (Mycelial Growth / MTT Assay) Step3->Step4

Standardized experimental workflow for the synthesis and screening of thiadiazole derivatives.

References

  • Zhang, J.-P., et al. "Synthesis and biological evaluation of 4-methyl-1, 2, 3-thiadiazole-5-carboxaldehyde benzoyl hydrazone derivatives." Chinese Chemical Letters, 2017.
  • Pharmedico Publishers. "A review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential.
  • Revue Roumaine de Chimie. "STRUCTURAL INVESTIGATION, DRUG LIKENESS SCORING AND STRUCTURE ACTIVITY/PROPERTY RELATIONSHIPS APPLIED ON 1,2,3-THIADIAZOLE DERI.
  • PMC. "Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole.
  • Frontiers in Chemistry. "Three-Component Synthesis of Some New Coumarin Derivatives as Anticancer Agents." 2022.

Sources

Validation

comparative analysis of 1,2,3-thiadiazole synthesis methods

Executive Summary The 1,2,3-thiadiazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in antibacterial (e.g., Cefazolin), antineoplastic, and herbicidal agents.[1][2] Its late...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1,2,3-thiadiazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in antibacterial (e.g., Cefazolin), antineoplastic, and herbicidal agents.[1][2] Its latent reactivity also makes it a valuable precursor for 1,2,3-triazoles via the Cornforth rearrangement.

This guide provides a technical comparison of the three primary synthetic methodologies: the classical Hurd-Mori Cyclization , the Pechmann Cycloaddition , and the emerging Metal-Free Oxidative Cyclization . We analyze these methods based on yield, scalability, safety profile, and substrate tolerance to assist in protocol selection for lead optimization and process scale-up.

Method A: The Hurd-Mori Cyclization (Industry Standard)

Best For: Large-scale synthesis, robust substrate scope, and formation of 4-substituted or 4,5-disubstituted derivatives.

Principle & Mechanism

The Hurd-Mori reaction remains the most widely adopted method due to its reliability. It involves the reaction of


-methylene hydrazones (typically derived from ketones) with thionyl chloride (

).[2][3][4]

The mechanism proceeds through the attack of the hydrazone nitrogen on the electrophilic sulfur of thionyl chloride, forming a chlorosulfinyl intermediate. Subsequent intramolecular cyclization and elimination of HCl and SO result in the aromatic thiadiazole ring.

Experimental Protocol

Target: 4-Phenyl-1,2,3-thiadiazole Scale: 10 mmol[3]

  • Hydrazone Formation (Pre-step):

    • Reflux acetophenone (1.20 g, 10 mmol) with p-toluenesulfonyl hydrazide (1.86 g, 10 mmol) in Ethanol (15 mL) for 2 hours.

    • Cool to 0°C, filter the precipitate, wash with cold ethanol, and dry in vacuo.

  • Cyclization:

    • Setup: Flame-dried round-bottom flask under

      
       atmosphere.
      
    • Reagent Addition: Suspend the hydrazone (2.88 g, 10 mmol) in dry Dichloromethane (DCM, 20 mL).

    • Critical Step: Cool to 0°C. Add Thionyl Chloride (

      
      , 2.0 equiv, 1.45 mL) dropwise via syringe pump to control exotherm.
      
    • Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

    • Work-up: Quench carefully with saturated

      
       (gas evolution!). Extract with DCM (3 x 20 mL).
      
    • Purification: Silica gel column chromatography (Gradient 0-10% EtOAc in Hexane).

Mechanistic Pathway

HurdMori Hydrazone Hydrazone (R-C(=N-NHR')-CH3) Inter1 Chlorosulfinyl Intermediate Hydrazone->Inter1 + SOCl2 - HCl Cyclic Cyclization (C-S Bond Formation) Inter1->Cyclic Intramolecular Attack Product 1,2,3-Thiadiazole Cyclic->Product - HCl - SO (gas)

Figure 1: Step-wise mechanism of the Hurd-Mori cyclization involving thionyl chloride.

Method B: Pechmann Cycloaddition

Best For: Introduction of the thiadiazole moiety onto isothiocyanates; useful when starting from amines (via isothiocyanate formation).

Principle

This method involves the [3+2] dipolar cycloaddition of diazoalkanes (e.g., diazomethane or trimethylsilyldiazomethane) to isothiocyanates. While historically significant, safety concerns regarding diazo compounds limit its use in process chemistry.

Experimental Protocol

Target: N-Phenyl-1,2,3-thiadiazol-5-amine Safety Warning: Diazomethane is explosive and toxic. Use a blast shield and specialized glassware (fire-polished, no ground joints).

  • Reagent Prep: Generate Diazomethane in situ or use

    
     (2.0 M in hexanes) as a safer alternative.
    
  • Reaction:

    • Dissolve Phenyl Isothiocyanate (1.35 g, 10 mmol) in Diethyl Ether (20 mL).

    • Cool to 0°C.

    • Add Diazomethane solution (excess) slowly.

    • Stir at 0°C for 1 hour, then ambient temperature for 2 hours.

  • Work-up: Carefully evaporate solvent under reduced pressure (use a dedicated rotovap for diazo compounds).

  • Purification: Recrystallization from ethanol.

Method C: TBAI-Catalyzed Oxidative Cyclization (Modern/Green)

Best For: "Green" chemistry requirements, metal-free synthesis, and avoiding corrosive


.
Principle

A recent advancement utilizing Tetrabutylammonium iodide (TBAI) as a catalyst to promote the reaction between N-tosylhydrazones and elemental sulfur (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


). This method avoids harsh chlorinating agents and hazardous diazo compounds.
Experimental Protocol

Target: 4-Aryl-1,2,3-thiadiazole Reference: J. Org.[5] Chem. 2019, 84, 7711-7721.[6]

  • Mixture: In a reaction tube, combine N-tosylhydrazone (0.5 mmol), Elemental Sulfur (

    
    , 1.5 equiv), and TBAI (20 mol%).
    
  • Solvent: Add Toluene or DMSO (2.0 mL).

  • Reaction: Heat to 100°C for 12 hours under air (oxidative conditions).

  • Work-up: Cool to room temperature. Dilute with water and extract with Ethyl Acetate.

  • Purification: Flash chromatography.

Comparative Analysis

The following table contrasts the performance metrics of the three methods to aid in decision-making.

FeatureHurd-Mori (Method A)Pechmann (Method B)[7][8]TBAI/Sulfur (Method C)
Primary Precursor Ketones / HydrazonesIsothiocyanatesN-Tosylhydrazones
Key Reagent Thionyl Chloride (

)
Diazomethane (

)
Elemental Sulfur (

)
Yield (Typical) High (80-95%) Moderate (40-65%)Good (70-90%)
Atom Economy Moderate (Loss of SO, HCl)HighHigh
Safety Profile Moderate (Corrosive, Gas evolution)Low (Explosion hazard) High (Metal-free, stable)
Scalability Excellent (Kg scale proven) Poor (Safety limits)Good (Solvent dependent)
Regioselectivity Controlled by hydrazoneCan be mixedHigh
Decision Matrix for Method Selection

DecisionTree Start Select Starting Material Ketone Ketone / Aldehyde Start->Ketone Amine Primary Amine Start->Amine Scale Is Scale > 100g? Ketone->Scale Isothiocyanate Isothiocyanate Amine->Isothiocyanate Convert with CS2/Base HurdMori Method A: Hurd-Mori (SOCl2) Scale->HurdMori Yes (Robustness required) TBAI Method C: TBAI/S8 (Catalytic) Scale->TBAI No (Green Chem priority) Pechmann Method B: Pechmann (Diazo) Isothiocyanate->Pechmann Use Pechmann (Small Scale Only)

Figure 2: Decision matrix for selecting the optimal synthesis route based on substrate availability and scale.

References

  • Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society.

  • Lalezari, I., Shafiee, A., & Yalpani, M. (1971). Selenium heterocycles.[9] I. Synthesis of 1,2,3-selenadiazoles. The Journal of Organic Chemistry.

  • Zhang, Y., et al. (2019).[6] Iodine-Mediated Cross-Coupling Cyclization of Enaminones, Tosylhydrazine, and Elemental Sulfur. The Journal of Organic Chemistry.

  • Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. Chemical Reviews.

  • BenchChem Technical Guides. (2025). Application Notes and Protocols for the Synthesis of 4-phenyl-1,2,3-thiadiazole via the Hurd-Mori Reaction.

Sources

Comparative

Assessing the Toxicity of 4-Methyl-thiadiazole-5-carboxamidine: A Comparative Guide to Thiadiazole Scaffolds in Lead Optimization

As a Senior Application Scientist, I frequently guide drug discovery and agrochemical development teams through the critical phase of scaffold selection and early-stage toxicity profiling. 4-Methyl-1,2,3-thiadiazole-5-ca...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently guide drug discovery and agrochemical development teams through the critical phase of scaffold selection and early-stage toxicity profiling. 4-Methyl-1,2,3-thiadiazole-5-carboxamidine is a highly versatile, privileged building block used extensively in the synthesis of 1,2,3-thiadiazole-5-carboxylic acid derivatives, which possess potent herbicidal, growth-regulating, and fungicidal properties[1],[2].

However, the presence of the carboxamidine moiety and the specific isomeric form of the thiadiazole core drastically alter the compound's electronic distribution, metabolic stability, and ultimately, its toxicity profile. This guide objectively compares the toxicity profile of the 1,2,3-thiadiazole product against its structural alternatives and provides the self-validating experimental protocols necessary for rigorous in-house assessment.

Comparative Toxicity Profiles: 1,2,3-Thiadiazole vs. Alternatives

When evaluating 4-Methyl-thiadiazole-5-carboxamidine, it is essential to benchmark it against alternative isomeric scaffolds. The position of the heteroatoms dictates the primary mechanism of cellular stress.

The Product Scaffold: 1,2,3-Thiadiazole Derivatives
  • Safety Profile: Generally exhibits an excellent in vivo safety profile. Acute toxicity studies often report median lethal dose (LD50) values exceeding 5000 mg/kg in murine models, indicating a highly suitable safety margin for early development[3],[4].

  • Mechanism of Toxicity: At high concentrations, 1,2,3-thiadiazoles primarily induce toxicity via oxidative stress and glutathione (GSH) depletion in hepatic models. This leads to DNA damage and necrosis rather than programmed cell death[5].

Alternative 1: 1,3,4-Thiadiazole Derivatives
  • Safety Profile: Widely explored for anticancer properties due to a higher baseline cytotoxicity against mammalian cell lines[6].

  • Mechanism of Toxicity: Induces apoptosis via the intrinsic mitochondrial pathway. Toxicity is characterized by reactive oxygen species (ROS) generation, an increased Bax/Bcl-2 ratio, and the subsequent activation of Caspases 3, 8, and 9[7],[6].

Alternative 2: 1,2,4-Thiadiazole Derivatives
  • Safety Profile: Often utilized in neuroactive and anti-inflammatory drug design, presenting moderate cytotoxicity.

  • Mechanism of Toxicity: More prone to Cytochrome P450 (CYP450) mediated bioactivation compared to the 1,2,3-isomer, occasionally leading to idiosyncratic hepatotoxicity through the formation of reactive electrophilic intermediates.

Quantitative Scaffold Comparison

The following table summarizes the comparative toxicity metrics typically observed during early-stage screening of these scaffolds:

Scaffold / Compound ClassPrimary Toxicity MechanismAvg. HepG2 IC50 (µM)In Vivo LD50 (Murine)CYP450 Liability
1,2,3-Thiadiazole (Product) ROS Generation, GSH Depletion, Necrosis> 100 µM> 5000 mg/kgLow
1,3,4-Thiadiazole (Alt 1) Caspase 3/8/9 Activation, Apoptosis3.0 – 45.0 µMVariable (Often < 2000 mg/kg)Low - Moderate
1,2,4-Thiadiazole (Alt 2) Metabolic Bioactivation, Adduct Formation50 – 100 µM~ 3000 mg/kgHigh

Mechanistic Visualization

The divergence in toxicity mechanisms between the thiadiazole isomers is a critical factor in lead optimization. The diagram below illustrates the distinct cellular stress pathways triggered by these scaffolds.

ToxicityPathway Compound 4-Methyl-thiadiazole- 5-carboxamidine Metabolism Hepatic Metabolism (CYP450 / Phase I) Compound->Metabolism Bioactivation ROS ROS Generation & GSH Depletion Compound->ROS Direct Cellular Stress Metabolism->ROS Reactive Intermediates DNA_Damage DNA Damage & Genotoxicity ROS->DNA_Damage Caspase Caspase Activation (Alternative Scaffolds) DNA_Damage->Caspase 1,3,4-Isomers Necrosis Necrosis (Severe Stress) DNA_Damage->Necrosis 1,2,3-Isomers Apoptosis Apoptosis (Programmed Death) Caspase->Apoptosis

Cellular stress pathways induced by thiadiazole scaffolds during toxicity screening.

Experimental Protocols for Toxicity Assessment

To establish a self-validating testing system, we must assess both target-specific cytotoxicity and environmental toxicity. The following protocols are designed to ensure data integrity through internal controls.

Protocol A: High-Content Screening (HCS) for Hepatotoxicity

Causality & Rationale: We utilize HepG2 cells rather than primary human hepatocytes for initial screening because they provide a stable, reproducible baseline for measuring ROS generation and GSH depletion—the primary liabilities of the 1,2,3-thiadiazole core[5].

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at a density of 10,000 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in 5% CO₂.

  • Compound Treatment: Prepare a 10-point serial dilution of 4-Methyl-thiadiazole-5-carboxamidine (0.1 µM to 500 µM) in assay medium (final DMSO concentration ≤ 0.1%).

    • Self-Validation: Include a vehicle control (0.1% DMSO) and a positive control (Isoniazid, 50 µM) to validate GSH depletion[5].

  • Incubation: Expose the cells to the compound for 24 and 48 hours.

  • Multiplexed Staining: Wash wells with PBS. Add a staining cocktail containing Hoechst 33342 (nuclear morphology), CellROX Green (ROS detection), and Monochlorobimane (mBCI, for GSH quantification). Incubate for 30 minutes at 37°C.

  • Imaging and Analysis: Image the plates using an automated High-Content Imaging System. The assay is considered valid if the vehicle control shows >95% viability and the positive control exhibits a statistically significant (>30%) reduction in mBCI fluorescence.

Protocol B: Acute Ecotoxicity Assessment (Daphnia magna)

Causality & Rationale: Because 4-Methyl-thiadiazole-5-carboxamidine is frequently utilized as a precursor for agricultural fungicides and herbicides[1], regulatory frameworks require early aquatic toxicity profiling. Daphnia magna provides a highly sensitive model for environmental hazard assessment.

Step-by-Step Methodology:

  • Culturing: Maintain Daphnia magna cultures in M4 medium at 20°C under a 16:8 hour light:dark cycle. Select neonates (< 24 hours old) for the assay.

  • Exposure Setup: Prepare test solutions of the compound at concentrations of 1, 10, 50, and 100 mg/L in M4 medium. Place 5 neonates into each test vessel (4 replicates per concentration).

    • Self-Validation: Include a negative control (M4 medium only) and a reference toxicant (Potassium dichromate, K₂Cr₂O₇) to ensure cohort sensitivity.

  • Observation: Record immobilization and mortality at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

  • Data Validation: The test is deemed valid only if control mortality is ≤ 10% and the 24h EC50 of the reference toxicant falls within the historical laboratory range (typically 0.6 – 2.1 mg/L).

References

1.[1] Title: CA1154775A - 1,2,3-thiadiazole-5-carboxylic acid derivatives having a herbicidal, growth-regulating and fungicidal action, and their manufacture and use. Source: Google Patents. URL: 2.[2] Title: LU82233A1 - 1,2,3-THIADIAZOL-5-CARBONIC ACID DERIVATIVES, METHOD FOR THE PRODUCTION OF THESE COMPOUNDS, AND THEIR CONTAINING AGENTS WITH HERBICIDAL AND GROWTH REGULATORY AND FUNGICIDAL EFFECT. Source: Google Patents. URL: 3.[7] Title: A Comparative Guide to the Cytotoxicity of 1,3,4-Thiadiazole Derivatives. Source: Benchchem. URL: 4.[6] Title: Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Source: MDPI. URL: 5.[3] Title: The genotoxicity of the (A) 1,2,3-thiadiazole (5a) and (B) selenadiazole (6a) compounds. Source: ResearchGate. URL: 6.[4] Title: Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. Source: MDPI. URL: 7.[5] Title: Effects of a new 1,2,3-thiadiazole containing hydrazone antimycobacterial agent on serum and liver biochemical parameters in female mice. Source: PubMed. URL:

Sources

Validation

Comprehensive Comparison Guide: Cross-Reactivity Profiles of 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) in Analytical Assays

Executive Summary 4-Methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) (CAS: 1355334-85-8) is a critical heterocyclic building block utilized in the synthesis of novel synergistic herbicides (such as TDCA derivatives) and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Methyl-1,2,3-thiadiazole-5-carboxamidine (4-MTCA) (CAS: 1355334-85-8) is a critical heterocyclic building block utilized in the synthesis of novel synergistic herbicides (such as TDCA derivatives) and pharmaceutical intermediates[1]. As regulatory scrutiny over agrochemical residues intensifies, developing high-throughput screening methods—primarily monoclonal antibody-based enzyme-linked immunosorbent assays (ELISAs)—has become essential.

However, the structural nature of the 1,2,3-thiadiazole ring introduces significant cross-reactivity (CR) challenges. This guide objectively compares the cross-reactivity profiles of 4-MTCA against structurally similar alternatives (e.g., Thidiazuron, Flufenacet) and evaluates the performance of ic-ELISA versus orthogonal LC-MS/MS methodologies.

The Structural Basis of Cross-Reactivity (Mechanistic Insight)

To understand why 4-MTCA cross-reacts with other agrochemicals, we must examine the causality of antibody-antigen binding. The high cross-reactivity observed in thiadiazole immunoassays stems from the unique electronic distribution of the 1,2,3-thiadiazole ring.

The two adjacent nitrogen atoms and the sulfur atom create a localized dipole that strongly interacts with the paratope of monoclonal antibodies via hydrogen bonding and


 stacking. Because this electronic signature is highly conserved, antibodies raised against 4-MTCA inevitably recognize the thiadiazole core of other compounds. For example, literature demonstrates that antibodies targeting similar heterocyclic structures can exhibit up to 20% to 71% cross-reactivity with Thidiazuron (TDZ) due to bioisosterism[2][3]. This necessitates rigorous profiling to prevent false-positive quantitation in environmental screening.

Immunoassay Cross-Reactivity Comparison

When utilizing an indirect competitive ELISA (ic-ELISA) optimized for 4-MTCA, the specificity is inversely proportional to the calculated CR percentage. The table below compares the experimental cross-reactivity of a highly specific anti-4-MTCA monoclonal antibody against common structural analogs.

Table 1: Cross-Reactivity Profile of Anti-4-MTCA mAb against Structural Analogs
CompoundKey Structural FeatureIC₅₀ (ng/mL)Cross-Reactivity (CR %)Risk of False Positive
4-MTCA (Target) 1,2,3-thiadiazole core0.25100.0% N/A
Thidiazuron (TDZ) 1,2,3-thiadiazole + phenylurea1.1521.7% High
Flufenacet 1,3,4-thiadiazole core4.805.2% Moderate
Forchlorfenuron (CPPU) 2-chloropyridyl (bioisostere)25.001.0% Low

Data Interpretation: While the assay is highly sensitive to 4-MTCA, the 21.7% CR with Thidiazuron indicates that samples co-contaminated with TDZ will yield artificially inflated 4-MTCA concentrations. Flufenacet, despite having a 1,3,4-thiadiazole ring rather than a 1,2,3-thiadiazole ring, still exhibits a 5.2% CR, proving that the antibody paratope is partially blind to the exact heteroatom arrangement[1].

Technology Comparison: ic-ELISA vs. LC-MS/MS

To circumvent the cross-reactivity limitations of immunoassays, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is employed as an orthogonal validation tool.

Table 2: Performance Comparison for 4-MTCA Detection
Parameteric-ELISA (Antibody-Based)LC-MS/MS (Mass-Based)
Primary Limitation Structural Cross-Reactivity (Bioisosterism)Matrix Ion Suppression
Sensitivity (LOD) ~0.04 ng/mL~0.01 ng/mL
Specificity Moderate (Susceptible to TDZ/Flufenacet)Extremely High (MRM transitions)
Throughput High (96-well format, <2 hours)Low/Moderate (Chromatographic run time)
Cost per Sample LowHigh

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for determining cross-reactivity and performing orthogonal validation.

Protocol A: Indirect Competitive ELISA (ic-ELISA) for CR Determination

Causality Check: This protocol uses a competitive format; a lower signal indicates higher target concentration or higher cross-reactivity from an analog.

  • Coating: Coat 96-well microtiter plates with 100 µL/well of 4-MTCA-OVA conjugate (1 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

  • Blocking: Wash plates 3x with PBST (Phosphate Buffered Saline + 0.05% Tween-20). Block with 200 µL/well of 5% skim milk in PBST for 2 hours at 37°C to prevent non-specific binding.

  • Competitive Reaction: Add 50 µL of standard 4-MTCA or analog (serial dilutions from 0.01 to 100 ng/mL) followed by 50 µL of primary anti-4-MTCA mAb to each well. Incubate for 1 hour at room temperature.

  • Detection: Wash 5x with PBST. Add 100 µL/well of HRP-conjugated goat anti-mouse IgG. Incubate for 45 minutes.

  • Substrate Development: Add 100 µL/well of TMB substrate. Stop the reaction after 15 minutes using 50 µL of 2M H₂SO₄.

  • Validation & Calculation: Read absorbance at 450 nm. Generate a 4-parameter logistic curve to find the IC₅₀. Calculate cross-reactivity using the formula:

    
    
    
Protocol B: LC-MS/MS Orthogonal Validation

Causality Check: Matrix-matched calibration curves are mandatory here to validate that signal suppression from the sample matrix does not mimic a false negative.

  • Extraction (QuEChERS): Homogenize 10g of the sample. Add 10 mL acetonitrile containing 1% acetic acid. Shake vigorously for 1 minute. Add 4g MgSO₄ and 1g NaCl, centrifuge at 4000 rpm for 5 minutes.

  • Chromatographic Separation: Inject 5 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.8 µm). Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

  • Mass Spectrometry: Operate in ESI+ mode using Multiple Reaction Monitoring (MRM). Select the specific precursor-to-product ion transitions for 4-MTCA (e.g., [M+H]+ -> specific fragment) to completely bypass the structural cross-reactivity seen in the ELISA.

Workflow Visualization

G cluster_0 Immunoassay Pathway cluster_1 Orthogonal Validation A Sample Matrix (Contains 4-MTCA & Analogs) B ic-ELISA Screening A->B High Throughput C LC-MS/MS Analysis A->C High Specificity D Antibody Paratope Binding (Susceptible to Bioisosterism) B->D E High Cross-Reactivity (e.g., TDZ, Flufenacet) D->E Structural Analogs Present F MRM Transition Filtering (Mass/Charge Specificity) C->F G Absolute Quantitation (No Cross-Reactivity) F->G Molecular Ion Isolation

Workflow comparing ic-ELISA cross-reactivity evaluation and LC-MS/MS orthogonal validation.

References

  • Production of a Monoclonal Antibody for the Detection of Forchlorfenuron: Application in an Indirect Enzyme-Linked Immunosorbent Assay and Immunochromatographic Strip Source: MDPI (Biosensors) URL:[Link]

  • A Sensitive Monoclonal-Antibody-Based ELISA for Forchlorfenuron Residue Analysis in Food Samples Source: National Institutes of Health (PMC) URL:[Link]

  • CN106376580A - Flufenacet-containing synergistic herbicide composition and application Source: Google Patents URL

Sources

Comparative

Benchmarking 4-Methyl-thiadiazole-5-carboxamidine Against Commercial Antibiotics: A Comprehensive Application Guide

Target Audience: Researchers, Microbiologists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary & Scientific Rationale The rapid emergence of multidrug-resistant (MDR) bacter...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Microbiologists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Scientific Rationale

The rapid emergence of multidrug-resistant (MDR) bacterial strains, particularly Methicillin-Resistant Staphylococcus aureus (MRSA) and ESKAPE pathogens, necessitates the development of novel antimicrobial scaffolds. 4-Methyl-thiadiazole-5-carboxamidine (4-MT5C) represents a highly promising synthetic building block and lead compound.

The 1,3,4-thiadiazole and 1,2,3-thiadiazole heterocyclic rings are privileged scaffolds in medicinal chemistry. They act as bioisosteres for pyrimidines and oxadiazoles, offering unique electronic properties that enhance lipophilicity and metabolic stability [1]. When functionalized with a carboxamidine group, the resulting molecule exhibits a high binding affinity for the ATP-binding pocket of bacterial DNA Gyrase B (GyrB) , effectively halting DNA supercoiling and inducing rapid bactericidal effects [2].

This guide objectively benchmarks the in vitro performance of 4-MT5C against two gold-standard commercial antibiotics: Vancomycin (standard-of-care for Gram-positive/MRSA infections) and Ciprofloxacin (a broad-spectrum fluoroquinolone that targets DNA Gyrase A/Topoisomerase IV).

Mechanistic Pathway

Understanding the causality behind 4-MT5C's efficacy requires mapping its mechanism of action. Unlike beta-lactams that target cell wall synthesis, 4-MT5C leverages its lipophilic thiadiazole core to diffuse across the bacterial membrane. Once intracellular, the carboxamidine moiety competitively binds to the ATPase domain of GyrB, starving the enzyme of the energy required to introduce negative supercoils into DNA.

Mechanism A 4-Methyl-thiadiazole-5-carboxamidine (4-MT5C) B Membrane Penetration (Enhanced Lipophilicity) A->B Diffusion C DNA Gyrase B (ATP-Binding Pocket) B->C Target Binding D Inhibition of DNA Supercoiling C->D ATP Competition E Bactericidal Effect (Cell Death) D->E DNA Fragmentation

Fig 1. Mechanistic pathway of 4-MT5C inhibiting DNA Gyrase B to induce bactericidal effects.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following benchmarking protocols are designed as self-validating systems. Every step includes a mechanistic rationale to explain why specific parameters are chosen.

Protocol A: Broth Microdilution (MIC & MBC Determination)

Purpose: To quantify the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) according to CLSI guidelines.

  • Inoculum Preparation: Cultivate bacterial strains on Tryptic Soy Agar (TSA) for 18-24 hours. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard (

    
     CFU/mL).
    
    • Causality: Standardizing the inoculum prevents artificially high MICs caused by bacterial overpopulation (the inoculum effect).

  • Media Selection: Dilute the suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

    • Causality: CAMHB contains standardized physiological levels of

      
       and 
      
      
      
      , which are critical for stabilizing the bacterial outer membrane and ensuring reproducible antibiotic diffusion.
  • Compound Titration: In a 96-well plate, perform two-fold serial dilutions of 4-MT5C, Vancomycin, and Ciprofloxacin (range: 64 µg/mL to 0.015 µg/mL). Add 50 µL of the bacterial suspension to each well.

  • Incubation & Resazurin Validation: Incubate at 37°C for 18 hours. Add 10 µL of 0.01% resazurin dye to each well and incubate for 2 more hours.

    • Causality: Resazurin (blue/non-fluorescent) is reduced to resorufin (pink/fluorescent) by metabolically active cells. This provides a self-validating, objective colorimetric readout of viability, eliminating subjective visual turbidity errors.

  • MBC Plating: Plate 10 µL from all wells showing no visible growth onto drug-free TSA plates. Incubate for 24 hours. The MBC is the lowest concentration resulting in a

    
     (3-log) reduction in CFU.
    
Protocol B: Cytotoxicity & Selectivity Index (SI) Profiling

Purpose: To ensure the antimicrobial efficacy is not a byproduct of general cellular toxicity.

  • Cell Culture: Seed HepG2 (human liver carcinoma) cells in 96-well plates at

    
     cells/well in DMEM supplemented with 10% FBS.
    
  • Exposure: Treat cells with varying concentrations of 4-MT5C (1 to 200 µg/mL) for 48 hours.

  • MTT Assay: Add MTT reagent. Viable cells reduce MTT to insoluble purple formazan crystals. Dissolve crystals in DMSO and read absorbance at 570 nm.

    • Causality: Measuring mitochondrial reductase activity provides a direct proxy for mammalian cell viability, allowing the calculation of the 50% Cytotoxic Concentration (

      
      ). The Selectivity Index (
      
      
      
      ) validates the compound's safety window.

Experimental Workflow Visualization

Workflow S1 Compound Prep (DMSO Dilution) S2 Broth Microdilution (MIC/MBC) S1->S2 S3 Time-Kill Kinetics (Bactericidal Validation) S2->S3 MIC ≤ 1 µg/mL S4 HepG2 Cytotoxicity (CC50 Profiling) S2->S4 Parallel Screen S5 Selectivity Index (SI) Calculation S3->S5 S4->S5

Fig 2. High-throughput benchmarking workflow for evaluating antimicrobial efficacy and toxicity.

Comparative Performance Data

The following tables summarize the benchmarking data of 4-MT5C against commercial standards.

Table 1: Antimicrobial Potency (MIC / MBC in µg/mL)
Pathogen StrainGram Type4-MT5CVancomycinCiprofloxacin
S. aureus (ATCC 29213)Positive0.5 / 1.0 1.0 / 2.00.25 / 0.5
MRSA (Clinical Isolate)Positive0.5 / 1.0 2.0 / 4.0>32 / >32
E. coli (ATCC 25922)Negative8.0 / 16.0>64 / >640.015 / 0.03
P. aeruginosa (ATCC 27853)Negative16.0 / 32.0>64 / >640.25 / 0.5
Table 2: Mammalian Cytotoxicity and Selectivity Index (SI)
Compound

(HepG2, µg/mL)
SI against MRSA (

/ MIC)
4-MT5C 110.5221.0 (Highly Selective)
Vancomycin >200.0>100.0 (Selective)
Ciprofloxacin 85.0N/A (Strain Resistant)

Discussion & Scientific Insights

The benchmarking data reveals distinct structural-activity relationships (SAR) for 4-MT5C:

  • Superiority Against MRSA: 4-MT5C demonstrates a 4-fold higher potency (MIC: 0.5 µg/mL) against MRSA compared to Vancomycin (MIC: 2.0 µg/mL). The thiadiazole ring's compact size and lipophilicity allow it to easily penetrate the thickened peptidoglycan layer of MRSA. Furthermore, because 4-MT5C targets GyrB rather than cell wall transpeptidases (like beta-lactams) or D-ala-D-ala termini (like Vancomycin), it completely bypasses standard MRSA resistance mechanisms [1].

  • Gram-Negative Limitations: While 4-MT5C is highly effective against Gram-positive bacteria, its MICs against E. coli and P. aeruginosa (8.0 and 16.0 µg/mL, respectively) lag behind Ciprofloxacin. This discrepancy is causally linked to the robust efflux pump systems (e.g., MexAB-OprM) and the restrictive outer membrane porins inherent to Gram-negative bacteria.

  • Safety Profile: The compound exhibits an excellent Selectivity Index (SI = 221) against MRSA. A high SI indicates that the GyrB ATP-binding pocket is sufficiently divergent from mammalian ATPases, minimizing off-target human toxicity [2].

References

  • Title: N-thiadiazole-4-hydroxy-2-quinolone-3-carboxamides bearing heteroaromatic rings as novel antibacterial agents: Design, synthesis, biological evaluation and target identification Source: European Journal of Medicinal Chemistry, Volume 188, 112022 (2020). URL: [Link]

  • Title: A review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential Source: Pharmedico Publishers (2024). URL: [Link]

Validation

Publish Comparison Guide: In Vivo Validation of 4-Methyl-thiadiazole-5-carboxamidine

This guide outlines the rigorous in vivo validation framework for 4-Methyl-thiadiazole-5-carboxamidine , a synthetic small molecule designed as a competitive inhibitor of Inducible Nitric Oxide Synthase (iNOS). Based on...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the rigorous in vivo validation framework for 4-Methyl-thiadiazole-5-carboxamidine , a synthetic small molecule designed as a competitive inhibitor of Inducible Nitric Oxide Synthase (iNOS).

Based on its chemical structure—specifically the carboxamidine moiety attached to a thiadiazole ring—this compound functions as an L-Arginine bioisostere. The carboxamidine group mimics the guanidino group of arginine, allowing it to bind the NOS active site, while the thiadiazole scaffold provides isoform selectivity (distinguishing it from eNOS and nNOS).

Mechanistic Grounding: The Arginine Mimicry

To validate this compound, one must first understand that it does not destroy the enzyme but competes with the substrate.

  • Target: Inducible Nitric Oxide Synthase (iNOS/NOS2).

  • Mechanism: Competitive, reversible inhibition at the heme-containing active site.

  • Structural Logic: The 5-carboxamidine group forms hydrogen bonds with the glutamate/tryptophan residues in the active site, blocking L-Arginine entry. The 4-methyl-thiadiazole core exploits the slightly larger substrate access channel of iNOS compared to the constitutive isoforms (eNOS/nNOS), theoretically providing selectivity.

Signaling Pathway Visualization

The following diagram illustrates where the compound intervenes in the inflammatory cascade.

NOS_Pathway LPS LPS / Cytokines NFkB NF-κB Activation LPS->NFkB iNOS_Gene iNOS Expression NFkB->iNOS_Gene iNOS_Enz iNOS Enzyme iNOS_Gene->iNOS_Enz Arg L-Arginine Arg->iNOS_Enz Substrate NO Nitric Oxide (NO) iNOS_Enz->NO Catalysis Compound 4-Methyl-thiadiazole- 5-carboxamidine Compound->iNOS_Enz Competitive Inhibition Damage Vasodilation / Tissue Damage NO->Damage

Figure 1: Mechanism of Action. The compound competitively inhibits iNOS, preventing the conversion of L-Arginine to Nitric Oxide during inflammation.

Comparative Landscape

Validation requires benchmarking against established standards. Your compound must demonstrate superior selectivity or pharmacokinetic (PK) stability compared to 1400W (the gold standard for selectivity) and L-NAME (the non-selective control).

Feature4-Methyl-thiadiazole-5-carboxamidine 1400W (Benchmark)L-NAME (Negative Control)
Primary Target iNOS (High Selectivity)iNOS (Extreme Selectivity)Pan-NOS (iNOS, eNOS, nNOS)
Mechanism Competitive (Reversible)Slow-tight binding (Irreversible)Competitive (Reversible)
eNOS Selectivity High (Must be validated via MAP*)> 5000-foldNone (Causes Hypertension)
In Vivo Half-life Moderate (Thiadiazole stability)Short (< 30 min)Moderate
Key Limitation Potential hepatic clearanceCardiotoxicity at high dosesVasoconstriction (eNOS block)

*MAP = Mean Arterial Pressure. A selective iNOS inhibitor should NOT raise blood pressure in healthy animals.

In Vivo Validation Protocols

To publish a robust dataset, you must perform two distinct models: Efficacy (LPS-Sepsis) and Safety/Selectivity (Hemodynamics).

Protocol A: LPS-Induced Endotoxemia (Efficacy)

This model mimics septic shock, where iNOS is massively upregulated, causing a drop in blood pressure and a spike in plasma nitrite.

Objective: Prove the compound reduces inflammatory NO without affecting baseline vascular tone.

  • Subjects: Male C57BL/6 mice (8–10 weeks).

  • Induction: Intraperitoneal (i.p.) injection of Lipopolysaccharide (LPS, E. coli 0111:B4) at 10 mg/kg .

  • Treatment:

    • Group 1: Vehicle (Saline).

    • Group 2: LPS + Vehicle.

    • Group 3: LPS + 1400W (10 mg/kg, reference).

    • Group 4: LPS + Test Compound (Dose range: 3, 10, 30 mg/kg).

    • Timing: Administer compound 1 hour post-LPS (therapeutic mode) or 30 min pre-LPS (prophylactic mode).

  • Readouts (6 Hours Post-LPS):

    • Plasma Nitrite/Nitrate (NOx): Measure using Griess Reagent or Chemiluminescence. Success Criteria: >50% reduction in LPS-induced NOx.

    • Survival: Monitor for 24–48 hours.

Protocol B: Hemodynamic Selectivity Screen (Safety)

This is the critical "Killer Experiment." Non-selective inhibitors (like L-NAME) block endothelial NOS (eNOS), causing immediate hypertension. A true iNOS inhibitor will have no effect on blood pressure in healthy animals.

  • Setup: Anesthetized rats with carotid artery cannulation or radiotelemetry in conscious mice.

  • Procedure:

    • Establish stable baseline Mean Arterial Pressure (MAP) for 30 mins.

    • Bolus injection of Test Compound (High dose: 30–50 mg/kg).

  • Interpretation:

    • Spike in MAP (>15 mmHg): Fails validation. The compound hits eNOS.

    • Stable MAP: Passes validation. The compound is iNOS selective.[1]

Experimental Workflow Visualization

Workflow cluster_0 Protocol A: Efficacy (Sepsis Model) cluster_1 Protocol B: Selectivity (Safety) Step1 T=0h: LPS Injection (Induce iNOS) Step2 T=1h: Administer 4-Methyl-thiadiazole-5-carboxamidine Step1->Step2 Step3 T=6h: Collect Plasma Step2->Step3 Step4 Assay: Griess Reaction (Measure NOx) Step3->Step4 Safe1 Healthy Animal (Baseline MAP) Safe2 High Dose Injection Safe1->Safe2 Safe3 Monitor MAP Safe2->Safe3

Figure 2: Dual-stream validation workflow ensuring both efficacy (Protocol A) and safety/selectivity (Protocol B).

Data Interpretation & Troubleshooting
ObservationDiagnosisAction
No reduction in Plasma NOx Poor bioavailability or rapid clearance.Check plasma PK levels. Switch to IV administration.
Hypertension in Protocol B eNOS inhibition (Low Selectivity).The thiadiazole ring may need substitution to increase steric hindrance.
Reduction in NOx but no survival benefit Off-target toxicity or irreversible shock.Check liver enzymes (ALT/AST).
References
  • Garvey, E. P., et al. (1997). "1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric oxide synthase in vitro and in vivo." Journal of Biological Chemistry. Link

    • Context: Establishes the benchmark for amidine-based iNOS inhibitors.
  • Alderton, W. K., Cooper, C. E., & Knowles, R. G. (2001). "Nitric oxide synthases: structure, function and inhibition." Biochemical Journal. Link

    • Context: Detailed review of the carboxamidine binding mechanism.[2]

  • Southan, G. J., & Szabó, C. (1996). "Selective pharmacological inhibition of distinct nitric oxide synthase isoforms."[1][3] Biochemical Pharmacology. Link

    • Context: Protocols for differenti
  • Thippeswamy, B. S., et al. (2014). "Synthesis and biological evaluation of 1,3,4-thiadiazole derivatives as anti-inflammatory agents." Indian Journal of Pharmaceutical Sciences. Link

    • Context: Validates the thiadiazole scaffold for anti-inflammatory applications.[4][5]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-thiadiazole-5-carboxamidine

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 4-Methyl-[1...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, culminating in their safe and environmentally sound disposal. The procedures outlined herein are designed to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain regulatory compliance.

Immediate Safety & Hazard Assessment

Immediate Safety Briefing

  • Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a flame-resistant lab coat, safety glasses with side shields (or goggles), and nitrile gloves.

  • Handling: Handle the compound exclusively within a certified chemical fume hood to avoid inhalation of dust or aerosols.[4]

  • Ignition Sources: Keep away from heat, sparks, and open flames. Some related thiadiazole compounds are noted to have the potential to decompose explosively upon heating or shock.

Hazard Profile Summary

The following table synthesizes the likely hazards of 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine based on data from analogous compounds. This proactive assessment is crucial for justifying its classification as hazardous waste.

Hazard CategoryAnticipated Risk & Scientific RationaleSupporting Analogs & Citations
Acute Toxicity (Oral) Harmful if swallowed. The carboxamide functional group and the thiadiazole core are common in biologically active molecules, suggesting potential interaction with physiological pathways upon ingestion.5-Amino-1,2,3-thiadiazole, 4-Phenyl-1,2,3-thiadiazole[5]
Skin & Eye Irritation Causes skin and serious eye irritation. Heterocyclic compounds, particularly those containing nitrogen and sulfur, can be irritating to dermal and ocular tissues.4-Methyl-1,2,3-thiadiazole-5-carboxylic Acid[6], 5-Amino-1,2,3-thiadiazole, 1,2,3-Thiadiazole-4-carboxylic acid[7]
Reactivity & Stability Potential for hazardous decomposition. Thiadiazoles can undergo thermal decomposition, which may be exothermic and, in some cases, explosive.[8] Decomposition can release toxic gases such as nitrogen oxides (NOx) and sulfur oxides (SOx).[9]5-Amino-1,2,3-thiadiazole, General Thiadiazole Thermal Studies[8][9]
Environmental Hazard Presumed toxic to aquatic life. Many specialized heterocyclic compounds are not readily biodegradable and can pose risks to aquatic ecosystems. Therefore, release into the environment must be strictly avoided.General guidance for specialized organic compounds

Waste Characterization and Segregation

Based on the hazard assessment, all waste streams containing 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine must be treated as hazardous chemical waste . Disposal via sanitary sewer (down the drain) or in standard laboratory trash is strictly prohibited.[2][10][11]

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[10] Mixing incompatible waste streams can lead to dangerous chemical reactions, compromise the safety of waste handlers, and complicate the final disposal process.[1]

WasteSegregation cluster_form Physical Form? cluster_solid Solid Waste Streams cluster_liquid Liquid Waste Streams Start Waste Containing 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine Solid Solid Waste Start->Solid Is it solid? Liquid Liquid Waste Start->Liquid Is it liquid? Sharps Contaminated Sharps Start->Sharps Is it a sharp? Neat Neat/Pure Compound Solid->Neat PPE Contaminated PPE (gloves, weigh paper, wipes) Solid->PPE Aqueous Aqueous Solutions (e.g., from extractions) Liquid->Aqueous Organic Organic Solvent Solutions Liquid->Organic Rinsate Equipment Rinsate (Acetone, Ethanol, etc.) Liquid->Rinsate Sharps_Bin Puncture-Proof Sharps Container (Label as Hazardous Chemical Sharps) Sharps->Sharps_Bin Solid_Container Solid Hazardous Waste Container (Labeled with full chemical name) Neat->Solid_Container PPE->Solid_Container Liquid_Container Liquid Hazardous Waste Container (Segregate by solvent type, e.g., 'Non-Halogenated Organic Waste') Aqueous->Liquid_Container Organic->Liquid_Container Rinsate->Liquid_Container

Diagram 1: Decision tree for segregating waste streams containing the target compound.

Step-by-Step Disposal Protocols

Follow these detailed procedures for managing all waste associated with 4-Methyl-[1][2][3]thiadiazole-5-carboxamidine.

Protocol 3.1: Decontamination of Reusable Glassware & Equipment
  • Scientific Principle: To ensure that reusable items are free from hazardous residues, a triple-rinse procedure is employed. The rinsate from this process is considered hazardous waste and must be collected.[1]

  • Step 1: Under a fume hood, perform an initial rinse of the contaminated glassware or equipment with a suitable organic solvent (e.g., acetone or ethanol) in which the compound is soluble. Drain the rinsate into the designated "Liquid Hazardous Waste Container."

  • Step 2: Repeat the rinse two more times, collecting all rinsate in the same hazardous waste container.

  • Step 3: After the triple rinse, the glassware can be washed using standard laboratory procedures.

Protocol 3.2: Management of Solid Waste
  • Scientific Principle: Solid waste must be contained to prevent aerosolization and cross-contamination. This includes both the pure compound and any materials it has contacted.

  • Step 1: Unused or Expired Compound: Place the original container with the unused ("neat") compound into a secondary container (like a sealable plastic bag) and affix a hazardous waste label.

  • Step 2: Contaminated Consumables: Collect all contaminated solid items, such as gloves, weighing paper, pipette tips, and paper towels, in a designated, lined container.

  • Step 3: Container Sealing and Labeling: Once the solid waste container is three-quarters full, seal it securely.[1] Label the container clearly as "Solid Hazardous Waste" and list "4-Methyl-[1][2][3]thiadiazole-5-carboxamidine" and any other chemical constituents.

Protocol 3.3: Packaging & Labeling for Final Disposal
  • Scientific Principle: Proper packaging and labeling are mandated by regulations such as the Resource Conservation and Recovery Act (RCRA) to ensure safe transport and inform the final disposal facility of the container's contents and hazards.[10]

  • Step 1: Container Selection: Use only chemically compatible, leak-proof containers in good condition.[10] For liquids, always leave at least 10% of headspace in the container to allow for vapor expansion.[3]

  • Step 2: Affix Hazardous Waste Label: As soon as the first drop of waste enters a container, it must be labeled. The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "4-Methyl-[1][2][3]thiadiazole-5-carboxamidine" and any solvents or other components. Do not use abbreviations or formulas.

    • The date accumulation began.

    • The principal investigator's name and contact information.[10]

    • Applicable hazard pictograms (e.g., exclamation mark for irritant/harmful, environment pictogram).

  • Step 3: Storage: Store sealed and labeled waste containers in a designated Satellite Accumulation Area within the laboratory, away from general activity.[3] Ensure secondary containment is used for liquid waste.[11]

Final Disposal Pathway

The only acceptable final disposal method for this compound is through a licensed hazardous waste management company.

  • Causality of Method Choice: High-temperature incineration is the required disposal method. This process ensures the complete thermal destruction of the heterocyclic ring structure, mineralizing the organic components into carbon dioxide, water, and inorganic acid gases (SOx, NOx). These gases are then treated and "scrubbed" in the incinerator's exhaust system before being released, preventing the release of the toxic parent compound into the environment.[3][9]

DisposalWorkflow cluster_lab In-Lab Process cluster_ehs Facility & Vendor Process Gen 1. Waste Generation (Lab Bench) Seg 2. Segregation (Per Diagram 1) Gen->Seg Acc 3. Accumulation & Labeling (Satellite Area) Seg->Acc Pickup 4. Scheduled Pickup (EH&S or Contractor) Acc->Pickup Transport 5. Transport by Licensed Hauler Pickup->Transport Incinerate 6. Final Disposal (High-Temp Incineration) Transport->Incinerate

Diagram 2: The complete workflow for compliant disposal, from laboratory generation to final destruction.

Emergency Procedures: Spills & Exposure

  • Spill Response:

    • Alert personnel in the immediate area.

    • If the spill is large or you are unsure how to proceed, evacuate the area and contact your institution's Environmental Health & Safety (EH&S) department.

    • For small spills inside a fume hood: Use a chemical spill kit to absorb the material. Place the absorbent material and any contaminated items into your solid hazardous waste container. Decontaminate the area with a suitable solvent and wipe clean.

  • Personal Exposure:

    • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

    • Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with plenty of soap and water.[6] Seek medical attention if irritation develops or persists.

    • Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[7]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship, ensuring that the valuable work conducted in your laboratory does not come at the cost of personal or ecological well-being.

References

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
  • Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
  • Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab.
  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
  • Holm, A., Carlsen, L., & Larsen, E. (n.d.). Thermal decomposition of 1,2,3,4-thiatriazoles. On the question of thioacyl azide and thioacyl nitrene intermediates. Department of General and Organic Chemistry, University of Copenhagen.
  • Stanford Environmental Health & Safety. (n.d.). Laboratory Chemical Waste Guidelines.
  • D'Ars de Figueiredo Jr., J. C., et al. (2005). THERMAL DECOMPOSITION OF 5-AMINO-2-THIOL-1,3,4-THIADIAZOLE (HATT) Cu(II) AND Zn(II) COMPLEXES. Journal of Thermal Analysis and Calorimetry, 79, 313–317.
  • Joule, J. A. (n.d.). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. PMC - NIH.
  • ISRES Publishing. (2021). 174 Thiadiazoles and Their Properties. Current Studies in Basic Sciences, Engineering and Technology.
  • TCI Chemicals. (2025, November 18). SAFETY DATA SHEET.
  • Ledeţi, I., et al. (2014, October 10). Investigations on the Thermal-Induced Degradation of Transitional Coordination Complexes Containing (3H-2-thioxo-1,3,4-thiadiazol-5-yl)thioacetate Moiety.
  • TCI Chemicals. (2024, December 13). SAFETY DATA SHEET: 5-Amino-1,2,3-thiadiazole.
  • CymitQuimica. (2024, December 19). Safety Data Sheet: 3-methyl-1,2,4-thiadiazole-5-carbohydrazide.
  • Sigma-Aldrich. (2025, October 7). SAFETY DATA SHEET.
  • Fisher Scientific. (2025, December 24). SAFETY DATA SHEET: 1,2,3-Thiadiazole-4-carboxylic acid.
  • Khan, K. M., et al. (2021, June 21).
  • Serban, G. (n.d.).
  • TCI Chemicals. (n.d.). 4-Methyl-1,2,3-thiadiazole-5-carboxylic Acid | 18212-21-0.
  • ChemScene. (n.d.). 4-methyl-1,2,3-thiadiaZole-5-carboxamide | 175136-67-1.
  • Al-Azzawi, A. M. (2021, December 4). Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study.
  • Apollo Scientific. (2023, August 30). Safety Data Sheet: 3-Methyl-1,2,4-thiadiazole-5-carboxylic acid.
  • Mercury Business Services. (2025, April 30). HS Code 2933: Heterocyclic Compounds Regulations.
  • UNODC. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from the United Nations Office on Drugs and Crime website.
  • BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal of 4-Phenyl-1,2,3-thiadiazole.
  • Głowacka, J., et al. (2021, January 27). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI.
  • Medical Waste Services. (2018, November 30). How are Unwanted Pharmaceutical Waste Disposal Products Regulated?.
  • US EPA. (2026, January 22). Management of Hazardous Waste Pharmaceuticals. Retrieved from the United States Environmental Protection Agency website.
  • Center for Retail Compliance. (2019, June 25). Hazardous Waste Pharmaceuticals–Regulatory Amendment Update.

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Protocol: 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine

[1] Executive Summary: The "Grab-and-Go" Directive Stop and Read: You are likely handling 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine as a research intermediate. Public toxicological data for this specific CAS is limited...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary: The "Grab-and-Go" Directive

Stop and Read: You are likely handling 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine as a research intermediate. Public toxicological data for this specific CAS is limited.[1][2][3][4] Therefore, do not rely on standard "low hazard" assumptions.

This compound combines a basic amidine functionality with a bioactive thiadiazole ring . You must treat it as a Corrosive (due to basicity) and a Potential Sensitizer .

Immediate PPE Requirements:

  • Eyes: Chemical Splash Goggles (Safety glasses are insufficient for amidines).

  • Hands: Double Nitrile Gloves (0.11 mm min) or Silver Shield® for prolonged contact.

  • Respiratory: 100% Fume Hood usage. If outside hood, N95 is insufficient ; use P100 with Organic Vapor cartridge.

Hazard Identification: Structure-Activity Relationship (SAR) Analysis

Since a specific Safety Data Sheet (SDS) may not be available for this intermediate, we apply Structure-Activity Relationship (SAR) logic to validate our safety protocols.

Functional GroupAssociated HazardOperational Implication
Amidine (-C(=NH)NH₂) High Basicity (pKa ~11-12) Chemical Burns: Can cause immediate damage to mucous membranes and eyes. Reacts exothermically with acids.
1,2,3-Thiadiazole Ring Bioactivity / Toxicity Systemic Toxicity: Structural analogs (e.g., 4-phenyl-1,2,3-thiadiazole) are classified as "Harmful if Swallowed" (Acute Tox. 4).[5] Potential metabolic interference.
Combined Molecule Irritant / Corrosive Dust Hazard: Finely divided amidine salts are often hygroscopic and electrostatic, increasing inhalation risk.

Senior Scientist Insight: Amidines are often "silent" corrosives. They may not burn immediately upon skin contact like an acid, but they saponify fats in the skin over time. Wash immediately upon contact, even if you feel no pain.

PPE Selection Matrix

This matrix is non-negotiable for synthesis, purification, and waste handling.

Body ZonePPE StandardTechnical Justification
Eye/Face ANSI Z87.1 Chemical Splash Goggles Amidine Risk: Basic dusts can bypass the side-gaps of standard safety glasses. Moisture in the eye activates the base, causing severe irritation/damage [1].
Hand (Primary) Nitrile (4 mil / 0.11mm) Standard splash protection. Change immediately upon contamination.[6][7][8]
Hand (Secondary) Double-Gloving Required during weighing or synthesis steps involving halogenated solvents (DCM), which permeate nitrile rapidly.
Respiratory Engineering Control (Fume Hood) Primary Defense: Do not rely on masks. All solid handling must occur inside a certified hood operating at 80-100 fpm face velocity.
Body Lab Coat (Poly/Cotton) + Tyvek Sleeves Amidines can cling to fabric. Disposable Tyvek sleeves prevent cuff contamination during weighing.

Operational Workflow: Step-by-Step

Phase A: Weighing & Transfer (Highest Risk)

Static electricity often causes amidine powders to "fly," creating an invisible aerosol.

  • Engineering Setup: Place balance inside the fume hood. If a balance enclosure is used, ensure it is vented.

  • Anti-Static Measure: Use an ionizing bar or anti-static gun on the weighing boat before adding the compound.

  • Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of other reagents with this basic intermediate.

Phase B: Reaction & Synthesis
  • Solvent Choice: When dissolving, add solvent slowly . If neutralizing with an acid (e.g., HCl in Dioxane), expect a significant exotherm . Cool the vessel to 0°C before acid addition.

  • Monitoring: Do not place your face near the hood sash to observe the reaction. Use a mirror or lower the sash completely.

Phase C: Decontamination
  • Surface Cleaning: Wipe surfaces with a mild acid solution (e.g., 1% Acetic Acid or Citric Acid) to neutralize any invisible amidine residues, followed by water and ethanol.

  • Indicator Check: Periodically check the work area with pH paper. If the surface is basic (Blue/Purple), re-clean.

Visualization: Risk & Decision Logic

The following diagram illustrates the decision-making process for handling this compound based on its chemical state (Solid vs. Solution).

G Start Start: Handling 4-Methyl-[1,2,3]thiadiazole-5-carboxamidine StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Weighing Solution Solution / Liquid StateCheck->Solution Reaction StaticRisk Risk: Electrostatic Aerosol Solid->StaticRisk ConcCheck Concentration > 0.1 M? Solution->ConcCheck SolidPPE REQ: Fume Hood + Goggles + Anti-Static Gun StaticRisk->SolidPPE Action Proceed with Synthesis SolidPPE->Action HighConc Risk: Chemical Burn (Basic) ConcCheck->HighConc Yes LowConc Risk: Irritation / Sensitization ConcCheck->LowConc No HighConc->Action LowConc->Action Cleanup Decon: 1% Acetic Acid Wash Action->Cleanup

Figure 1: Decision logic for PPE escalation based on physical state and concentration.[1][7][9][10]

Emergency Response & Disposal

Spill Management
  • Solid Spill: Do not dry sweep. Cover with a damp paper towel (water) to suppress dust, then wipe up.

  • Liquid Spill: Absorb with vermiculite or sand.[11] Do not use sawdust (potential reaction with strong oxidizers if present).

  • Decontamination: Wash area with 1% acetic acid, then soap and water.

Waste Disposal Protocol

Due to the Nitrogen (amidine/thiadiazole) and Sulfur (thiadiazole) content, this compound requires specific incineration profiling.

Waste StreamClassificationLabeling Requirement
Solid Waste Hazardous Chemical Waste"Toxic, Irritant, Basic Organic Solid"
Liquid Waste High BTU / Organic"Basic Organic Liquid (Contains Sulfur)"

DOT Diagram: Waste Segregation Flow

Waste WasteGen Waste Generation CheckpH Check pH WasteGen->CheckpH Basic Basic (pH > 10) CheckpH->Basic Amidine Excess Neutral Neutral/Acidic CheckpH->Neutral Quenched Segregate Segregate: Basic Organic Stream Basic->Segregate Mix General Organic Stream Neutral->Mix Incinerate Disposal: Chemical Incineration (Scrubbed) Segregate->Incinerate Mix->Incinerate

Figure 2: Waste segregation workflow emphasizing pH checks due to amidine basicity.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • BenchChem. (2025). Safety Data Sheet Analog: 4-Phenyl-1,2,3-thiadiazole. (Used for Thiadiazole ring hazard extrapolation).

  • Fisher Scientific. (2025). Safety Data Sheet: 1,2,3-Thiadiazole-4-carboxylic acid. (Used for Carboxylic/Amidine derivative comparison).

  • Sigma-Aldrich. (2025).[7] Safety Data Sheet: Acetamidine hydrochloride. (Used for Amidine functional group hazard extrapolation).

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
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Top-N result to add to graph 6

Feasible Synthetic Routes

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4-Methyl-[1,2,3]thiadiazole-5-carboxamidine
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